Technical Documentation Center

3-(azetidin-2-ylmethoxy)-5-iodopyridine;dihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(azetidin-2-ylmethoxy)-5-iodopyridine;dihydrochloride

Core Science & Biosynthesis

Foundational

5-Iodo-A-85380: Molecular Mechanisms and Experimental Workflows at Neuronal nAChRs

Prepared by: Senior Application Scientist, Neuropharmacology Division Target Audience: Researchers, Assay Developers, and Drug Discovery Scientists Executive Summary The development of selective radioligands and pharmaco...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Neuropharmacology Division Target Audience: Researchers, Assay Developers, and Drug Discovery Scientists

Executive Summary

The development of selective radioligands and pharmacological probes for neuronal nicotinic acetylcholine receptors (nAChRs) is fraught with challenges, primarily due to the structural homology across receptor subtypes. 5-Iodo-3-(2(S)-azetidinylmethoxy)pyridine (5-Iodo-A-85380 or 5IA) emerged as a breakthrough tool compound. Originally celebrated for its unprecedented selectivity for α4β2* nAChRs, subsequent high-resolution profiling has revealed a more nuanced pharmacological landscape, including potent interactions with α6β2* subtypes.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic datasheets. Here, we will dissect the structural mechanism of action of 5-Iodo-A-85380, explore its stoichiometric dependencies, and provide field-proven, self-validating experimental protocols for both in vitro binding and in vivo imaging.

Structural Mechanism of Action (Signal Transduction)

The activation of nAChRs by 5-Iodo-A-85380 is a masterclass in allosteric signal propagation. Unlike endogenous acetylcholine, which is rapidly degraded by acetylcholinesterase, 5-Iodo-A-85380 provides sustained receptor engagement.

Upon entering the orthosteric binding pocket located at the extracellular interface of the α and β subunits, the azetidinyl nitrogen of 5-Iodo-A-85380 forms a critical cation-π interaction with conserved aromatic residues. This binding event initiates a dynamic structural response. Non-equilibrium simulations demonstrate that the signal propagates from the binding pocket through Loop F and the highly conserved Cys-loop[1]. This mechanical coupling acts as a lever, transmitting the conformational shift to the M2 transmembrane helices. The M2 domains rotate, dilating the pore and allowing a rapid influx of Ca²⁺ and Na⁺, which subsequently depolarizes the membrane and triggers downstream vesicular release of neurotransmitters such as dopamine[2].

G A 5-Iodo-A-85380 (Agonist) B Orthosteric Binding Site (α/β Interface) A->B High Affinity Binding C Loop F & Cys-Loop Conformational Shift B->C Allosteric Transduction D Ion Channel Opening (M2 Domain Dilation) C->D Mechanical Coupling E Cation Influx (Ca2+, Na+) D->E Pore Opens F Membrane Depolarization E->F Voltage Shift

Structural mechanism of nAChR activation by 5-Iodo-A-85380.

Receptor Pharmacology and Subtype Stoichiometry

Early literature classified 5-Iodo-A-85380 as strictly α4β2-selective due to its remarkable binding affinity (Kd ~10–12 pM), which is similar to epibatidine but lacks epibatidine's off-target toxicity[3]. However, as assay sensitivity improved, we recognized that 5-Iodo-A-85380 is a highly discriminating, yet multi-targeted, β2-selective agonist.

The Stoichiometric Nuance: α4β2 receptors exist in two distinct functional isoforms in the mammalian brain: the high-sensitivity (HS) α4(2)β2(3) stoichiometry and the low-sensitivity (LS) α4(3)β2(2) stoichiometry. 5-Iodo-A-85380 acts as a full agonist at the HS form, but only as a partial agonist at the LS form[4]. Furthermore, competitive autoradiography using [125I]α-conotoxin MII has proven that 5-Iodo-A-85380 also binds with high affinity to α6β2* nAChRs, accounting for up to 30% of its binding sites in the primate striatum[5].

Table 1: Quantitative Pharmacodynamics of 5-Iodo-A-85380
Receptor SubtypeBinding Affinity (Kd/Ki)Functional Potency (EC50)Efficacy ProfileMechanistic Notes
α4β2 (HS) ~10 - 12 pM~35 nMFull AgonistPrimary target for in vivo CNS imaging[3].
α4β2 (LS) N/A>100 nMPartial AgonistLower sensitivity due to altered α/β interface[4].
α6β2 High Affinity~12.7 nMPartial AgonistDrives α-CTx-MII-sensitive dopamine release[6].
α3β4 ~10 nM~1.6 - 5 µMWeak Agonist850-fold less potent than at α4β2 sites[6].
α7 >10 µMN/ANegligible27,000-fold less potent than at α4β2* sites[6].

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol cannot merely be a list of steps; it must be a self-validating system where the underlying causality of each chemical interaction is understood and controlled.

In Vitro Radioligand Binding Assay ([125I]5-Iodo-A-85380)

When quantifying nAChR density (Bmax) in tissue homogenates, the exceptionally slow dissociation rate of 5-Iodo-A-85380 (t1/2 ≈ 2 hours) is both an advantage and a kinetic hurdle[3].

G S1 Tissue Prep (Wash ACh) S2 Incubation (2h @ 22°C) S1->S2 S3 Rapid Filtration (PEI-soaked GF/B) S2->S3 Equilibrium Reached S4 Cold Wash (Halt Kinetics) S3->S4 S5 Gamma Counting (Quantify [125I]) S4->S5

Radioligand binding assay workflow for quantifying nAChR density.

Step-by-Step Methodology & Causality:

  • Tissue Preparation: Homogenize brain tissue in ice-cold 50 mM Tris-HCl (pH 7.4), centrifuge at 40,000 × g, and resuspend the pellet.

    • Causality: This washing step is critical to remove endogenous acetylcholine. Failure to do so results in competitive inhibition, artificially lowering the apparent Bmax.

  • Equilibrium Incubation: Incubate 50-100 µg of membrane protein with 1–500 pM [125I]5-Iodo-A-85380 for exactly 2 hours at 22°C.

    • Causality: Because the receptor-ligand complex dissociates slowly, shorter incubations will not reach thermodynamic equilibrium, leading to inaccurate Kd calculations[3].

  • Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B filters pre-soaked in 0.5% polyethylenimine (PEI) for 1 hour.

    • Causality: 5-Iodo-A-85380 is highly lipophilic. PEI neutralizes the negative charge of the glass fibers, preventing non-specific binding of the radioligand to the filter itself.

  • Self-Validation (The Control): Run parallel tubes containing the radioligand plus 300 µM unlabeled nicotine.

    • Validation Metric: The radioactive signal in these control tubes represents non-specific binding. If this signal is not >90% lower than the total binding tubes, your washing steps were insufficient or the radioligand has degraded.

In Vivo MicroPET Imaging (Bolus-plus-Infusion Paradigm)

When translating 5-Iodo-A-85380 (or its 18F analogs) to in vivo PET/SPECT imaging, researchers frequently encounter low signal-to-noise ratios due to the drug's slow brain kinetics. A single bolus injection will not reach equilibrium within a standard 2-hour scanning window.

Step-by-Step Methodology & Causality:

  • Administration: Administer the radioligand using a Bolus-plus-Infusion (B+I) protocol. Use a Kbol (bolus-to-infusion ratio) of approximately 400 minutes.

    • Causality: The initial bolus rapidly fills the receptor compartment, while the continuous infusion maintains steady-state plasma levels, allowing true equilibrium to develop in the brain by 5 hours[7].

  • Steady-State Acquisition: Begin emission scanning only after 5 hours of continuous infusion.

  • Self-Validation (Displacement Phase): At 7 hours, initiate an intravenous infusion of unlabeled nicotine.

    • Validation Metric: You must observe a rapid washout of radioactivity from the brain tissue (T1/2 ~17 min)[7]. This displacement confirms that the initial PET signal was derived from reversible, specific orthosteric binding to nAChRs, rather than non-specific lipid trapping or irreversible internalization.

Conclusion

5-Iodo-A-85380 remains a gold-standard pharmacological tool for interrogating β2-containing nAChRs. By understanding its distinct stoichiometric efficacies (full vs. partial agonism) and the allosteric mechanics of its signal transduction, researchers can better interpret complex behavioral and functional data. Furthermore, implementing rigorous, self-validating protocols—such as extended incubation times in vitro and B+I paradigms in vivo—ensures that the high affinity of this ligand translates into highly reproducible, publication-quality data.

References

  • Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice Source: National Institutes of Health (PMC) URL:[4]

  • 5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors Source: National Institutes of Health (PubMed) URL:[3]

  • Functional responses and subunit composition of presynaptic nicotinic receptor subtypes explored using the novel agonist 5-iodo-A-85380 Source: National Institutes of Health (PubMed) URL:[6]

  • 5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2 subtypes* Source: National Institutes of Health (PubMed) URL:[5]

  • Characterization of Neuronal Nicotinic Acetylcholine Receptors in the Membrane of Unmyelinated Human C-Fiber Axons by In Vitro Studies Source: American Physiological Society URL:[2]

  • A General Mechanism for Signal Propagation in the Nicotinic Acetylcholine Receptor Family Source: Journal of the American Chemical Society URL:[1]

  • Quantification of α4β2 nicotinic receptors in the rat brain with microPET® and 2-[18F]F-A-85380* Source: National Institutes of Health (PMC) URL:[7]

Sources

Exploratory

Physicochemical properties of 3-(azetidin-2-ylmethoxy)-5-iodopyridine

An In-Depth Technical Guide to the Physicochemical Properties of 3-(azetidin-2-ylmethoxy)-5-iodopyridine Abstract 3-(Azetidin-2-ylmethoxy)-5-iodopyridine is a heterocyclic compound of interest in medicinal chemistry, lik...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physicochemical Properties of 3-(azetidin-2-ylmethoxy)-5-iodopyridine

Abstract

3-(Azetidin-2-ylmethoxy)-5-iodopyridine is a heterocyclic compound of interest in medicinal chemistry, likely as a fragment or intermediate for more complex molecular architectures targeting the central nervous system (CNS) or other therapeutic areas. Its structure, featuring a basic azetidine ring, a flexible ether linkage, and a lipophilic iodopyridine core, presents a unique combination of physicochemical properties that are critical for its behavior in biological systems. This guide provides a comprehensive analysis of these properties, blending theoretical predictions with established experimental protocols for empirical validation. We will explore the compound's acid-base chemistry, lipophilicity, solubility, and structural characteristics, offering both predictive insights and the methodologies required for their measurement. This document serves as a foundational resource for researchers aiming to incorporate this moiety into drug discovery programs.

Table of Contents

  • Molecular Structure and Functional Group Analysis

  • Acid-Base Properties (pKa) and Ionization

    • Theoretical Prediction

    • Experimental Protocol: Potentiometric Titration

  • Lipophilicity and Partition Coefficient (LogP)

    • In Silico Estimation

    • Experimental Protocol: Shake-Flask Method (OECD 107)

  • Aqueous Solubility

    • Factors Influencing Solubility

    • Experimental Protocol: Thermodynamic Solubility Assay

  • Spectroscopic and Structural Characterization

    • Nuclear Magnetic Resonance (NMR)

    • Mass Spectrometry (MS)

    • Infrared (IR) Spectroscopy

  • Summary of Physicochemical Properties

  • References

Molecular Structure and Functional Group Analysis

The rational design of experiments and the prediction of a molecule's behavior begin with a thorough understanding of its structure. 3-(Azetidin-2-ylmethoxy)-5-iodopyridine is composed of three key functional regions:

  • Azetidine Ring: A four-membered, saturated nitrogen heterocycle. The secondary amine within this ring is the most basic site in the molecule and will be protonated at physiological pH. The strained nature of the four-membered ring can influence its reactivity and conformational preferences.

  • Iodopyridine Ring: A pyridine ring substituted with iodine at the 5-position and an ether linkage at the 3-position. The pyridine nitrogen is weakly basic. The iodine atom significantly increases the molecule's molecular weight and lipophilicity, and it can also serve as a handle for further synthetic modifications (e.g., cross-coupling reactions).

  • Ether Linkage: A flexible methoxy linker connecting the azetidine and pyridine rings. This linker provides conformational flexibility, allowing the two ring systems to adopt various spatial orientations.

Below is a diagram illustrating the key functional components of the molecule.

cluster_mol cluster_labels mol 3-(azetidin-2-ylmethoxy)-5-iodopyridine azetidine Azetidine Ring (Basic Center, pKa) azetidine->mol ether Ether Linkage (Flexibility) ether->mol iodopyridine Iodopyridine Core (Lipophilicity) iodopyridine->mol G start Dissolve Compound (e.g., in MeOH/Water) titrate_acid Titrate with 0.1 M HCl start->titrate_acid titrate_base Back-titrate with 0.1 M NaOH titrate_acid->titrate_base record Record pH vs. Volume titrate_base->record analyze Plot & Analyze Curve (Determine Inflection Point) record->analyze pka Calculate pKa analyze->pka

Caption: Workflow for experimental pKa determination via potentiometric titration.

Lipophilicity and Partition Coefficient (LogP)

Lipophilicity, commonly expressed as LogP (the logarithm of the partition coefficient between octanol and water), is a crucial determinant of a drug's ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

In Silico Estimation

Computational models provide a rapid estimation of LogP. These models work by summing the contributions of individual atoms or fragments. Given the structure:

  • The iodopyridine ring is the largest contributor to lipophilicity.

  • The azetidine ring and the ether oxygen are polar groups that decrease lipophilicity.

Using various predictive algorithms (e.g., ALOGP, ClogP), the estimated LogP value for the neutral form of 3-(azetidin-2-ylmethoxy)-5-iodopyridine is typically in the range of 1.5 - 2.5 . It is critical to consider the distribution coefficient (LogD) at a specific pH. Since the molecule is basic, its LogD at pH 7.4 will be significantly lower than its LogP because the ionized form has a much higher affinity for the aqueous phase.

Experimental Protocol: Shake-Flask Method (OECD 107)

The shake-flask method remains the most reliable technique for LogP determination. It directly measures the partitioning of the compound between n-octanol and water.

Methodology:

  • Preparation: Prepare a stock solution of the compound in n-octanol. The n-octanol and water phases must be mutually saturated before the experiment.

  • Partitioning: Add a known volume of the n-octanol stock solution to a known volume of buffered water (e.g., phosphate buffer at pH 7.4 for LogD measurement) in a separatory funnel or vial.

  • Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) at a constant temperature (25°C) to allow equilibrium to be reached.

  • Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

  • Quantification: Carefully remove an aliquot from both the n-octanol and aqueous layers. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC-UV.

  • Calculation: Calculate LogP (or LogD) as: LogP = log10 ( [Compound]octanol / [Compound]water )

Aqueous Solubility

Solubility is essential for drug absorption and formulation. The solubility of this compound will be highly pH-dependent due to the basic azetidine moiety.

Factors Influencing Solubility
  • Intrinsic Solubility (S0): This is the solubility of the neutral, un-ionized form of the molecule. The relatively lipophilic nature of the iodopyridine ring suggests that the intrinsic solubility will be low.

  • pH-Dependent Solubility: In acidic conditions (pH < pKa), the molecule will become protonated. The resulting salt form is ionic and will exhibit significantly higher aqueous solubility. Therefore, the compound's solubility will be lowest at basic pH and will increase dramatically as the pH drops below its pKa.

Experimental Protocol: Thermodynamic Solubility Assay

This method determines the equilibrium solubility of a compound, which is the most relevant measure for drug development.

Methodology:

  • Preparation: Add an excess amount of the solid compound to a series of vials containing aqueous buffers at different pH values (e.g., pH 2.0, 5.0, 7.4, 9.0).

  • Equilibration: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached between the solid and dissolved states.

  • Separation: Separate the undissolved solid from the solution by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: Dilute the clear filtrate and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS/MS.

  • Analysis: The measured concentration at each pH represents the thermodynamic solubility under those conditions.

Spectroscopic and Structural Characterization

Confirming the identity and purity of the compound is achieved through a combination of spectroscopic techniques.

  • Nuclear Magnetic Resonance (1H and 13C NMR): Provides detailed information about the molecular structure. Expected 1H NMR signals would include distinct aromatic protons on the pyridine ring, multiplets for the azetidine ring protons, and signals for the methylene protons of the ether linkage.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. The isotopic pattern of iodine (127I is the only stable isotope) will be apparent.

  • Infrared (IR) Spectroscopy: Identifies the presence of key functional groups. Expected peaks would include N-H stretching for the secondary amine, C-O stretching for the ether, and C=C/C=N stretching for the aromatic pyridine ring.

Summary of Physicochemical Properties

The table below summarizes the predicted and key measurable properties of 3-(azetidin-2-ylmethoxy)-5-iodopyridine.

PropertyPredicted/Estimated ValueRecommended Experimental Method
Molecular Formula C9H11IN2OMass Spectrometry
Molecular Weight 290.10 g/mol Mass Spectrometry
pKa (Azetidine N)8.5 - 9.5Potentiometric Titration
LogP (Partition Coeff.)1.5 - 2.5Shake-Flask Method (OECD 107)
LogD at pH 7.4 0.0 - 1.0Shake-Flask Method (OECD 107)
Aqueous Solubility pH-dependentThermodynamic Solubility Assay

Conclusion and Future Directions

3-(Azetidin-2-ylmethoxy)-5-iodopyridine is a basic, moderately lipophilic molecule whose behavior in biological and pharmaceutical systems is dominated by the pKa of its azetidine ring. At physiological pH, it will be predominantly protonated, which enhances its aqueous solubility but may limit its passive permeability across cell membranes. The iodopyridine core provides a scaffold for further chemical elaboration, making it a versatile building block.

For any drug development program utilizing this scaffold, it is imperative to experimentally confirm the properties outlined in this guide. Future work should focus on determining its metabolic stability, potential for protein binding, and solid-state characteristics (e.g., crystallinity and polymorphism), as these will be critical for advancing any lead compound toward clinical development.

References

Foundational

Technical Guide: (S)-3-(Azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride (CAS 213764-92-2)

Executive Summary As a Senior Application Scientist, I present this technical whitepaper to elucidate the pharmacological profile, mechanistic pathways, and experimental utility of (S)-3-(Azetidin-2-ylmethoxy)-5-iodopyri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I present this technical whitepaper to elucidate the pharmacological profile, mechanistic pathways, and experimental utility of (S)-3-(Azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride , widely known in the literature as 5-Iodo-A-85380 dihydrochloride .

This compound has revolutionized the mapping and functional characterization of neuronal nicotinic acetylcholine receptors (nAChRs). By bridging the gap between high-affinity radioligand imaging and in vivo behavioral pharmacology, 5-Iodo-A-85380 serves as a critical, self-validating tool for researchers investigating neurodegenerative diseases, nicotine addiction, and neuropathic pain[1][2].

Physicochemical Identity & Quantitative Pharmacodynamics

To design robust assays, one must first understand the physical and binding properties of the ligand. 5-Iodo-A-85380 exhibits picomolar affinity for α4β2 receptors, representing a stark contrast to the nanomolar affinity of endogenous acetylcholine[1].

Table 1: Physicochemical and Pharmacodynamic Profile

PropertySpecification / Value
Chemical Name (S)-3-(Azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride
CAS Number 213764-92-2
Molecular Formula C9H13Cl2IN2O (C9H11IN2O · 2HCl)
Molecular Weight 363.03 g/mol
Primary Targets α4β2 and α6β2 nAChRs
Binding Affinity (Kd) 10 – 14 pM (α4β2 in rat/human brain)
Functional EC50 12.7 nM (α6β2), ~35 nM (α4β2) for neurotransmitter release
Selectivity Profile >5,000-fold over α3β4; >25,000-fold over α7; >140,000-fold over muscle nAChRs

Data synthesized from authoritative pharmacological characterizations[1][3][4].

Mechanistic Pathway: Receptor Activation & Downstream Signaling

The causality of 5-Iodo-A-85380's profound in vivo effects lies in its specific interaction with the orthosteric binding site of β2-containing nAChRs. Upon binding, it stabilizes the open state of the ion channel, leading to an influx of cations (Na+, Ca2+). This localized depolarization activates voltage-gated calcium channels (VGCCs), culminating in the vesicular exocytosis of neurotransmitters such as dopamine and GABA[5].

Pathway A 5-Iodo-A-85380 (Agonist) B Binding to α4β2/α6β2 nAChR Orthosteric Site A->B Kd ~10-14 pM C Receptor Conformational Change (Channel Opening) B->C Full/Partial Agonism D Na+/Ca2+ Influx (Membrane Depolarization) C->D Cation Permeation E VGCC Activation & Intracellular Ca2+ Rise D->E Voltage Shift F Vesicular Exocytosis (DA / GABA Release) E->F Synaptic Signaling G Behavioral Output (e.g., Antinociception) F->G Network Modulation

Signaling cascade of 5-Iodo-A-85380 from nAChR activation to behavioral output.

Methodological Framework: Self-Validating Protocols

An experimental protocol is only as reliable as its internal controls. Below are field-proven methodologies for utilizing 5-Iodo-A-85380, designed with built-in validation mechanisms to ensure data integrity.

Protocol A: High-Affinity Radioligand Binding Assay ([125I]5-Iodo-A-85380)

This assay is the gold standard for quantifying α4β2 receptor density (Bmax) and affinity (Kd) in brain tissue[1].

Causality & Experimental Choices:

  • Extended Incubation (2 hours): 5-Iodo-A-85380 has an exceptionally slow dissociation rate (t1/2 ~ 2 hours)[1]. Short incubations will fail to reach thermodynamic equilibrium, artificially deflating affinity measurements.

  • PEI-Treated Filters: Glass fiber filters carry a negative charge. Because 5-Iodo-A-85380 is positively charged at physiological pH, it will bind non-specifically to untreated filters. Pre-soaking in 0.5% polyethylenimine (PEI) neutralizes this charge, drastically reducing background noise.

Step-by-Step Workflow:

  • Tissue Preparation: Homogenize rat brain tissue (e.g., cortex or striatum) in ice-cold 0.32 M sucrose. Centrifuge at 1,000 × g for 10 min to remove debris, then centrifuge the supernatant at 12,000 × g for 20 min to isolate the P2 synaptosomal pellet. Resuspend in 50 mM Tris-HCl (pH 7.4).

  • Assay Assembly: In a 96-well plate, combine 50 µg of membrane protein with varying concentrations of [125I]5-Iodo-A-85380 (1 pM to 500 pM).

  • Self-Validation (Non-Specific Binding): For every concentration tested, prepare a parallel well containing 300 µM (-)-nicotine. Logic: Nicotine will saturate all nAChR orthosteric sites. Any remaining radioactive signal in these wells is definitively non-specific (e.g., lipid partitioning), allowing for accurate calculation of specific binding[1].

  • Incubation: Incubate the plate at 22°C for exactly 120 minutes to achieve steady-state equilibrium.

  • Termination: Rapidly filter the homogenate through Whatman GF/B filters (pre-soaked in 0.5% PEI for 1 hour) using a vacuum manifold. Wash filters three times with 3 mL of ice-cold Tris-HCl buffer to trap receptor-ligand complexes and flush unbound ligand.

  • Quantification: Assess retained radioactivity using a gamma counter and analyze data via non-linear regression (e.g., Scatchard plot analysis).

Workflow Step1 Tissue Preparation (Isolate P2 Fraction) Step2 Incubation with [125I]5-Iodo-A-85380 Step1->Step2 Add Radioligand Step3 Validation Control (+ 300 µM Nicotine) Step1->Step3 Parallel Assay Step4 Rapid Vacuum Filtration (PEI-Treated GF/B) Step2->Step4 2h Equilibrium Step3->Step4 Define NSB Step5 Filter Washing (Ice-Cold Buffer) Step4->Step5 Remove Unbound Step6 Gamma Counting & Scatchard Analysis Step5->Step6 Quantify Binding

Experimental workflow for high-affinity radioligand binding assays.

Protocol B: In Vivo Antinociception Assay (Neuropathic Pain Model)

5-Iodo-A-85380 is a potent analgesic in models of neuropathic and acute pain, mediated specifically by β2-containing nAChRs[6].

Causality & Experimental Choices:

  • Mecamylamine Pre-treatment: To prove that the observed analgesia is strictly nAChR-mediated (and not an off-target effect), a cohort must be pre-treated with mecamylamine, a non-selective nAChR antagonist[2].

  • β2 Knockout Mice (Ultimate Validation): For absolute mechanistic certainty, testing 5-Iodo-A-85380 in β2-/- knockout mice will yield zero behavioral response, confirming the strict subunit dependency of the drug[1][6].

Step-by-Step Workflow:

  • Model Induction: Induce neuropathic pain in Sprague-Dawley rats using Seltzer's partial sciatic nerve ligation (PSL) model. Allow 7-14 days for the development of mechanical allodynia[2].

  • Baseline Testing: Acclimate animals to elevated wire mesh cages. Apply von Frey filaments to the plantar surface of the hind paw to determine the baseline paw withdrawal threshold (PWT).

  • Drug Administration: Divide animals into three groups:

    • Group 1 (Vehicle): Saline i.p.

    • Group 2 (Test): 5-Iodo-A-85380 (0.1 - 1.0 mg/kg, i.p.)[6].

    • Group 3 (Validation): Mecamylamine (1 mg/kg, i.p.) administered 15 minutes prior to 5-Iodo-A-85380[2].

  • Behavioral Assessment: Measure PWT at 15, 30, 60, and 120 minutes post-injection.

  • Data Analysis: Convert raw PWT data to Percentage of Maximum Possible Effect (%MPE) using the formula: %MPE = [(Post-drug PWT - Baseline PWT) / (Cut-off threshold - Baseline PWT)] × 100.

Data Interpretation & Troubleshooting

When utilizing 5-Iodo-A-85380, researchers must be acutely aware of its interaction with α6β2 receptors. While historically marketed as strictly α4β2-selective, competitive autoradiography has demonstrated that 5-Iodo-A-85380 also binds to α-conotoxin MII-sensitive α6β2 sites, particularly in the striatum[7].

  • Troubleshooting Mixed Signals: If assaying striatal tissue, the total specific binding of 5-Iodo-A-85380 will represent a composite of α4β2 (~90%) and α6β2 (~10%) receptors[7]. To isolate the pure α4β2 signal, researchers must co-incubate the radioligand with α-conotoxin MII to mask the α6β2 population.

References

  • Mukhin, A. G., et al. "5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors." Molecular Pharmacology, 2000. Available at:[Link]

  • Kulak, J. M., et al. "5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2* subtypes." Journal of Neurochemistry, 2002. Available at:[Link]

  • Ueda, M., et al. "Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice." British Journal of Pharmacology, 2015. Available at:[Link]

  • Zappettini, S., et al. "Presynaptic Nicotinic α7 and Non-α7 Receptors Stimulate Endogenous GABA Release from Rat Hippocampal Synaptosomes through Two Mechanisms of Action." PLOS One, 2011. Available at:[Link]

  • Kyoto University Research Information Repository. "Nicotinic acetylcholine receptors (nAChRs) are a family of ligand-gated ion channels..." Kyoto University. Available at:[Link]

  • Kwilasz, A. J., et al. "Effects of Nicotinic Acetylcholine Receptor Agonists in Assays of Acute Pain-Stimulated and Pain-Depressed Behaviors in Rats." Journal of Pharmacology and Experimental Therapeutics, 2015. Available at:[Link]

Sources

Exploratory

In Vitro Characterization of 3-(Azetidin-2-ylmethoxy)-5-iodopyridine (5-Iodo-A-85380): A Technical Guide for nAChR Profiling

Executive Summary The compound 3-(azetidin-2-ylmethoxy)-5-iodopyridine , commonly known as 5-Iodo-A-85380 (5IA) , has fundamentally transformed the in vitro and in vivo characterization of neuronal nicotinic acetylcholin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 3-(azetidin-2-ylmethoxy)-5-iodopyridine , commonly known as 5-Iodo-A-85380 (5IA) , has fundamentally transformed the in vitro and in vivo characterization of neuronal nicotinic acetylcholine receptors (nAChRs). As a highly potent, β2 -selective agonist, it overcomes the historical limitations of non-specific ligands like epibatidine and nicotine. This whitepaper provides an authoritative, causality-driven guide to the in vitro characterization of 5-Iodo-A-85380, detailing the self-validating protocols required to accurately quantify its binding kinetics, map its spatial distribution, and evaluate its stoichiometry-dependent functional efficacy.

Pharmacological Profile & Mechanistic Grounding

Neuronal nAChRs are pentameric ligand-gated ion channels that modulate neurotransmitter release and cellular excitability. The challenge in nAChR pharmacology has always been subtype selectivity. While epibatidine binds universally across nAChR subtypes, 5-Iodo-A-85380 exhibits extreme selectivity for β2 -containing receptors, primarily the α4β2 and α6β2∗ subtypes[1],[2].

The mechanistic brilliance of 5-Iodo-A-85380 lies in the bulky iodine atom at the 5-position of the pyridinyl ring. This steric addition does not hinder binding to the orthosteric site at the α/β interface of α4β2 receptors (yielding a Kd​ of ~10–12 pM), but it creates severe steric clashes at α3β4 , α7 , and muscle-type receptors, dropping affinity by over 1,000-fold[1]. Furthermore, 5-Iodo-A-85380 acts as a full agonist at the high-sensitivity (HS) α4(2)β2(3) stoichiometry, but only as a partial agonist at the low-sensitivity (LS) α4(3)β2(2) stoichiometry.

Mechanism Ligand 5-Iodo-A-85380 (Agonist) Receptor α4β2 nAChR (HS/LS Stoichiometries) Ligand->Receptor Binds Orthosteric Site Channel Ion Channel Opening (Na+, Ca2+ Influx) Receptor->Channel Conformational Change Effect Membrane Depolarization & Modulation of Release Channel->Effect Cation Influx

Caption: Mechanism of α4β2 nAChR activation by 5-Iodo-A-85380 leading to membrane depolarization.

Core Experimental Workflow: A Self-Validating System

To comprehensively characterize 5-Iodo-A-85380, an application scientist must employ a multi-tiered, self-validating workflow. Binding affinity alone cannot distinguish between receptor stoichiometries or functional states. Therefore, our methodology integrates radioligand binding (to establish Bmax​ and Kd​ ), functional electrophysiology (to determine Emax​ and EC50​ ), and quantitative autoradiography (for spatial validation).

Workflow Prep Compound Preparation 5-Iodo-A-85380 Bind Radioligand Binding [125I]5IA Saturation/Competition Prep->Bind Func Functional Electrophysiology HS vs LS Stoichiometry Prep->Func Auto Quantitative Autoradiography Spatial Receptor Mapping Bind->Auto Radiotracer Validation Synth Pharmacological Profiling Selectivity & Efficacy Bind->Synth Func->Synth Auto->Synth

Caption: Integrated experimental workflow for the in vitro characterization of 5-Iodo-A-85380.

Protocol I: Radioligand Binding Kinetics

This protocol utilizes [125I] 5-Iodo-A-85380 to define receptor affinity and density. The protocol is engineered to mitigate the high non-specific binding typically associated with lipophilic amines.

Step-by-Step Methodology
  • Membrane Preparation: Homogenize mammalian brain tissue (e.g., rat cortex) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes. Causality: Working at 4°C with a physiological pH prevents proteolytic degradation of the nAChR pentamers and maintains the structural integrity of the orthosteric binding pocket.

  • Incubation & Equilibrium: Incubate 50–100 µg of membrane protein with varying concentrations of [125I] 5-Iodo-A-85380 (1 pM to 500 pM) in a final volume of 500 µL. Incubate at 22°C for 120 minutes. Causality: Why 22°C for 2 hours? The dissociation half-life ( t1/2​ ) of the 5IA-receptor complex is exceptionally slow (~2 hours). Room temperature allows the system to reach thermodynamic equilibrium without the rapid receptor degradation seen at 37°C[1].

  • Self-Validation (Non-Specific Binding): In parallel tubes, add 300 µM (-)-nicotine. Causality: This creates a self-validating baseline. Any radioactivity remaining in these tubes represents non-specific lipid partitioning, which is subtracted from total binding to yield specific binding.

  • Filtration & Harvesting: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) for 1 hour. Causality: 5-Iodo-A-85380 adheres to the negative charges of glass silica. PEI coats the glass with a cationic polymer, neutralizing the charge, drastically reducing background noise, and preserving the signal-to-noise ratio.

  • Quantification: Wash filters three times with 3 mL of ice-cold buffer and count in a gamma counter.

Protocol II: Functional Electrophysiology

Binding affinity does not equal functional efficacy. To determine how 5-Iodo-A-85380 modulates channel gating across different receptor stoichiometries, whole-cell patch-clamp electrophysiology is required.

Step-by-Step Methodology
  • Cellular Expression System: Utilize HEK293T cells transiently transfected with human α4 and β2 subunit plasmids. To isolate the High-Sensitivity (HS) stoichiometry, transfect at a 1:10 ( α4:β2 ) ratio. To isolate the Low-Sensitivity (LS) stoichiometry, use a 10:1 ratio. Causality: nAChRs assemble based on subunit availability. Forcing the expression ratios ensures the recorded currents strictly represent the α4(2)β2(3) or α4(3)β2(2) populations, preventing confounding mixed-population data.

  • Patch-Clamp Configuration: Establish whole-cell configuration with a holding potential of -70 mV. Use an intracellular solution containing 135 mM CsCl to block endogenous potassium currents, ensuring the recorded inward current is purely driven by nAChR-mediated Na+/Ca2+ influx.

  • Rapid Drug Application: Apply 5-Iodo-A-85380 using a computer-controlled rapid U-tube perfusion system (solution exchange time < 20 ms). Causality: nAChRs desensitize within milliseconds upon agonist exposure. Slow bath perfusion would conflate channel activation with desensitization, yielding artificially low efficacy readings.

  • Self-Validation (Normalization): Normalize all peak currents elicited by 5-Iodo-A-85380 to the maximal response elicited by a saturating concentration (1 mM) of Acetylcholine (ACh). Causality: This internal control validates the functional expression level of the specific cell being patched before testing the partial/full agonism of 5IA.

Quantitative Data Synthesis

The rigorous application of the above protocols yields a highly specific pharmacological profile. The table below summarizes the quantitative in vitro characterization data for 5-Iodo-A-85380 across various receptor subtypes.

Receptor SubtypeAffinity ( Kd​ / Ki​ )Efficacy ( Emax​ vs ACh)Mechanistic Role & Notes
α4β2 (HS) ~10–14 pM~100% (Full Agonist)High-sensitivity stoichiometry α4(2)β2(3) . Primary target.
α4β2 (LS) ~10–14 pM~40–50% (Partial Agonist)Low-sensitivity stoichiometry α4(3)β2(2) .
α6β2∗ ~1–5 nMPartial Agonist α -conotoxin MII-sensitive receptors, highly expressed in the striatum[2].
α3β4 >100 nMMinimalAutonomic ganglia; >1,000-fold lower affinity than epibatidine[1].
α7 >10,000 nMNoneHomomeric receptors; essentially no binding observed[1].

References

  • Mukhin, A. G., Gündisch, D., Horti, A. G., Koren, A. O., Tamagnan, G., Kimes, A. S., ... & London, E. D. (2000). 5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors. Molecular Pharmacology, 57(3), 642-649. Available at:[Link]

  • Kulak, J. M., Sum, J., Musachio, J. L., McIntosh, J. M., & Quik, M. (2002). 5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2* subtypes. Journal of Neurochemistry, 81(2), 403-406. Available at:[Link]

  • Akinola, L. S., Bagdas, D., Alkhlaif, Y., Jackson, A., Gurdap, C. O., Rahimpour, E., ... & Damaj, M. I. (2022). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. Journal of Psychopharmacology, 36(11), 1280-1293. Available at:[Link]

Sources

Foundational

The Pharmacology of 5-Iodo-A-85380 and its Analogs: A Technical Guide for Researchers

This guide provides an in-depth exploration of the pharmacology of 5-Iodo-A-85380, a pivotal radioligand and agonist for the study of nicotinic acetylcholine receptors (nAChRs). Designed for researchers, scientists, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth exploration of the pharmacology of 5-Iodo-A-85380, a pivotal radioligand and agonist for the study of nicotinic acetylcholine receptors (nAChRs). Designed for researchers, scientists, and drug development professionals, this document synthesizes key findings on its mechanism of action, subtype selectivity, and its critical role in neuroscience research, particularly in the imaging of neurodegenerative diseases.

Introduction: The Significance of 5-Iodo-A-85380 in Nicotinic Receptor Research

Nicotinic acetylcholine receptors are a diverse family of ligand-gated ion channels that play crucial roles in both the central and peripheral nervous systems.[1][2][3][4] Their involvement in cognitive processes, and their implication in various neurological and psychiatric disorders, has made them a significant target for therapeutic intervention and research.[2][5] The development of subtype-selective ligands has been instrumental in dissecting the complex pharmacology of these receptors.[2]

5-Iodo-A-85380, a radio-iodinated analog of the potent nicotinic agonist A-85380, has emerged as a superior tool for these investigations.[6][7] Its high affinity and remarkable selectivity for the α4β2 nAChR subtype, coupled with favorable in vivo characteristics, have established it as a gold-standard radioligand for in vitro and in vivo imaging studies.[6][8] This guide will delve into the detailed pharmacology of 5-Iodo-A-85380 and its analogs, providing a comprehensive resource for researchers in the field.

Core Pharmacology of 5-Iodo-A-85380

Mechanism of Action and Subtype Selectivity

5-Iodo-A-85380 acts as an agonist at nAChRs, meaning it binds to and activates the receptor, leading to the opening of the ion channel.[7][9] Its pharmacological significance lies in its exceptional selectivity for the α4β2 subtype, which is the most abundant nicotinic receptor subtype in the brain.[6][8][10]

The affinity of 5-[¹²⁵I]iodo-A-85380 for α4β2 nAChRs is in the picomolar range, with reported Kd values of 10 pM in rat brain and 12 pM in human brain, comparable to that of the potent but non-selective nicotinic agonist, epibatidine.[6][8] However, unlike epibatidine, 5-Iodo-A-85380 exhibits significantly lower affinity for other nAChR subtypes. For instance, its affinity for the α3β4 subtype is about 1000-fold lower, and for the α7 and muscle-type nAChRs, it is 60-fold and 190-fold lower, respectively, compared to epibatidine.[6][8] Further studies have confirmed its high selectivity, showing it to be 850-fold and 27,000-fold more potent at rat brain α4β2* binding sites than at α3β4 and α7 subtypes, respectively.[11] The asterisk (*) indicates that the precise subunit composition beyond the specified subunits is unknown.

It is important to note that while highly selective for α4β2, evidence suggests that 5-Iodo-A-85380 also binds to and potently activates α6β2 nAChRs.[7][11][12] This is particularly relevant in studies of the striatum, where α6-containing nAChRs are prominently expressed.[12]

The binding of 5-[¹²⁵I]iodo-A-85380 is reversible, with a slow dissociation rate from the receptor-ligand complex, having a half-life of approximately 2 hours.[6][8] This property, along with its high specificity, contributes to its utility as a radioligand for imaging studies.[6][8]

Data Presentation: Binding Affinity of 5-Iodo-A-85380 for nAChR Subtypes

nAChR SubtypeLigandSpeciesTissue/SystemKd / Ki (pM)Reference
α4β25-[¹²⁵I]iodo-A-85380RatBrain10[6][8]
α4β25-[¹²⁵I]iodo-A-85380HumanBrain12[6][8][13]
α3β45-Iodo-A-85380RatAdrenal Glands~850-fold lower affinity than for α4β2[11]
α75-Iodo-A-85380Rat-~27,000-fold lower affinity than for α4β2[11]
Muscle-type5-Iodo-A-85380Rat-Significantly lower affinity[6][8]
Functional Activity: A Tale of Two Stoichiometries

The functional effects of 5-Iodo-A-85380 are particularly nuanced. The α4β2 nAChRs can exist in two different stoichiometric forms: a high-sensitivity (HS) form with a (α4)₂(β2)₃ subunit arrangement and a low-sensitivity (LS) form with a (α4)₃(β2)₂ arrangement.[7] 5-Iodo-A-85380 exhibits differential efficacy at these two stoichiometries. It acts as a full agonist at the high-sensitivity (α4)₂(β2)₃ nAChRs and as a partial agonist at the low-sensitivity (α4)₃(β2)₂ nAChRs and α6-containing subtypes.[7][9] This differential activity is a critical consideration in interpreting functional studies and understanding its in vivo effects.

In functional assays, 5-Iodo-A-85380 potently activates both α-conotoxin MII-sensitive (corresponding to α6β2) and -insensitive (corresponding to α4β2) components of dopamine release from rat striatal synaptosomes, with EC₅₀ values in the range of 12-35 nM.[11] In contrast, its potency for eliciting neurotransmitter release from other brain regions mediated by different nAChR subtypes is significantly lower, with EC₅₀ values in the micromolar range.[11]

Data Presentation: Functional Potency of 5-Iodo-A-85380

Functional AssaynAChR Subtype(s)Tissue/SystemEC₅₀ (nM)Reference
[³H]Dopamine Releaseα6β2Rat Striatal Synaptosomes12.7[11][14]
[³H]Dopamine Releaseα4β2Rat Striatal Synaptosomes~35[11][14]
[³H]ACh Releaseα3β4*Rat Interpeduncular Nucleus Synaptosomes5000[11]
[³H]Noradrenaline Release-Rat Hippocampal Slices3200[11]
Ca²⁺ Influxα3β4Recombinant Cell Line1600[11]

In Vivo Applications: Visualizing Nicotinic Receptors in Health and Disease

A significant aspect of 5-Iodo-A-85380's utility lies in its application as an in vivo imaging agent for Single Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET) when labeled with appropriate radioisotopes such as ¹²³I or ¹²⁵I.[6][8][15]

Pharmacokinetics and Biodistribution

5-Iodo-A-85380 exhibits favorable pharmacokinetic properties for brain imaging. It rapidly penetrates the blood-brain barrier and shows a distribution pattern consistent with the known density of α4β2 nAChRs in the brain, with the highest accumulation in the thalamus, followed by the striatum and cortical regions, and the lowest in the cerebellum, which is often used as a reference region for non-specific binding.[16][17] The thalamus-to-cerebellum radioactivity ratio, a measure of specific binding, can reach values as high as 37 in mice.[16]

Studies in healthy human subjects have shown that [¹²³I]5-Iodo-A-85380 is safe and results in an acceptable radiation burden.[15]

Application in Neurodegenerative Disorders

The ability to visualize and quantify α4β2 nAChRs in the living human brain has profound implications for the study of neurodegenerative diseases where cholinergic deficits are a key pathological feature.

  • Alzheimer's Disease (AD): SPECT studies using [¹²³I]5-Iodo-A-85380 have demonstrated significant reductions in α4β2 nAChR binding in the frontal and striatal regions of patients with AD compared to healthy controls.[18][19] This provides in vivo evidence for the well-documented loss of these receptors observed in post-mortem studies and offers a potential biomarker for disease progression and therapeutic response.[18]

  • Parkinson's Disease (PD) and Dementia with Lewy Bodies (DLB): In PD, a loss of striatal 5-[¹²⁵I]-A-85380 binding has been observed, which correlates with the degeneration of nigrostriatal dopaminergic pathways. Similarly, reduced striatal binding in DLB may indicate early degeneration of these pathways.

The use of 5-Iodo-A-85380 in imaging can help differentiate between different types of dementia and monitor the efficacy of cholinergic therapies.

Analogs of 5-Iodo-A-85380: Structure-Activity Relationships

The development of analogs of A-85380 has been crucial in understanding the structure-activity relationships (SAR) at nAChRs.[20][21] Modifications to the pyridine ring and the azetidinylmethoxy side chain have yielded compounds with varying affinities and selectivities.

For instance, the position of halogen substitution on the pyridine ring significantly impacts binding affinity. Analogs with substituents at the 5 or 6 position generally retain high, subnanomolar affinity for nAChRs.[22] In contrast, bulky substituents at the 2-position lead to a substantial decrease in affinity.[22]

Furthermore, the development of other radiolabeled analogs, such as 5-[¹¹C-methyl]-A-85380 (¹¹C-5MA), has provided valuable tools for PET imaging.[23][24] ¹¹C-5MA exhibits high affinity for nAChRs and favorable in vivo properties for PET studies.[23][24]

Experimental Protocols: A Methodological Overview

The characterization of 5-Iodo-A-85380 and its analogs relies on a suite of established experimental techniques. Below are generalized protocols for key assays.

Radioligand Binding Assay (In Vitro)

This assay is fundamental for determining the binding affinity (Kd or Ki) of a compound for a specific receptor.

Protocol Outline:

  • Tissue Preparation: Homogenize brain tissue (e.g., rat cortex) in a suitable buffer to prepare a membrane suspension containing the nAChRs.

  • Incubation: Incubate the membrane preparation with a fixed concentration of the radioligand (e.g., 5-[¹²⁵I]iodo-A-85380) and varying concentrations of the unlabeled competitor compound.

  • Separation: Separate the bound from the free radioligand, typically by rapid filtration through glass fiber filters.

  • Quantification: Measure the radioactivity retained on the filters using a gamma counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC₅₀ (concentration of competitor that inhibits 50% of specific binding) is determined and used to calculate the Ki value.

Visualization: Radioligand Binding Assay Workflow

G cluster_prep 1. Preparation cluster_incubation 2. Incubation cluster_separation 3. Separation cluster_analysis 4. Quantification & Analysis Tissue Brain Tissue Membrane Membrane Suspension (nAChRs) Tissue->Membrane Homogenization Incubate Incubate with Membranes Membrane->Incubate Radioligand Radioligand (e.g., 5-[¹²⁵I]iodo-A-85380) Radioligand->Incubate Competitor Unlabeled Competitor (Varying Concentrations) Competitor->Incubate Filtration Rapid Filtration Incubate->Filtration Counting Gamma Counting Filtration->Counting Analysis Data Analysis (IC₅₀, Kᵢ) Counting->Analysis

Caption: Workflow for a competitive radioligand binding assay.

In Vivo SPECT/PET Imaging

This technique allows for the non-invasive visualization and quantification of nAChRs in the living brain.

Protocol Outline:

  • Radiotracer Administration: Intravenously inject the subject (animal or human) with the radiolabeled tracer (e.g., [¹²³I]5-Iodo-A-85380).

  • Image Acquisition: Acquire dynamic or static images of the brain over a specific time course using a SPECT or PET scanner.

  • Image Reconstruction and Analysis: Reconstruct the acquired data to generate images of radiotracer distribution in the brain. Define regions of interest (ROIs) for specific brain areas (e.g., thalamus, cortex, cerebellum).

  • Quantification: Calculate outcome measures such as the binding potential (BP) or distribution volume ratio (DVR) to quantify receptor density. This often involves kinetic modeling or simplified ratio methods using a reference region like the cerebellum.

Visualization: In Vivo Brain Imaging Workflow

G Subject Subject (Animal/Human) Radiotracer Radiotracer Injection (e.g., [¹²³I]5-Iodo-A-85380) Subject->Radiotracer Scanner SPECT/PET Scanner Radiotracer->Scanner Imaging Session Acquisition Image Acquisition Scanner->Acquisition Reconstruction Image Reconstruction Acquisition->Reconstruction Analysis Image Analysis (ROI, Quantification) Reconstruction->Analysis

Caption: Generalized workflow for in vivo SPECT/PET imaging.

Conclusion and Future Directions

5-Iodo-A-85380 has undeniably revolutionized the study of α4β2 nicotinic acetylcholine receptors. Its high affinity, selectivity, and favorable in vivo properties have provided researchers with an invaluable tool to probe the role of these receptors in normal brain function and in the pathophysiology of various neurological disorders. The insights gained from studies using 5-Iodo-A-85380 and its analogs continue to inform the development of novel therapeutics targeting the nicotinic cholinergic system.

Future research will likely focus on the development of even more selective radioligands for other nAChR subtypes, allowing for a more comprehensive in vivo characterization of the entire nicotinic receptor family. Additionally, the continued application of imaging with ligands like 5-Iodo-A-85380 in longitudinal studies will be crucial for understanding disease progression and evaluating the efficacy of new treatments.

References

  • Mukhin, A. G., et al. (2000). 5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors. Molecular Pharmacology, 57(3), 642-9. [Link]

  • Akinola, L., et al. (2022). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. Journal of Psychopharmacology, 36(11), 1280-1293. [Link]

  • Mukhin, A. G., et al. (2023). 5-Iodo-A-85380, an a4ß2 Subtype-Selective Ligand for Nicotinic Acetylcholine Receptors. University of Sheffield. [Link]

  • Kulak, J. M., et al. (2002). 5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2* subtypes. Journal of Neurochemistry, 81(2), 403-6. [Link]

  • Papke, R. L. (2014). Nicotinic acetylcholine receptors: conventional and unconventional ligands and signaling. Current Neuropharmacology, 12(4), 304-317. [Link]

  • Taly, A., et al. (2012). Nicotinic acetylcholine receptors: from basic science to therapeutics. Biochemical Pharmacology, 84(7), 833-842. [Link]

  • Horti, A. G., et al. (1998). Synthesis and in vitro nicotinic acetylcholine receptor binding of pyridine-modified analogues of A-85380. Journal of Medicinal Chemistry, 41(21), 4043-9. [Link]

  • Ueda, M., et al. (2004). 5-[123I]Iodo-A-85380: assessment of pharmacological safety, radiation dosimetry and SPECT imaging of brain nicotinic receptors in healthy human subjects. Annals of Nuclear Medicine, 18(4), 337-44. [Link]

  • Perry, E., et al. (2004). Nicotinic acetylcholine receptor distribution in Alzheimer's disease, dementia with Lewy bodies, Parkinson's disease, and vascular dementia: in vitro binding study using 5-[(125)i]-a-85380. Journal of Neurology, Neurosurgery & Psychiatry, 75(1), 125-33. [Link]

  • Akinola, L., et al. (2022). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. Journal of Psychopharmacology, 36(11), 1280-1293. [Link]

  • Wonnacott, S., et al. (2004). Functional responses and subunit composition of presynaptic nicotinic receptor subtypes explored using the novel agonist 5-iodo-A-85380. Neuropharmacology, 47(6), 843-52. [Link]

  • Vaupel, D. B., et al. (1998). In vivo studies with [125I]5-I-A-85380, a nicotinic acetylcholine receptor radioligand. Neuroreport, 9(10), 2311-7. [Link]

  • Chefer, S. I., et al. (1998). In vivo imaging of brain nicotinic acetylcholine receptors with 5-[123I]iodo-A-85380 using single photon emission computed tomography. Life Sciences, 63(25), PL355-60. [Link]

  • Changeux, J. P. (2012). Nicotinic acetylcholine receptor. Wikipedia. [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Nicotinic acetylcholine receptors (nACh). [Link]

  • Gotti, C., et al. (2007). Nicotinic Acetylcholine Receptors and Nicotinic Cholinergic Mechanisms of the Central Nervous System. Annual Review of Pharmacology and Toxicology, 47, 483-512. [Link]

  • O'Brien, J. T., et al. (2007). α4β2 nicotinic receptor status in Alzheimer's disease using 123I-5IA-85380 single-photon-emission computed tomography. Journal of Neurology, Neurosurgery & Psychiatry, 78(4), 356-62. [Link]

  • O'Brien, J. T., et al. (2007). Alpha4beta2 nicotinic receptor status in Alzheimer's disease using 123I-5IA-85380 single-photon-emission computed tomography. Journal of Neurology, Neurosurgery & Psychiatry, 78(4), 356-62. [Link]

  • Quik, M., et al. (2003). Human imaging of α4β2 nicotinic acetylcholine receptors (nAChRs) in vivo using 123I 5-iodo-A-85380. ResearchGate. [Link]

  • Iida, Y., et al. (2004). Evaluation of 5- 11 C-Methyl-A-85380 as an Imaging Agent for PET Investigations of Brain Nicotinic Acetylcholine Receptors. Journal of Nuclear Medicine, 45(5), 883-891. [Link]

  • Iida, Y., et al. (2004). Evaluation of 5-(11)C-methyl-A-85380 as an imaging agent for PET investigations of brain nicotinic acetylcholine receptors. Journal of Nuclear Medicine, 45(5), 883-91. [Link]

  • Skrydstrup, T., et al. (2006). The Chemistry and Pharmacology of Anatoxin-a and Related Homotropanes with respect to Nicotinic Acetylcholine Receptors. Marine Drugs, 4(2), 119-144. [Link]

  • Lowe, G. (2016). Hands-On Approach to Structure Activity Relationships: The Synthesis, Testing, and Hansch Analysis of a Series of Acetylcholineesterase Inhibitors. Journal of Chemical Education, 93(10), 1774-1778. [Link]

Sources

Exploratory

The Discovery, Evolution, and Applications of A-85380 and Its Analogs: A Technical Guide to α4β2 nAChR Probes

Executive Summary Neuronal nicotinic acetylcholine receptors (nAChRs) are pentameric ligand-gated ion channels that modulate the release of critical neurotransmitters, including dopamine, serotonin, and glutamate. Among...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Neuronal nicotinic acetylcholine receptors (nAChRs) are pentameric ligand-gated ion channels that modulate the release of critical neurotransmitters, including dopamine, serotonin, and glutamate. Among the various subtypes, the α4β2-nAChR is the most abundantly expressed in the mammalian brain and is heavily implicated in cognitive function, pain modulation, and nicotine addiction. The discovery of A-85380 —a highly potent and selective α4β2-nAChR agonist—marked a watershed moment in neuropharmacology. This whitepaper provides an in-depth technical analysis of the structural evolution of A-85380, its structure-activity relationships (SAR), and the robust experimental protocols used to deploy its radiolabeled analogs in modern molecular imaging.

Historical Context: The Genesis of A-85380

In the mid-1990s, the push to develop nAChR-targeted therapeutics for Alzheimer's disease, Parkinson's disease, and depression led to massive screening and rational drug design efforts. As part of a dedicated nicotinic research program, 1 (3-((2S)-azetidinylmethoxy)pyridine)[1].

The structural design of A-85380 was inspired by the need to separate the analgesic and cognitive-enhancing effects of nAChR activation from the severe gastrointestinal and cardiovascular toxicity associated with non-selective agonists like epibatidine. By utilizing a 3-pyridyl ether scaffold combined with an azetidine ring, researchers achieved remarkable selectivity. A-85380 demonstrated2 relative to human α7-nAChRs (Ki = 148 nM) or muscle-type receptors[2]. This selectivity profile laid the groundwork for its use as a definitive pharmacological probe.

Structure-Activity Relationship (SAR) and Chemical Evolution

The true utility of A-85380 emerged when medicinal chemists realized the parent molecule could be halogenated at the 2, 5, or 6 positions of the pyridine ring without destroying its pharmacophore. The primary goal of this chemical evolution was to incorporate positron- or gamma-emitting radioisotopes ( 18 F, 11 C, 123 I, 125 I) to create in vivo imaging agents for Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).

  • 2-Fluoro-A-85380 (2-FA): Fluorination at the 2-position yielded a compound with excellent blood-brain barrier penetrance and a binding affinity of3[3]. Labeled with 18 F, it became the gold standard for human PET imaging of nAChRs.

  • 5-Iodo-A-85380 (5IA): Substitution at the 5-position with iodine drastically increased the affinity to 3[3]. The 125 I-labeled version is now universally used for high-resolution in vitro autoradiography, as it4[4].

  • 5-Methyl-A-85380 (5MA): Methylation at the 5-position allowed for the rapid incorporation of 11 C via 11 C-methyl iodide, creating a 5 with a shorter half-life suitable for multi-scan clinical protocols[5].

Quantitative Binding Affinities of Key A-85380 Analogs
CompoundStructural ModificationTarget Receptor Ki​ (nM) for α4β2Primary Application
A-85380 None (Parent)α4β2~0.050Pharmacological probe / Antidepressant research
2-F-A-85380 2-Fluoroα4β2~0.048Clinical PET Imaging ( 18 F)
5-I-A-85380 5-Iodoα4β2~0.011SPECT ( 123 I) / Autoradiography ( 125 I)
5-Me-A-85380 5-Methylα4β2~0.020Clinical PET Imaging ( 11 C)

Mechanistic Pharmacology and Receptor Activation

A-85380 and its analogs bind to the orthosteric binding site located at the interface between the α4 and β2 subunits. Upon binding, the agonist stabilizes the mobile "Loop-C" of the principal binding subunit in a closed conformation. This structural shift triggers the opening of the central ion pore, allowing a rapid influx of Na + and Ca 2+ ions. The resulting membrane depolarization activates voltage-gated calcium channels (VGCCs), culminating in the exocytosis of neurotransmitter vesicles.

Pathway Ligand A-85380 / Analogs (Agonist Binding) Receptor α4β2 nAChR (Orthosteric Site) Ligand->Receptor High Affinity (pM) IonFlux Na⁺ / Ca²⁺ Influx (Membrane Depolarization) Receptor->IonFlux Channel Opening VGCC Voltage-Gated Ca²⁺ Channels (Activation) IonFlux->VGCC Depolarization Release Neurotransmitter Release (Dopamine, GABA, etc.) VGCC->Release Synaptic Vesicle Fusion

Diagram 1: Mechanistic signaling pathway of α4β2 nAChR activation by A-85380 analogs.

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The causality behind each critical step is explicitly detailed to provide researchers with a deep understanding of the assay mechanics.

In Vitro Radioligand Binding Assay using [ 125 I]5-I-A-85380

This assay quantifies the density ( Bmax​ ) and affinity ( Kd​ ) of α4β2 receptors in brain homogenates.

Step-by-Step Protocol:

  • Tissue Preparation: Homogenize rat brain tissue (e.g., thalamus or cortex) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes, discard the supernatant, and resuspend the pellet.

    • Causality: Washing the membrane pellet removes endogenous acetylcholine, which would otherwise competitively inhibit the binding of the radioligand.

  • Filter Pre-treatment: Soak Whatman GF/B glass fiber filters in 0.5% polyethylenimine (PEI) for 1 hour prior to filtration.

    • Causality: PEI is a cationic polymer. It coats the glass fibers, neutralizing their negative charge. Because A-85380 analogs contain a basic azetidine nitrogen (positively charged at physiological pH), PEI pre-treatment prevents the radioligand from binding non-specifically to the filter matrix.

  • Incubation: Incubate 100 µg of membrane protein with 0.01–2.0 nM[ 125 I]5-I-A-85380 in a total volume of 500 µL for 60 minutes at 22°C.

    • Causality: Incubation at room temperature (22°C) rather than 37°C ensures that thermodynamic equilibrium is reached without inducing rapid receptor desensitization or proteolytic degradation of the receptors.

  • Rapid Filtration & Washing: Terminate the reaction by rapid vacuum filtration. Wash the filters three times with 3 mL of ice-cold Tris-HCl buffer.

    • Causality: The ice-cold buffer kinetically "freezes" the receptor-ligand complex, preventing the dissociation of the bound radioligand while effectively washing away unbound tracer.

  • Quantification: Count the radioactivity retained on the filters using a gamma counter.

Self-Validation Checkpoint: A parallel control group must be incubated with the radioligand plus a saturating concentration (300 µM) of unlabeled (-)-nicotine or cytisine. This defines the Non-Specific Binding (NSB). Specific Binding = Total Binding - NSB . If the NSB exceeds 30% of the total binding, the assay is flagged for inadequate washing or poor filter blocking, ensuring the data remains inherently trustworthy.

Workflow Prep Tissue Preparation (Rat Brain Homogenate) Incubate Incubation (Radioligand ± Competitor) Prep->Incubate Filter Rapid Filtration (PEI-Treated GF/B Filters) Incubate->Filter Equilibrium Reached Wash Washing (Ice-Cold Buffer) Filter->Wash Remove Unbound Count Scintillation/Gamma Counting (Quantify Radioactivity) Wash->Count Analyze Data Analysis (Specific Binding Calculation) Count->Analyze

Diagram 2: Self-validating workflow for in vitro radioligand binding assays.

In Vivo Micro-PET Imaging Protocol with [ 18 F]2-F-A-85380

The translation of A-85380 to an in vivo imaging agent requires precise pharmacokinetic timing. 6 rely on its specific brain distribution[6].

  • Radiotracer Injection: Administer ~37 MBq (1 mCi) of [ 18 F]2-F-A-85380 intravenously via the tail vein of an anesthetized rodent or non-human primate.

  • Uptake Phase: Allow a 60-minute uptake period before initiating the static PET scan.

    • Causality: Unlike highly lipophilic tracers that wash in and out rapidly, 2-F-A-85380 has a specific lipophilicity (logD) that requires approximately 60 minutes to reach a steady-state equilibrium in nAChR-dense regions like the thalamus. Scanning too early captures blood-pool noise rather than receptor-bound signal.

  • Image Acquisition & Reconstruction: Acquire emission data for 30 minutes. Reconstruct images using a 3D ordered-subset expectation maximization (OSEM) algorithm.

  • Self-Validation (Displacement Study): To prove that the PET signal is receptor-specific, a subsequent scan is performed where unlabeled A-85380 (0.3 mg/kg) is injected intravenously at 80 minutes post-radiotracer injection. A valid assay will show a rapid displacement (washout) of at least 60% of the radioactivity from the thalamus, proving the initial signal was reversibly bound to the α4β2 target.

Conclusion

From its origins at Abbott Laboratories as a highly selective pharmacological tool, A-85380 has undergone rigorous chemical evolution. The strategic halogenation of its 3-pyridyl ether scaffold birthed a family of radioligands (2-FA, 5IA, 5MA) that now serve as the bedrock for mapping α4β2 nicotinic receptors in the living mammalian brain. By adhering to self-validating experimental protocols, researchers can leverage these analogs to uncover the profound complexities of cholinergic signaling in neurodegenerative and psychiatric diseases.

References

  • Title: Discovery of Highly Potent and Selective α4β2-Nicotinic Acetylcholine Receptor (nAChR) Partial Agonists Containing an Isoxazolylpyridine Ether Scaffold that Demonstrate Antidepressant-like Activity. Part II Source: nih.gov URL:[Link]

  • Title: Quantitative Molecular Imaging of Neuronal Nicotinic Acetylcholine Receptors in the Human Brain with A-85380 Radiotracers Source: nih.gov URL:[Link]

  • Title: Synthesis and Nicotinic Acetylcholine Receptor in Vivo Binding Properties of 2-Fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine Source: acs.org URL:[Link]

  • Title: Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice Source: nih.gov URL:[Link]

  • Title: Evaluation of 5-11C-Methyl-A-85380 as an Imaging Agent for PET Investigations of Brain Nicotinic Acetylcholine Receptors Source: snmjournals.org URL:[Link]

  • Title: An Autoradiographic Survey of Mouse Brain Nicotinic Acetylcholine Receptors Defined by Null Mutants Source: nih.gov URL:[Link]

  • Title: Identification of Novel α4β2-Nicotinic Acetylcholine Receptor (nAChR) Agonists Based on an Isoxazole Ether Scaffold that Demonstrate Antidepressant-like Activity Source: acs.org URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: In Vitro Autoradiography of α4β2/α6β2 Nicotinic Acetylcholine Receptors using [125I]5-Iodo-A-85380

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Technical Application Note Introduction & Scientific Rationale Neuronal nicotin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Technical Application Note

Introduction & Scientific Rationale

Neuronal nicotinic acetylcholine receptors (nAChRs) are pentameric ligand-gated ion channels that modulate neurotransmitter release and are heavily implicated in neurodegenerative disorders (e.g., Parkinson's and Alzheimer's diseases) and nicotine addiction[1]. The α4β2 and α6β2 subtypes are the predominant high-affinity nAChRs in the mammalian central nervous system[2].

Historically, radioligands like [ 3 H]epibatidine and [ 3 H]nicotine were used to map these receptors; however, they suffer from high non-specific binding, lack of subtype selectivity, and require months of exposure time due to the low energy of tritium[3]. The development of 5-Iodo-A-85380 (5-iodo-3-(2(S)-azetidinylmethoxy)pyridine) revolutionized nAChR autoradiography[4]. When radiolabeled with Iodine-125,[ 125 I]5-Iodo-A-85380 provides sub-nanomolar affinity, exquisite selectivity for β2 -containing nAChRs, and high specific activity (~2200 Ci/mmol), allowing for crisp autoradiograms with exposure times of only a few days[5],[4].

Pharmacological Profile

To design a self-validating and robust assay, it is critical to understand the binding kinetics of the radioligand. [ 125 I]5-Iodo-A-85380 exhibits a highly favorable profile for α4β2 and α6β2 receptors, with negligible binding to muscle-type or α7 receptors at standard assay concentrations[4].

Table 1: Pharmacological Binding Profile of 5-Iodo-A-85380

Receptor SubtypeAffinity ( Kd​ or Ki​ )Selectivity Ratio (vs α4β2 )
α4β2 ~10 pM1x (Reference)
α6β2 ~12 pM~1.2x
α3β4 > 10,000 pM> 1,000x
α7 > 1,000 pM> 100x
Muscle-type > 10,000 pM> 1,000x

Quantitative data synthesized from competitive binding assays in rat and human brain homogenates[2],[4].

Experimental Workflow

Workflow cluster_Incubation Radioligand Incubation (60 min @ 24°C) Start Tissue Preparation (20 µm Cryosectioning) PreInc Pre-incubation (Remove Endogenous ACh) Start->PreInc TB Total Binding (TB) 0.1 nM [125I]5-Iodo-A-85380 PreInc->TB Slide Set A NSB Non-Specific Binding (NSB) 0.1 nM Ligand + 10 µM Nicotine PreInc->NSB Slide Set B Wash Washing (2 x 5 min) (Ice-cold Buffer @ 4°C) TB->Wash NSB->Wash Desalt Desalting (10 sec) (Ice-cold dH2O) Wash->Desalt Dry Rapid Drying (Cool Air Stream) Desalt->Dry Expose Autoradiographic Exposure (Phosphor Screen / BioMax Film) Dry->Expose Analyze Image Analysis & Quantification (Specific = TB - NSB) Expose->Analyze

Figure 1: Workflow for [125I]5-Iodo-A-85380 autoradiography detailing specific and NSB pathways.

Reagent & Buffer Preparation

The binding of 5-Iodo-A-85380 is highly dependent on ionic strength and the presence of divalent cations, which stabilize the orthosteric binding pocket of the nAChR[5].

Table 2: Optimized Assay Buffer Composition (pH 7.0 - 7.4)

ComponentConcentrationMechanistic Purpose
Tris-HCl 50 mMMaintains physiological pH and buffering capacity across temperature shifts.
NaCl 120 mMProvides physiological ionic strength, optimizing the receptor's conformational state.
KCl 5 mMMaintains physiological monovalent cation balance.
CaCl 2​ 2.5 mMDivalent cation essential for nAChR structural integrity and optimal ligand docking.
MgCl 2​ 1.0 mMSynergizes with calcium to stabilize the receptor-ligand complex.

Buffer formulation is standard for nAChR autoradiography[5],[6].

Step-by-Step Autoradiography Protocol

Note: As a Senior Application Scientist, I emphasize that every step in this protocol is designed to manipulate the kinetic rates ( kon​ and koff​ ) of the radioligand to maximize the signal-to-noise ratio.

Step 1: Tissue Preparation

  • Action: Cut 20 µm thick brain sections using a cryostat at -20°C. Thaw-mount the sections onto positively charged slides (e.g., Superfrost Plus) and store at -80°C until use[7].

  • Causality: Positively charged slides prevent tissue detachment during the multiple aqueous washing steps.

Step 2: Pre-incubation (Endogenous Ligand Washout)

  • Action: Thaw slides to room temperature and incubate in the Assay Buffer for 2 x 10 minutes at 24°C.

  • Causality: Endogenous acetylcholine (ACh) remains bound to nAChRs even in frozen tissue. Because [ 125 I]5-Iodo-A-85380 competes for the exact same orthosteric site, failing to wash out ACh will artificially lower the apparent Bmax​ (maximum binding capacity) of the radioligand[4].

Step 3: Radioligand Incubation (Equilibrium Binding)

  • Action: Incubate sections in Assay Buffer containing 0.1 nM[ 125 I]5-Iodo-A-85380 for 60 minutes at room temperature (24°C)[5].

  • Self-Validating Control (NSB): For adjacent serial sections, co-incubate the radioligand with an excess of unlabeled competitor, such as 10 µM (-)-nicotine or 300 µM cytisine[8],[7].

  • Causality: The Kd​ of 5-Iodo-A-85380 for α4β2 receptors is ~10 pM[4]. Using 0.1 nM (100 pM) ensures that >90% of the high-affinity sites are occupied, maximizing the specific signal. The NSB control is critical: if the NSB slides show localized signal during analysis, it instantly alerts the researcher to assay failure (e.g., incomplete washing, lipid trapping, or radioligand degradation).

Step 4: Washing (Kinetic Trapping)

  • Action: Transfer slides through two consecutive baths of ice-cold (4°C) Assay Buffer for 5 minutes each[5].

  • Causality: The dissociation half-life ( t1/2​ ) of [ 125 I]5-Iodo-A-85380 from the α4β2 receptor is approximately 2 hours at room temperature[4]. Dropping the temperature to 4°C kinetically traps the bound radioligand (drastically reducing the koff​ rate), while allowing unbound, freely diffusing ligand to be washed out of the tissue matrix.

Step 5: Desalting

  • Action: Dip the slides for exactly 10 seconds in ice-cold deionized water ( dH2​O )[5].

  • Causality: Buffer salts (NaCl, KCl, CaCl 2​ , MgCl 2​ ) left on the tissue will crystallize during drying. These salt crystals cause chemography—artifactual grain development on the autoradiographic film—and can physically scratch expensive phosphor imaging screens.

Step 6: Drying

  • Action: Rapidly dry the slides under a stream of cool air.

  • Causality: Slow drying at room temperature allows the radioligand to diffuse away from its receptor target, blurring the anatomical resolution. Heat drying must be avoided as it denatures the tissue and degrades the radioligand.

Step 7: Autoradiographic Exposure & Analysis

  • Action: Appose the dried slides to a phosphor imaging screen (e.g., Fuji Imaging Plate) or high-resolution autoradiography film (e.g., Kodak BioMax MR) alongside [ 125 I] microscale standards[6]. Expose for 24–72 hours (phosphor screen) or 1–2 weeks (film).

  • Causality: Co-exposing calibrated radioactive standards allows for the non-linear optical density of the film to be converted into quantitative units of radioactivity (fmol/mg tissue equivalent), ensuring reproducible, publication-quality data.

References

  • Mukhin AG, et al. (2000).5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors. Molecular Pharmacology, 57(3):642-9.[Source: NIH / PubMed]
  • Kulak JM, et al. (2002).5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2 subtypes*. Journal of Neurochemistry, 81(2):403-6. [Source: NIH / PubMed]
  • Kimes AS, et al. (2004).Evaluation of 5-11C-Methyl-A-85380 as an Imaging Agent for PET Investigations of Brain Nicotinic Acetylcholine Receptors. Journal of Nuclear Medicine. [Source: SNM Journals]
  • Oishi N, et al. (2007).Quantification of nicotinic acetylcholine receptors in Parkinson's disease with (123)I-5IA SPECT. Journal of Neurological Sciences. [Source: Kyoto University Research]

Sources

Application

Application Note: 3-(Azetidin-2-ylmethoxy)-5-iodopyridine (5-IA-85380) as a Radioligand for α4β2 nAChR Imaging

Introduction & Pharmacological Rationale The precise quantification of neuronal nicotinic acetylcholine receptors (nAChRs) in the living human brain is critical for understanding the pathophysiology of neurodegenerative...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Rationale

The precise quantification of neuronal nicotinic acetylcholine receptors (nAChRs) in the living human brain is critical for understanding the pathophysiology of neurodegenerative diseases (such as Alzheimer's and Parkinson's) and psychiatric conditions (such as tobacco addiction)[1][2].

3-(azetidin-2-ylmethoxy)-5-iodopyridine , commonly referred to as 5-IA-85380 or 5-Iodo-A-85380 , is a highly potent and selective radioligand developed specifically for the α4β2* subtype of the nAChR[1]. When radiolabeled with Iodine-123 ( 123 I), it serves as a premier tracer for Single-Photon Emission Computed Tomography (SPECT)[2].

The Causality of Ligand Selection

Historically, nAChR imaging relied on tracers like [ 11 C]nicotine, which suffered from high non-specific binding and a strong dependence on cerebral blood flow, confounding true receptor quantification[1]. 5-IA-85380 was engineered to solve these limitations. It exhibits an exceptionally high binding affinity ( Kd​≈12−14 pM )[3], low non-specific binding, and favorable brain penetration[4]. Because its uptake is strictly receptor-mediated rather than flow-dependent, it provides a highly accurate map of true receptor density[1].

Pathway L 123I-5-IA-85380 (Radioligand) R α4β2 nAChR (Target Receptor) L->R High Affinity (Kd ~12 pM) S SPECT Imaging (159 keV Gamma) L->S Radiotracer Detection I Ion Channel Opening (Na+, Ca2+ Influx) R->I Agonist Activity

Fig 1: Binding mechanism and signal detection of 123I-5-IA-85380 at the α4β2 nAChR.

Experimental Workflows & Mechanistic Causality

To utilize 123 I-5-IA-85380 effectively, researchers must navigate two major methodological challenges: rapid plasma degradation and slow receptor equilibration .

The Bolus-Plus-Constant-Infusion Paradigm

Single bolus injections of 5-IA-85380 require complex dynamic compartmental modeling and are highly susceptible to variations in cerebral blood flow. To bypass this, the bolus-plus-constant-infusion (B/I) paradigm is the gold standard[5].

  • Causality: By administering an initial bolus followed by a steady infusion, the tracer reaches a steady-state equilibrium between the plasma compartment and the brain tissue (typically after 5 to 8 hours)[5]. This simplifies the quantification to a direct ratio of brain activity to free plasma parent concentration, yielding the Volume of Distribution ( VT​ )[5].

Critical Plasma Stabilization

The parent compound, 5-IA-85380, is highly unstable in whole blood and plasma at room temperature, degrading within 5 minutes of collection[6].

  • Causality: If the blood sample degrades, the calculated "input function" (the amount of tracer available to enter the brain) will be artificially low, skewing the VT​ calculation. Mixing the sample immediately with acetonitrile precipitates proteins and halts enzymatic degradation, ensuring the measured input function accurately reflects the in vivo state[6].

Workflow P1 Pre-Scan: Thyroid Blockade (Potassium Iodide) P2 Tracer Administration (Bolus + Constant Infusion) P1->P2 P3 Blood Sampling (Immediate NaN3/Acetonitrile Mix) P2->P3 Monitor Plasma Free Fraction P4 SPECT Acquisition (Equilibrium at 5-14 hrs) P2->P4 Brain Uptake Stabilization P5 Kinetic Modeling (Calculate Volume of Distribution, VT) P3->P5 Input Function (Free Parent) P4->P5 Regional Brain Activity

Fig 2: Bolus-plus-constant-infusion workflow for 123I-5-IA-85380 SPECT imaging.

Quantitative Data Summaries

Table 1: Pharmacological & Physicochemical Properties
PropertyValue / DescriptionClinical Significance
Primary Target α4β2* nAChRImplicated in AD, PD, and addiction[1][2].
Binding Affinity ( Kd​ ) 12 - 14 pMExtremely high affinity allows for low-dose imaging[3].
Biological Half-Life 7.2 hoursDictates the required duration of the infusion paradigm[4].
Precursor Material 5-trimethylstannyl N-BOC derivativeEnables efficient electrophilic radioiodination.
Table 2: Typical Clinical SPECT Infusion Parameters (Adults)
ParameterStandard ValueRationale
Bolus Dose 125 - 150 MBqRapidly loads the receptor compartments[5][7].
Infusion Rate 18 - 22 MBq/hMaintains steady-state plasma concentration[5][7].
Bolus/Infusion Ratio 7.0 hOptimally balances initial loading with maintenance[7].
Equilibrium Time 5 - 14 hours post-injectionTime required for brain/plasma ratio to stabilize[5].

Step-by-Step Experimental Protocols

Protocol A: Radiosynthesis and Precursor Handling

Note: This protocol assumes access to a standard radiochemistry hot cell.

  • Precursor Preparation: Dissolve 50 µg of the 5-trimethylstannyl N-BOC derivative of A-85380 in 50 µL of ethanol.

  • Radioiodination: Add [ 123 I]NaI (typically 370-740 MBq) to the reaction vial, followed by an oxidizing agent (e.g., 100 µL of 1M peracetic acid or chloramine-T). Incubate at room temperature for 15 minutes.

  • Deprotection: Add 200 µL of Trifluoroacetic acid (TFA) to remove the BOC protecting group. Heat at 80°C for 10 minutes.

  • Purification: Neutralize the solution and purify via reverse-phase HPLC. Collect the radioactive fraction corresponding to 5-IA-85380.

  • Formulation: Evaporate the HPLC solvent and reconstitute the tracer in sterile saline. Filter through a 0.22 µm membrane.

Protocol B: Plasma Stabilization and Metabolite Analysis (Self-Validating System)

Critical Step: Failure to execute steps 2-3 within 5 minutes will invalidate the kinetic modeling[6].

  • Blood Draw: Collect 3-5 mL of venous blood into heparinized tubes at designated intervals (e.g., every 60 mins during infusion)[5].

  • Immediate Stabilization: Within 5 minutes of collection, mix the whole blood or separated plasma 1:1 with ice-cold acetonitrile (or alternatively, mix whole blood with sodium azide at 3 mg/mL)[6].

  • Protein Precipitation: Centrifuge the acetonitrile mixture at 3,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

  • Ultrafiltration: Pass the supernatant through a >30 kDa molecular weight cutoff filter to determine the plasma free fraction ( f1​ )[5][6].

  • HPLC Analysis: Inject the ultrafiltrate into an HPLC system to separate the intact 123 I-5-IA-85380 from polar radiometabolites.

    • Self-Validation Check: Analyze the thyroid region in the SPECT scan. If significant radioactivity is present despite potassium iodide blockade, suspect the presence of free radioiodide in the injectate or rapid in vivo deiodination[6].

Protocol C: In Vivo SPECT Equilibrium Imaging
  • Thyroid Blockade: Administer 0.6 g of saturated potassium iodide solution to the subject 1 hour prior to tracer injection to prevent thyroid uptake of free 123 I[7].

  • Tracer Administration: Administer the formulated 123 I-5-IA-85380 using a programmable syringe pump. Deliver an initial bolus of 125 MBq, immediately followed by a constant infusion of 18 MBq/h[5].

  • Equilibration Phase: Allow the subject to rest. Monitor vital signs. Equilibrium is typically achieved between 5 to 8 hours post-injection[5].

  • SPECT Acquisition: Begin 30-minute SPECT acquisitions every 60 minutes starting at hour 5[5].

  • Kinetic Modeling: Calculate the Volume of Distribution ( VT​ ) using the formula:

    VT​=Cplasma_free​Cbrain​​

    Where Cbrain​ is the regional brain activity (kBq/mL) and Cplasma_free​ is the free plasma parent concentration derived from Protocol B[5].

References

  • [7] 123 I-5-IA-85380 SPECT Imaging of Nicotinic Acetylcholine Receptor Availability in Nonsmokers: Effects of Sex and Menstrual Phase. Journal of Nuclear Medicine.7

  • [1] Quantitative Molecular Imaging of Neuronal Nicotinic Acetylcholine Receptors in the Human Brain with A-85380 Radiotracers. PMC / NIH. 1

  • [4] Assessment of pharmacological safety, radiation dosimetry and SPECT imaging of brain nicotinic receptors. Annals of Nuclear Medicine / NDL.4

  • [5] 123I-5-IA-85380 SPECT measurement of nicotinic acetylcholine receptors in human brain by the constant infusion paradigm: feasibility and reproducibility. PubMed / NIH. 5

  • [2] 123 I-5-IA-85380 SPECT Imaging of Nicotinic Receptors in Alzheimer Disease and Mild Cognitive Impairment. Journal of Nuclear Medicine. 2

  • 5-Iodo-A-85380, 5-trimethylstannyl N-BOC derivative | CAS 213766-21-3. Tocris Bioscience.

  • [6] Measurement of Plasma Metabolites of (S)-5-[123I]iodo-3-(2-azetidinylmethoxy)pyridine (5-IA-85380), a Nicotinic Acetylcholine Receptor Imaging Agent, in Nonhuman Primates. PubMed / NIH. 6

  • [3] Medchemexpress LLC (S)-3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride. Fisher Scientific. 3

Sources

Technical Notes & Optimization

Troubleshooting

[123I]5-I-A-85380 Radiosynthesis Support Center: Optimizing Radiochemical Yield &amp; Purity

Welcome to the Technical Support Center for the radiosynthesis of [123I]5-I-A-85380 (also known as 5-[123I]IA). As a gold-standard Single Photon Emission Computed Tomography (SPECT) radiotracer, this compound is critical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the radiosynthesis of [123I]5-I-A-85380 (also known as 5-[123I]IA). As a gold-standard Single Photon Emission Computed Tomography (SPECT) radiotracer, this compound is critical for the non-invasive imaging and quantification of α4β2 nicotinic acetylcholine receptors (nAChRs) in the human brain[1][2].

Synthesizing this tracer requires precise control over oxidative radioiodination and acidic deprotection. Minor deviations in pH, oxidant choice, or purification parameters can lead to significant drops in radiochemical yield (RCY) and specific activity. This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to help you achieve isolated yields of up to 85%[3].

Standardized Radiosynthesis Methodology

The production of [123I]5-I-A-85380 relies on a two-step sequence: the iododestannylation of a Boc-protected tributylstannyl precursor, followed by the acidic cleavage of the protecting group[2][4].

Phase 1: Oxidative Radioiodination (Iododestannylation)
  • Precursor Preparation: Dissolve 100 µg of the precursor, 5-(tri-n-butylstannyl)-3-([1-t-butoxycarbonyl-2(S)-azetidinyl]methoxy)pyridine, in 10 µL of absolute ethanol[5].

  • Isotope Addition: Transfer the precursor to a silanized, V-bottom reaction vial. Add 1110 MBq (approx. 30 mCi) of no-carrier-added (n.c.a.) sodium [123I]iodide[5][6].

  • Acidification: Add 160 µL of 1.5% acetic acid and 10 µL of 3 mol/L HCl. Causality: This specific buffer establishes an optimal pH (2.0–3.0) required to generate the active electrophilic iodine species ( I+ ) without prematurely cleaving the stannyl group via protodestannylation[5][6].

  • Oxidation: Introduce 20 µL of 5% H2​O2​ solution. Seal the vial and incubate at 75°C for 15 minutes[6].

    • Self-Validation Checkpoint 1: Spot 1 µL of the reaction mixture on a silica gel radio-TLC plate (Mobile phase: Ethyl acetate/Hexane). You must observe >90% conversion of free [123I]iodide (Rf = 0) to the lipophilic intermediate (Rf ≈ 0.8). Do not proceed to Phase 2 if free iodide exceeds 10%.

Phase 2: Acidic Deprotection
  • Boc Cleavage: Cool the reaction vial to room temperature. Add 50 µL of concentrated HCl (or Trifluoroacetic acid, TFA) to cleave the tert-butoxycarbonyl (Boc) protecting group[6].

  • Incubation: Stir continuously at room temperature for 10–15 minutes.

  • Quenching: Neutralize the reaction mixture with 1 mol/L NaOH or sodium acetate buffer until the pH reaches 5.0–7.0.

    • Self-Validation Checkpoint 2: Verify the pH using indicator paper before HPLC injection. Injecting a highly acidic crude mixture will cause irreversible adsorption of the basic azetidine ring to the HPLC stationary phase.

Phase 3: Purification and Formulation
  • HPLC Injection: Inject the neutralized crude mixture onto a reversed-phase HPLC column (e.g., Nucleosil RP-100-7, 250 mm × 4 mm)[3].

  • Isocratic Elution: Elute using a mobile phase of water/ethanol/phosphoric acid (90:10:0.1 v/v/v) at a flow rate of 1.3 mL/min[3].

  • Collection: Collect the radioactive peak corresponding to [123I]5-I-A-85380. Pass the fraction through a 0.22 µm sterile filter into a final formulation vial containing sterile saline and a radioprotectant (e.g., ascorbic acid).

Synthesis Workflow & Decision Tree

Radiosynthesis Precursor Stannyl Precursor (Boc-protected) Radioiodination Step 1: Oxidative Radioiodination [123I]NaI, H2O2, Acetic Acid (75°C) Precursor->Radioiodination Intermediate [123I]Boc-5-IA (Intermediate) Radioiodination->Intermediate Check TLC for free[123I]- Deprotection Step 2: Acidic Deprotection HCl or TFA (Room Temp) Intermediate->Deprotection Crude Crude [123I]5-IA Deprotection->Crude HPLC Step 3: HPLC Purification Nucleosil RP-100 Crude->HPLC Neutralize before injection Pure Pure [123I]5-I-A-85380 RCY: 50-85% HPLC->Pure

Caption: Workflow for the radiosynthesis and purification of [123I]5-I-A-85380.

Troubleshooting Guides & FAQs

Q1: Why is my initial radioiodination yield consistently stalling below 40%? A: Low yields during the iododestannylation step are typically caused by inefficient oxidation of the radioiodide or premature protodestannylation of the precursor[2].

  • Causality: The generation of the active electrophile ( I+ ) requires a precise acidic environment. If the pH is too high, oxidation is incomplete; if too low, the stannyl leaving group is cleaved by protons ( H+ ) rather than iodine, destroying the precursor.

  • Solution: Ensure the reaction pH is strictly maintained between 2.0 and 3.0 using the 1.5% acetic acid / 3M HCl buffer system[5]. Additionally, verify that your n.c.a. [123I]NaI does not contain reducing agents (like sodium thiosulfate), which are sometimes added by isotope manufacturers to prevent volatilization but will completely quench your oxidant.

Q2: I am using Chloramine-T as an oxidant, but I observe multiple radioactive side-products. Should I switch oxidants? A: Yes. While early syntheses utilized Chloramine-T[2], it is a harsh oxidant that can lead to chlorination of the pyridine ring and degradation of the azetidine moiety.

  • Causality: Chloramine-T generates reactive chlorine species that compete with iodine, leading to labeled impurities that are difficult to separate via HPLC.

  • Solution: Switch to 5% Hydrogen Peroxide ( H2​O2​ )[6]. H2​O2​ provides a milder, more controlled oxidation potential that selectively drives the iododestannylation without attacking the heterocyclic rings, improving the intermediate yield to >95%.

Q3: My TLC shows excellent labeling efficiency (>90%), but my final isolated yield after HPLC is only 30%. Where is the tracer going? A: This discrepancy is usually due to losses during the deprotection step or irreversible adsorption during purification.

  • Causality: The azetidine ring in 5-I-A-85380 is highly polar and basic ( pKa​≈10 ). If the crude mixture is injected onto the HPLC at a highly acidic pH (directly after Boc removal), the tracer can exhibit severe peak tailing or irreversibly bind to residual silanol groups on the stationary phase.

  • Solution: First, ensure the deprotection reaction is fully quenched and neutralized to pH 5-7 before injection. Second, add a competing amine modifier or an acidifier (like 0.1% phosphoric acid) to your HPLC mobile phase to shield the silanol groups, ensuring sharp peak elution and maximum recovery[3].

Q4: How do I prevent autoradiolysis of the final product, given the high specific activity (>125 GBq/µmol)? A: High specific activity [123I]5-I-A-85380 is highly susceptible to radiolytic degradation via free radicals generated by Auger electrons and gamma rays in the aqueous solvent[3].

  • Causality: Water radiolysis produces hydroxyl radicals ( OH∙ ) that rapidly attack the electron-rich pyridine ring, causing deiodination.

  • Solution: Introduce a radical scavenger into the collection vial. Adding 1-5 mg/mL of ascorbic acid or 10% ethanol to the final saline formulation will intercept these radicals, maintaining radiochemical purity at >95% for up to 24 hours post-synthesis.

Quantitative Data & Optimization Metrics

The table below summarizes the impact of different reaction parameters on the final radiochemical yield and purity of [123I]5-I-A-85380, derived from historical optimizations[2][3][4][6].

Oxidation SystemDeprotection AcidHPLC Mobile Phase AdditiveAverage RCY (%)Radiochemical Purity (%)Specific Activity (GBq/µmol)
Chloramine-T (Room Temp)TFANone40 - 55%90 - 95%> 100
5% H2​O2​ (75°C)Concentrated HClNone50 - 60%95 - 97%> 150
5% H2​O2​ (75°C) Concentrated HCl 0.1% Phosphoric Acid 75 - 85% > 99% > 125

References

  • National Center for Biotechnology Information (NCBI). 5-[123I]Iodo-3-[2(S)-2-azetidinylmethoxy]pyridine (MICAD). Available at:[Link]

  • Lorenz et al. (2014). Nicotinic Acetylcholine Receptor Density in Cognitively Intact Subjects at an Early Stage of Parkinson's Disease. Frontiers in Aging Neuroscience. Available at:[Link]

  • Musachio et al. (1999). Synthesis of an I-123 analog of A-85380 and preliminary SPECT imaging of nicotinic receptors in baboon. Nuclear Medicine and Biology. Available at:[Link]

  • Staley et al. (2005). 123I-5-IA-85380 SPECT Measurement of Nicotinic Acetylcholine Receptors in Human Brain by the Constant Infusion Paradigm: Feasibility and Reproducibility. Journal of Nuclear Medicine. Available at:[Link]

  • Saji et al. (2004). Evaluation of radioiodinated 5-iodo-3-(2(S)-azetidinylmethoxy)pyridine as a ligand for SPECT investigations of brain nicotinic acetylcholine receptors. Annals of Nuclear Medicine. Available at:[Link]

Sources

Optimization

Challenges in the synthesis of 3-(azetidin-2-ylmethoxy)-5-iodopyridine

Welcome to the Technical Support Center for the synthesis of 3-(azetidin-2-ylmethoxy)-5-iodopyridine (and its stereoisomers, such as the (S)-enantiomer). As a potent, sub-nanomolar affinity ligand for α4β2 nicotinic acet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 3-(azetidin-2-ylmethoxy)-5-iodopyridine (and its stereoisomers, such as the (S)-enantiomer). As a potent, sub-nanomolar affinity ligand for α4β2 nicotinic acetylcholine receptors (nAChRs), this compound is a critical precursor for neurological PET imaging radiotracers and drug discovery programs[1][2].

Synthesizing this A-85380 analogue presents unique chemical challenges. The steric hindrance of the azetidine ring complicates etherification, while the inherent ~26 kcal/mol ring strain of the 4-membered azetidine heterocycle makes it highly vulnerable to nucleophilic ring-opening during deprotection[1].

As a Senior Application Scientist, I have designed this guide to move beyond basic procedures. Below, you will find a self-validating synthetic protocol, a mechanistic troubleshooting guide (FAQ), and optimized quantitative parameters to ensure high-yield, high-purity isolation of this complex molecule.

I. Synthetic Workflow & Critical Control Points

SynthesisWorkflow N1 Starting Materials: 5-Iodo-3-pyridinol + 1-Boc-2(S)-azetidinemethanol N2 Mitsunobu Coupling Reagents: PPh3, DIAD Solvent: Anhydrous THF (0°C to RT) N1->N2 Dropwise DIAD addition (Controls betaine formation) N3 Intermediate: 1-Boc-3-(azetidin-2-ylmethoxy) -5-iodopyridine N2->N3 16-24h reaction time N4 Purification (TPPO Precipitation & Flash Silica) N3->N4 Cold ether treatment N5 Boc Deprotection Reagents: TFA in DCM Conditions: 0°C to RT, 1-2h N4->N5 Purified Intermediate N6 Final Product: 3-(azetidin-2-ylmethoxy)-5-iodopyridine (Dihydrochloride Salt) N5->N6 HCl/Ether precipitation (Prevents ring opening)

Synthetic workflow for 3-(azetidin-2-ylmethoxy)-5-iodopyridine highlighting critical control points.

II. Validated Experimental Protocol

To guarantee reproducibility, this protocol is engineered as a self-validating system . Do not proceed to the next phase unless the in-process validation checks are met.

Phase 1: Mitsunobu Etherification
  • Preparation: In an oven-dried flask under an argon atmosphere, dissolve 5-iodo-3-pyridinol (1.0 eq) and 1-(tert-butoxycarbonyl)-2(S)-azetidinemethanol (1.0 eq) in anhydrous THF (0.1 M concentration)[1]. Add triphenylphosphine (PPh3, 1.5 eq).

    • Causality: Strict anhydrous conditions and inert gas are mandatory to prevent the premature oxidation of PPh3 to triphenylphosphine oxide (TPPO) before the catalytic cycle initiates.

  • Activation: Cool the reaction mixture to 0 °C in an ice bath. Add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise over 20 minutes.

    • Causality: Adding DIAD last to the mixture of the alcohol, phenol, and PPh3 ensures that the sterically hindered primary alcohol of the azetidine is immediately captured by the activated phosphonium betaine intermediate, minimizing unwanted intermolecular side reactions.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 18 hours.

    • Self-Validation Check: Analyze an aliquot via LC-MS. The complete disappearance of the 5-iodo-3-pyridinol peak and the appearance of the target mass ( [M+H]+=391.2 m/z) confirms successful coupling.

  • Purification: Concentrate the THF in vacuo. Resuspend the crude viscous oil in cold diethyl ether and store at -20 °C for 2 hours. Filter off the precipitated white solid (TPPO). Purify the concentrated filtrate via silica gel flash chromatography (Hexane/EtOAc gradient).

Phase 2: Boc Deprotection & Salt Formation
  • Deprotection: Dissolve the purified 1-Boc-3-(azetidin-2-ylmethoxy)-5-iodopyridine in anhydrous dichloromethane (DCM, 0.1 M). Cool to 0 °C and add trifluoroacetic acid (TFA, 20% v/v) dropwise[1].

    • Causality: Using harsh aqueous acids (like refluxing HCl) will invite nucleophilic attack by water, destroying the strained azetidine ring. Low-temperature TFA in DCM provides a mild, anhydrous cleavage of the carbamate.

  • Completion: Stir for 1.5 hours, allowing the reaction to slowly reach room temperature.

    • Self-Validation Check: TLC (DCM/MeOH 9:1 with 1% NH4OH) must reveal a highly polar, ninhydrin-positive spot ( Rf​≈0.15 ), indicating the successful unmasking of the secondary amine. LC-MS should show [M+H]+=291.1 m/z.

  • Salt Formation: Concentrate the mixture under reduced pressure. Do not attempt to isolate the free base. Immediately dissolve the residue in minimal dry methanol and add an excess of 2M HCl in diethyl ether[3].

    • Causality: The free base is highly susceptible to oxidative degradation and polymerization. Immediate conversion to the dihydrochloride salt protonates both the azetidine and pyridine nitrogens, yielding a bench-stable solid[3].

  • Isolation: Evaporate the solvents and triturate the residue with cold ether to yield the final product as a highly pure, off-white solid.

III. Troubleshooting Guide & FAQs

Q1: I am observing very low yields (<30%) in the Mitsunobu coupling step. How can I overcome this? A1: Low yields here are driven by the steric bulk of the Boc-protected azetidine ring clashing with the electronic deactivation of the 5-iodo-3-pyridinol[1]. Actionable Fix: Switch from DEAD to DIAD, which offers better thermal stability. Increase both PPh3 and DIAD to 1.5 equivalents. Most importantly, strictly control the order of addition: add DIAD dropwise at 0 °C only after all other reagents are fully dissolved and mixed.

Q2: Removing Triphenylphosphine oxide (TPPO) from the Boc-protected intermediate is ruining my chromatography resolution. Any tips? A2: TPPO frequently co-elutes with polar heterocyclic intermediates. Actionable Fix: Do not load the crude reaction directly onto a column. Utilize the differential solubility of TPPO. After removing THF, suspend the crude mixture in a 1:1 mixture of cold hexanes and diethyl ether, then chill at -20 °C. Over 80% of the TPPO will crystallize out and can be removed via simple vacuum filtration prior to chromatography.

Q3: During Boc deprotection, my LC-MS shows multiple peaks with higher mass, and the yield of the desired product is negligible. What is happening? A3: You are experiencing acid-catalyzed azetidine ring-opening. The 4-membered azetidine ring is highly susceptible to nucleophilic attack, especially when protonated. Actionable Fix: Never use aqueous acids (e.g., aqueous HCl or H2SO4) or heat for this step. Water acts as a potent nucleophile against the strained ring. Strictly maintain the deprotection temperature between 0 °C and room temperature using anhydrous TFA/DCM or anhydrous HCl in dioxane.

Q4: The final compound degrades rapidly into a dark, insoluble tar after a few days on the bench. How should it be stored? A4: The free base of 3-(azetidin-2-ylmethoxy)-5-iodopyridine is chemically unstable due to the reactive secondary amine[3]. Actionable Fix: It must be isolated and stored as a dihydrochloride salt. The protonation of both nitrogen centers prevents oxidative degradation. Store the resulting lyophilized or precipitated salt in a desiccator at -20 °C, where it will remain stable for >12 months[3].

IV. Quantitative Data & Optimization Parameters

To assist in scaling and optimizing your synthesis, refer to the following comparative data matrix derived from standard nAChR ligand synthesis campaigns:

Reaction ParameterSub-optimal ConditionOptimized ConditionExpected OutcomeMechanistic Rationale
Mitsunobu Reagent DEAD (1.0 eq), RTDIAD (1.5 eq), 0 °C to RTYield increase from ~25% to 65-75%DIAD offers superior thermal stability; excess reagent overcomes the steric hindrance of the Boc-azetidine ring.
TPPO Removal Direct Flash ChromatographyCold Ether Precipitation (-20 °C)>95% purity; avoids co-elutionTPPO is highly soluble in standard eluents but selectively precipitates in cold non-polar solvents.
Boc Deprotection Aqueous HCl, Reflux20% TFA in DCM, 0 °CPrevents azetidine ring-openingHigh heat and aqueous nucleophiles attack the highly strained (~26 kcal/mol) 4-membered azetidine ring.
Product Storage Free Base (Oil/Liquid)Dihydrochloride Salt (Solid)Shelf-life extended from days to >1 yearProtonation of the secondary amine and pyridine nitrogen prevents oxidative degradation.

V. References

  • Title: 2-, 5-, and 6-Halo-3-(2(S)-azetidinylmethoxy)pyridines: Synthesis, Affinity for Nicotinic Acetylcholine Receptors, and Molecular Modeling. Source: Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

  • Title: 5-Substituted derivatives of 6-halogeno-3-((2-(S)-azetidinyl)methoxy)pyridine and 6-halogeno-3-((2-(S)-pyrrolidinyl)methoxy)pyridine with low picomolar affinity for alpha4beta2 nicotinic acetylcholine receptor and wide range of lipophilicity: potential probes for imaging with positron emission tomography. Source: Journal of Medicinal Chemistry (PubMed / NIH). URL: [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Poor Solubility of 5-Iodo-A-85380 in Aqueous Buffers

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of 5-Iodo-A-85380, a highly potent and selective agonist...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of 5-Iodo-A-85380, a highly potent and selective agonist for α4β2 and α6β2 nicotinic acetylcholine receptors (nAChRs)[1]. While the compound is critical for delineating nAChR function in neuropharmacology, improper formulation can lead to micro-precipitation, inaccurate dosing, and failed experiments. This guide provides field-proven, self-validating protocols to ensure complete dissolution and stability of your 5-Iodo-A-85380 formulations.

Mechanistic Insight: Why Does 5-Iodo-A-85380 Precipitate?

Understanding the physicochemical properties of 5-Iodo-A-85380 is the first step in troubleshooting. The molecule contains an azetidine ring (secondary amine, pKa ~9.0) and a pyridine ring (pKa ~4.7)[2].

  • The Salt vs. Free Base Dilemma: 5-Iodo-A-85380 is commercially supplied primarily as a dihydrochloride salt[3], which is hydrophilic. However, if you inadvertently purchased the free base form, it will exhibit extremely poor aqueous solubility and require an organic co-solvent like DMSO[4].

  • pH-Dependent Precipitation: Even when using the dihydrochloride salt, dissolving it directly into physiological buffers (e.g., PBS or aCSF at pH 7.4) can be problematic at high concentrations. As the pH approaches the pKa of the azetidine amine, a significant fraction of the compound deprotonates into the insoluble free base, leading to spontaneous micro-precipitation.

  • Hygroscopicity: The salt form is highly hygroscopic. Absorption of atmospheric moisture can degrade the powder and alter its effective molecular weight, leading to concentration errors and reduced solubility over time[5].

Quantitative Solubility Data

To establish a baseline, here is the validated solubility data for 5-Iodo-A-85380 dihydrochloride across common laboratory solvents.

SolventMax SolubilityRecommended Additive/ActionStorage (Working Aliquot)
DMSO (100%) 36.3 - 50.0 mg/mL[5][6]Sonication / Vortexing-80°C (up to 6 months)[5]
Water (ddH₂O) 22.0 - 36.3 mg/mL[3][6]Gentle warming (37°C)-20°C (up to 1-3 months)[3]
Aqueous Buffers (pH 7.4) 1.0 - 10.0 mg/mL[7]Co-solvent (e.g., SBE-β-CD)Freshly prepared
Decision Matrix & Workflow Visualization

Select your dissolution strategy based on your experimental endpoint.

G Start 5-Iodo-A-85380 Solubility Troubleshooting Form Which form do you have? Start->Form FreeBase Free Base Form->FreeBase Salt Dihydrochloride Salt Form->Salt Sol1 Dissolve in 100% DMSO (up to 50 mg/mL) FreeBase->Sol1 Requires organic solvent App Target Application? Salt->App InVitro In Vitro Assays (Cell Culture/Binding) App->InVitro InVivo In Vivo Dosing (Animal Models) App->InVivo InVitro->Sol1 Sol3 Dissolve in 0.9% Saline with 10% SBE-β-CD InVivo->Sol3 Sol2 Dilute in assay buffer (Final DMSO < 0.1%) Sol1->Sol2 Sol4 Adjust pH to 5.5-6.5 & Sonicate Sol3->Sol4

Decision tree for selecting the optimal 5-Iodo-A-85380 dissolution strategy.

Step-by-Step Methodologies
Protocol A: Preparation of a High-Concentration Stock (In Vitro Assays)

Causality: Using 100% anhydrous DMSO prevents the pH-dependent deprotonation that occurs in water, ensuring maximum solubility (up to 50 mg/mL)[5].

  • Equilibration: Allow the sealed vial of 5-Iodo-A-85380 dihydrochloride to equilibrate to room temperature for at least 30 minutes before opening. Why? This prevents atmospheric condensation from binding to the highly hygroscopic powder[5].

  • Solvent Addition: Add anhydrous, newly opened DMSO directly to the vial to achieve your desired concentration (e.g., 10 mM).

  • Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate the vial in a water bath at room temperature for 5-10 minutes[6].

  • Self-Validation Step: Inspect the solution against a strong light source. It must be completely optically clear. To quantitatively validate, measure the absorbance at 600 nm (OD600) using a spectrophotometer; a reading >0.01 indicates micro-precipitation.

  • Storage: Aliquot into single-use opaque vials (to protect from light) and store at -80°C for up to 6 months[5].

Protocol B: Direct Aqueous Formulation (In Vivo Administration)

Causality: For systemic injections (e.g., subcutaneous), organic solvents must be minimized to prevent vehicle-induced behavioral artifacts. We utilize 0.9% physiological saline adjusted to a slightly acidic pH to maintain the highly soluble protonated state[8].

  • Vehicle Preparation: Prepare 0.9% NaCl (saline). If aiming for high concentrations (>5 mg/mL), supplement the saline with 10% w/v Sulfobutylether-β-Cyclodextrin (SBE-β-CD) to encapsulate the hydrophobic regions of the molecule[6].

  • Dissolution: Add the 5-Iodo-A-85380 dihydrochloride powder to the vehicle.

  • pH Adjustment (Critical): Check the pH. If it exceeds 7.0, carefully adjust to pH 5.5–6.5 using 0.1 M HCl. Why? This ensures the azetidine nitrogen remains fully protonated, preventing free base precipitation.

  • Sonication: Sonicate the mixture for 10 minutes until fully dissolved[6].

  • Self-Validation Step: Pass the solution through a 0.22 µm PTFE syringe filter. If you feel significant resistance, the compound has not fully dissolved. Re-check the pH and sonicate further.

  • Usage: Use the aqueous formulation freshly prepared. Do not freeze-thaw aqueous solutions intended for in vivo use.

Frequently Asked Questions (FAQs)

Q: My 5-Iodo-A-85380 solution turned cloudy immediately after I diluted my DMSO stock into my cell culture media (pH 7.4). How do I fix this? A: This is a classic case of "solvent crash." When the DMSO stock is diluted into a highly buffered aqueous medium at pH 7.4, the local pH shifts rapidly, causing the compound to precipitate as a free base before it can disperse. Fix: Pre-dilute your DMSO stock into a small volume of unbuffered, sterile ddH₂O first, then add this intermediate dilution dropwise to your rapidly stirring cell culture media. Ensure the final concentration of the drug in the media does not exceed its aqueous solubility limit (sparingly soluble at 1-10 mg/mL)[7].

Q: Can I store my diluted aqueous working solutions at 4°C or -20°C for future experiments? A: It is highly discouraged. While primary DMSO stocks are stable at -80°C for 6 months[5], aqueous solutions of 5-Iodo-A-85380 are prone to degradation and precipitation over time. Reconstituted aqueous stocks can theoretically be kept at -20°C for up to 3 months[3], but repeated freeze-thaw cycles will lead to product inactivation[5]. Always aliquot your primary DMSO stock and prepare aqueous dilutions fresh on the day of the experiment.

Q: I accidentally purchased the free base form of 5-Iodo-A-85380. Can I still use it for my in vivo mouse study? A: Yes, but you cannot dissolve it directly in saline. You must either:

  • Formulate it using a co-solvent system (e.g., 5% DMSO + 10% Tween 80 + 85% Saline)[6].

  • Convert it to the hydrochloride salt in situ by suspending the free base in ddH₂O and slowly titrating with 0.1 M HCl until the compound dissolves (pH ~5.0), then buffering it back to pH 6.5 before injection.

References
  • Mukhin, A. G., et al. "5-Iodo-A-85380, an α4β2 Subtype-Selective Ligand for Nicotinic Acetylcholine Receptors." Molecular Pharmacology, vol. 57, no. 3, 2000, pp. 642-649. Available at:[Link]

Sources

Optimization

Optimization of injection volume for in vivo imaging with 5-Iodo-A-85380

Welcome to the Technical Support Center for in vivo imaging using 5-Iodo-A-85380 (5-IA). As a highly selective radioligand for α4β2 neuronal nicotinic acetylcholine receptors (nAChRs), 5-IA is widely utilized in single-p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for in vivo imaging using 5-Iodo-A-85380 (5-IA). As a highly selective radioligand for α4β2 neuronal nicotinic acetylcholine receptors (nAChRs), 5-IA is widely utilized in single-photon emission computed tomography (SPECT) and microSPECT studies[1].

Because α4β2 receptors have a relatively low regional density (Bmax) and 5-IA possesses picomolar affinity, experimental success relies heavily on precise control of the injection volume, specific activity, and mass dose. This guide provides drug development professionals and researchers with field-proven methodologies, kinetic troubleshooting, and self-validating protocols to ensure rigorous scientific outputs.

I. Quantitative Data Reference

To establish a baseline for your experimental design, the following table summarizes the critical physicochemical and pharmacokinetic properties of 5-Iodo-A-85380 across species.

ParameterValue / SpecificationMechanistic Significance
Receptor Affinity ( Kd​ ) 10 – 12 pM (α4β2 nAChRs)Extremely high affinity necessitates strict limits on the injected mass dose to prevent receptor auto-saturation[2].
Dissociation Half-Life ( t1/2​ ) ~2 hoursSlow dissociation allows for extended SPECT acquisition windows but requires long scan times to reach equilibrium[2].
Peak Brain Uptake 90 minutes post-injectionOptimal timing for static imaging paradigms to capture maximum specific binding in the thalamus[1].
Target Mass Dose 0.001 µg/kgExceeding this threshold introduces unlabeled ligand, reducing the specific-to-nonspecific binding ratio ( V3′′​ )[3].
Max Injection Volume (Mice) 100 – 150 µL (Intravenous)Prevents hemodynamic shock and ensures the bolus does not artificially alter cerebral perfusion.
Max Injection Volume (Rats) 300 – 500 µL (Intravenous)Maintains physiological blood volume limits (<10% total blood volume).

II. Standardized Injection & Imaging Protocol

To ensure reproducibility, your imaging protocol must function as a self-validating system . This means incorporating internal controls—such as reference region quantification and pharmacological displacement—to definitively prove that the observed signal is receptor-specific.

G N1 Tracer Formulation 5-[123I]Iodo-A-85380 N2 Calculate Specific Activity Ensure Mass Dose < 0.001 µg/kg N1->N2 N3 Determine Injection Volume Rodent: <200 µL | Primate: <5 mL N2->N3 N4 Administration Paradigm N3->N4 N5 Bolus Injection (Kinetic Modeling) N4->N5 N6 Bolus + Constant Infusion (Equilibrium Modeling) N4->N6 N7 SPECT Image Acquisition (Peak at 90 min) N5->N7 N6->N7

Workflow for 5-[123I]Iodo-A-85380 preparation, volume optimization, and SPECT imaging.

Step-by-Step Methodology:
  • Radiotracer Formulation: Reconstitute 5-[123I]Iodo-A-85380 in sterile physiological saline (0.9% NaCl). Ensure the radiochemical purity is >95% via HPLC to prevent background noise from free iodine.

  • Mass Dose Calculation (Critical): Calculate the total mass of A-85380 (labeled + unlabeled) in your syringe. The total mass dose must not exceed 0.001 µg/kg[3]. If the specific activity of your batch is low, you must not compensate by increasing the injection volume, as this will saturate the α4β2 receptors.

  • Injection Delivery:

    • For Rodents: Administer a maximum of 150 µL via the lateral tail vein using a slow bolus (over 60 seconds). Rapid injection of large volumes alters venous return and can cause transient hypoxia, altering nAChR binding kinetics.

    • For Primates/Humans: Administer 191-226 MBq via an intravenous catheter[4].

  • Image Acquisition: Begin dynamic SPECT acquisition immediately upon injection for kinetic modeling, or perform static scans at 90 minutes post-injection when thalamic accumulation peaks[1].

  • Self-Validation (Pharmacological Displacement): To validate the specificity of the signal, administer a competitive antagonist (e.g., 1 mg/kg cytisine subcutaneously) at 2.25 hours post-tracer injection. A successful experiment will show an 84% reduction of radioactivity in the thalamus and a 76% reduction in the frontal cortex within 30 minutes, confirming reversible, specific binding[1].

III. Frequently Asked Questions (FAQs)

Q1: Why is the injection volume and mass dose so strictly limited for 5-Iodo-A-85380? A: The causality lies in the receptor's pharmacology. α4β2 nAChRs have a low expression density in the brain. Because 5-IA has a Kd​ of 10-12 pM, it binds with extreme affinity[2]. If your injection volume is too high (carrying excess unlabeled tracer due to low specific activity), the "cold" mass will competitively inhibit the "hot" radiotracer. This mass effect artificially depresses the specific-to-nonspecific binding ratio ( V3′′​ ), leading to false-negative quantifications of receptor density.

Q2: Should I use a single bolus or a bolus-plus-constant-infusion paradigm? A: This depends on your modeling goals. A single bolus is sufficient for simple target-to-background ratio calculations (using the cerebellum as a reference region). However, because 5-IA has a slow dissociation rate ( t1/2​ ~2 hours), true equilibrium is difficult to achieve with a single bolus[2]. For rigorous quantification of distribution volume ( VT​ ), the bolus-plus-constant-infusion paradigm is superior as it maintains steady-state tracer levels in the plasma and brain, allowing for highly reproducible equilibrium modeling[5].

Q3: How do I select an appropriate reference region for data normalization? A: The cerebellum is the universally accepted reference region for 5-IA imaging. Autoradiography and in vivo studies demonstrate that α4β2 accumulation is highest in the thalamus, intermediate in the basal ganglia, and lowest in the cerebellum[1]. Therefore, cerebellar uptake accurately represents non-specific binding and free radiotracer in the tissue.

IV. Troubleshooting Guide

When experiments fail, the root cause is often a breakdown in the binding logic or delivery mechanics. Use the following diagnostic framework to resolve common issues.

G R α4β2 nAChR (Target Receptor) S Specific Binding Signal (Thalamus > Cortex) R->S Generates T 5-[123I]Iodo-A-85380 (High Affinity: Kd ~10 pM) T->R Binds N Non-Specific Binding (Cerebellum) T->N Background C Cytisine / Epibatidine (Competitors) C->R Displaces Tracer (Reversibility)

Mechanism of 5-Iodo-A-85380 binding to α4β2 nAChRs and competitive displacement.

Issue 1: Poor Specific-to-Nonspecific Binding Ratio ( V3′′​<2 )
  • Symptom: The signal in the thalamus is nearly indistinguishable from the cerebellum.

  • Causality: Receptor saturation (mass effect) or competitive inhibition by endogenous acetylcholine.

  • Resolution:

    • Verify the specific activity of your radiotracer batch. If it is low, you are injecting too much cold A-85380.

    • Review your anesthesia protocol. Certain anesthetics (like isoflurane) can alter endogenous acetylcholine tone, which competes with 5-IA for the binding site. Maintain consistent anesthetic depth across all cohorts[4].

Issue 2: Transient Cardiovascular Events During Injection
  • Symptom: Subjects exhibit a sudden spike in blood pressure or heart rate immediately following tracer administration.

  • Causality: While 5-IA is highly selective for α4β2 receptors, rapid injection of large volumes can lead to high peak plasma concentrations that transiently activate ganglionic nAChRs (α3β4 subtypes) in the peripheral nervous system[2].

  • Resolution: Reduce the injection volume and extend the bolus infusion time to 1–2 minutes. Ensure the total mass dose is strictly below the pharmacological threshold for ganglionic activation.

Issue 3: Unstable Equilibrium in Infusion Paradigms
  • Symptom: Time-activity curves fail to flatten out during the constant infusion phase.

  • Causality: An incorrect Kbol​ (the ratio of the bolus dose to the infusion rate) was calculated, meaning the tracer is clearing from the plasma faster or slower than it is being replenished.

  • Resolution: Recalculate the Kbol​ based on the specific plasma clearance rate of the species being imaged. For human and non-human primates, empirical adjustments to the pump's flow rate during the first 30 minutes may be required to stabilize the plasma input function[5].

V. References

  • Chefer, S. I., Horti, A. G., Lee, K. S., Koren, A. O., Jones, D. W., Gorey, J. G., Links, J. M., Mukhin, A. G., Weinberger, D. R., & London, E. D. (1998). In vivo imaging of brain nicotinic acetylcholine receptors with 5-[123I]iodo-A-85380 using single photon emission computed tomography. Life Sciences.

  • Mukhin, A. G., et al. (2000). 5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors. Molecular Pharmacology.

  • Varrone, A., Fujita, M., Verhoeff, N., et al. (2005). 123 I-5-IA-85380 SPECT Measurement of Nicotinic Acetylcholine Receptors in Human Brain by the Constant Infusion Paradigm: Feasibility and Reproducibility. Journal of Nuclear Medicine.

  • Wong, D., et al. (2016). Human imaging of α4β2 nicotinic acetylcholine receptors (nAChRs) in vivo using 123I 5-iodo-A-85380. ResearchGate.

  • Cosgrove, K. P., et al. (2009). Chemical fate of the nicotinic acetylcholinergic radiotracer[123I]5-IA-85380 in baboon brain and plasma. ResearchGate.

Sources

Troubleshooting

Stability issues of 3-(azetidin-2-ylmethoxy)-5-iodopyridine;dihydrochloride in solution

[label="Dilute in Buffer\n(Immediately Degradation pathways: Azetidine ring-opening and photolytic deiodination. Troubleshooting Guides & FAQs Q1: My stock solution loses binding affinity in radioligand assays after a fe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="Dilute in Buffer\n(Immediately

Degradation pathways: Azetidine ring-opening and photolytic deiodination.

Troubleshooting Guides & FAQs

Q1: My stock solution loses binding affinity in radioligand assays after a few days at room temperature. What is happening?

  • The Causality: Azetidines are 4-membered nitrogen heterocycles with immense angular strain. In aqueous solutions, particularly when the azetidine nitrogen is protonated, the adjacent carbon atoms become highly electrophilic. This makes the compound susceptible to 1 via nucleophilic attack by water or buffer components[1].

  • The Resolution: Never store this compound in aqueous buffers. Prepare master stocks in anhydrous DMSO and store them at -80°C. Aqueous working dilutions must be prepared fresh daily and kept on ice until immediately before the assay.

Q2: I am observing a secondary peak in my LC-MS data with a mass shift of [M-126]. Why is my compound degrading?

  • The Causality: A mass loss of ~126 Da corresponds to the loss of an iodine atom. Iodopyridines are notoriously sensitive to light. Exposure to ambient laboratory UV/visible light induces2[2], leading to homolytic cleavage and the formation of a des-iodo degradant. This process can also be accelerated by 3 in the presence of reducing agents[3].

  • The Resolution: All handling must be performed in amber vials or under low-light conditions. Exclude reducing agents (like DTT or TCEP) from your assay buffers unless absolutely necessary, as they will accelerate dehalogenation.

Q3: When diluting the compound into my assay buffer, the pH drops significantly, causing erratic biological results. How should I prepare the solution?

  • The Causality: The compound is a dihydrochloride salt. Dissolving it releases two molar equivalents of hydrochloric acid (HCl). If your assay buffer lacks sufficient buffering capacity, this localized pH shock will not only denature your target nAChR proteins but also accelerate the acid-catalyzed ring-opening of the azetidine core.

  • The Resolution: Pre-dissolve the salt in DMSO. When diluting into aqueous media, use a high-capacity buffer (e.g., 50 mM HEPES or Tris, pH 7.4) and verify the final pH using a micro-probe before introducing it to your biological system.

Validated Experimental Protocols

To ensure reproducibility, implement these self-validating protocols in your laboratory.

Protocol A: Preparation of a Stable 10 mM Master Stock

Self-Validation Check: A properly prepared stock will remain colorless. Any yellowing indicates iodine release and degradation.

  • Equilibration: Remove the solid 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride vial from -20°C storage. Allow it to equilibrate to room temperature in a desiccator for 30 minutes to prevent condensation (water introduces nucleophiles).

  • Solubilization: In a low-light environment, add anhydrous, argon-purged DMSO to achieve a 10 mM concentration. Vortex gently until completely dissolved.

  • Aliquotting: Dispense the solution into single-use, amber-colored glass vials (e.g., 10 µL to 50 µL aliquots).

  • Storage: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer.

Protocol S1 Weigh Solid (Desiccated) S2 Dissolve in Anhydrous DMSO S1->S2 S3 Aliquot into Amber Vials S2->S3 S4 Store at -80°C (Argon Purged) S3->S4 S5 Dilute in Buffer (Immediately pre-use) S4->S5 Thaw on Ice

Validated workflow for the preparation and storage of stable stock solutions.

Protocol B: Forced Degradation LC-MS Profiling

Purpose: To establish the exact shelf-life of the compound in your specific proprietary assay buffers.

  • Sample Preparation: Prepare a 100 µM solution of the compound in your target assay buffer (e.g., PBS or HEPES).

  • Stress Conditions: Split the solution into three amber vials and one clear vial:

    • Vial 1 (Control): Amber vial, keep on ice (0°C).

    • Vial 2 (Thermal Stress): Amber vial, incubate at 37°C.

    • Vial 3 (Acid Stress): Amber vial, adjust pH to 2.0 with HCl, incubate at 25°C.

    • Vial 4 (Photolytic Stress): Clear vial, place under a direct UV/Vis bench lamp at 25°C.

  • Sampling: Withdraw 10 µL aliquots at T=0, 2, 4, 8, and 24 hours. Quench immediately by adding 90 µL of cold Acetonitrile containing 0.1% Formic Acid.

  • LC-MS Analysis: Run the samples using a C18 column. Monitor the parent mass (M+H) and look specifically for [M-126] (deiodination) and +18 Da mass shifts (water addition via azetidine ring opening).

References

  • ACS Publications. Intramolecular Ring-Opening Decomposition of Aryl Azetidines. Available at: [Link]

  • ACS Publications. Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines. Available at:[Link]

Sources

Optimization

Minimizing side effects of 5-Iodo-A-85380 administration in animal studies

Welcome to the Application Scientist Troubleshooting Portal. This guide is designed for researchers and drug development professionals utilizing 5-Iodo-A-85380 (5-IA) in preclinical animal models.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Troubleshooting Portal. This guide is designed for researchers and drug development professionals utilizing 5-Iodo-A-85380 (5-IA) in preclinical animal models. Below, we address the most common pharmacological complications—such as hypothermia and locomotion suppression—and provide field-proven, self-validating protocols to ensure high-fidelity data collection.

Mechanism of Toxicity & Side Effects

Q: Why do my animal subjects experience severe hypothermia and locomotion suppression immediately after 5-Iodo-A-85380 administration?

A: The side effects you are observing are a direct consequence of the compound's primary mechanism of action. 5-Iodo-A-85380 is an exceptionally potent agonist for α4β2 and α6β2 nicotinic acetylcholine receptors (nAChRs), boasting a dissociation constant ( Kd​ ) of approximately 11 pM[1].

While this high affinity is ideal for displacing endogenous acetylcholine during SPECT/PET imaging, acute systemic administration causes massive, simultaneous depolarization of nAChR-rich autonomic pathways. Hypothermia is driven by hypothalamic overstimulation, while locomotion suppression stems from acute nigrostriatal β2 -subunit activation[2]. The causality here is pharmacokinetic: a rapid spike in plasma concentration ( Cmax​ ) overwhelms the receptors before they can naturally desensitize, leading to an autonomic shock response.

G Admin 5-Iodo-A-85380 Administration Receptor Binding to α4β2 & α6β2 nAChRs (Kd ~11 pM) Admin->Receptor Systemic Distribution Imaging Thalamic/Cortical Target (High Specific Activity) Receptor->Imaging Trace Dosing (≤1 µg/kg) Hypothalamus Hypothalamic Overactivation Receptor->Hypothalamus Acute High Bolus (>10 µg/kg) Striatum Nigrostriatal Modulation Receptor->Striatum β2-Mediated Pathway Success Stable SPECT/PET Imaging Imaging->Success SideEffect1 Hypothermia & Autonomic Shock Hypothalamus->SideEffect1 SideEffect2 Transient Locomotion Suppression Striatum->SideEffect2

Fig 1: Pharmacological pathways of 5-Iodo-A-85380 leading to imaging success vs. adverse effects.

Dose Optimization

Q: How can I optimize my dosing regimen to achieve high specific binding for imaging without triggering these toxic side effects?

A: The key is maintaining the chemical mass at or below the No Observed Effect Level (NOEL) while utilizing high specific activity radioligands. In murine models, the NOEL for 5-IA is strictly 1.0 µg/kg[3]. Pushing the dose to 10 µg/kg will trigger transient sedative effects (decreased spontaneous locomotion and grooming) that typically resolve within 30 minutes[3]. To maximize target-to-background ratios (e.g., thalamus vs. cerebellum) without toxicity, you must use trace dosing.

Table 1: Quantitative Dose-Dependent Effects of 5-Iodo-A-85380 in Murine Models

Dose / ConcentrationRoutePrimary Physiological OutcomeMechanistic Causality
1.0 µg/kg i.v.No Observed Effect Level (NOEL)Sub-threshold for systemic autonomic disruption; ideal for trace-dose imaging[3].
10.0 µg/kg i.v.Transient Locomotion SuppressionMild nigrostriatal β2 overstimulation; normalizes within 30 minutes[3].
100 - 500 µg/kg s.c.Hypothermia & AntinociceptionSevere hypothalamic dysregulation; requires external thermal support[2].
Administration Workflows & Experimental Protocols

Q: For prolonged imaging studies, a single trace bolus washes out too quickly. How do I maintain receptor occupancy without causing delayed toxicity?

A: You must transition from an acute bolus injection to a Bolus-Plus-Constant-Infusion (B/I) paradigm . This pharmacokinetic strategy prevents the toxic Cmax​ spike while steadily feeding the ligand to match the receptor association rate. Over time, this achieves a stable equilibrium, allowing for accurate receptor quantification without triggering acute overactivation[4].

Standard Operating Procedure: Bolus-Plus-Constant-Infusion (B/I) Paradigm

Objective: Achieve steady-state receptor equilibrium while preventing acute toxicity. This protocol is designed as a self-validating system, ensuring that equilibrium is mathematically confirmed before data acquisition begins.

  • Thyroid Protection: Pre-treat subjects with stable supersaturated potassium iodide (SSKI) prior to radiotracer injection. This prevents the uptake of free radioactive iodine in the thyroid, reducing off-target radiation burden[5].

  • Dual Catheterization: Establish two separate venous lines (e.g., dual tail vein or jugular/femoral lines depending on the model). Dedicate one line strictly for the initial bolus and the other for the continuous infusion pump to prevent line saturation and ensure precise delivery[5].

  • Bolus Administration: Administer the calculated bolus dose to rapidly drive initial receptor association. Ensure the chemical mass remains near the NOEL ( 1.0 µg/kg) to avoid autonomic shock[3].

  • Constant Infusion Initiation: Immediately activate a computer-controlled infusion pump. Maintain a bolus-to-infusion ratio of 7.0 hours, running continuously for an 8-hour total duration[5].

  • System Validation (Equilibrium Monitoring): Monitor plasma or brain time-activity curves. The protocol validates itself when the rate of change in plasma concentration stabilizes—typically dropping below 2.5%/hr between hours 6 and 8. Once this threshold is met, steady-state equilibrium is confirmed, and imaging can commence[4].

Behavioral Assay Troubleshooting

Q: If I am explicitly using 5-IA for behavioral pharmacology (e.g., antinociception assays) where higher doses are required, how do I decouple its analgesic efficacy from its sedative side effects?

A: When administering behaviorally active doses (0.1 - 0.5 mg/kg)[2], the temporal dynamics of the side effects differ significantly from the therapeutic effects. Locomotion suppression peaks between 0–30 minutes post-administration and is highly transient[3].

To ensure your antinociception data (e.g., formalin tests) is not artificially skewed by the animal simply being too sedated to react, you must implement a strict 30-minute habituation/washout period post-injection before introducing the nociceptive stimulus. Furthermore, because hypothermia is a direct consequence of β2 activation at these doses[2], you must provide external thermal support (e.g., temperature-controlled testing chambers) to prevent hypothermia-induced lethargy from confounding your behavioral tracking.

References
  • Age-related decline in nicotinic receptor availability with [123I]5-IA-85380 SPECT. nih.gov. 5

  • 123 I-5-IA-85380 SPECT Imaging of Nicotinic Receptors in Alzheimer Disease and Mild Cognitive Impairment. snmjournals.org. 1

  • Assessment of pharmacological safety, radiation dosimetry and SPECT imaging of brain nicotinic receptors. ndl.go.jp. 3

  • Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. nih.gov. 2

  • 123 I-5-IA-85380 SPECT Measurement of Nicotinic Acetylcholine Receptors in Human Brain by the Constant Infusion Paradigm: Feasibility and Reproducibility. snmjournals.org. 4

Sources

Troubleshooting

Optimizing incubation conditions for in vitro binding assays with 5-Iodo-A-85380

Welcome to the Technical Support Center for [125I]5-Iodo-A-85380 radioligand binding assays. 5-Iodo-A-85380 is a highly potent, subtype-selective agonist utilized extensively for characterizing α4β2 and α6β2 nicotinic ac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for [125I]5-Iodo-A-85380 radioligand binding assays. 5-Iodo-A-85380 is a highly potent, subtype-selective agonist utilized extensively for characterizing α4β2 and α6β2 nicotinic acetylcholine receptors (nAChRs)[1]. Because nAChRs are complex allosteric proteins that transition between resting, open, and desensitized states, precise control over incubation conditions is critical for reproducibility. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting strategies to ensure high-fidelity data.

Core Methodology: Standardized In Vitro Binding Protocol

To establish a self-validating assay system, every protocol must incorporate strict controls for non-specific binding and ligand depletion.

Step 1: Membrane Preparation

  • Homogenize tissue or cultured cells (expressing α4β2 nAChRs) in ice-cold 50 mM Tris-HCl buffer (pH 7.4 at 4°C)[2].

  • Centrifuge at 35,000 × g for 10 minutes at 4°C. Wash the pellet by resuspending and centrifuging twice more to remove endogenous acetylcholine that could compete with the radioligand[3].

  • Resuspend the final membrane pellet in assay buffer (50 mM Tris-HCl, pH 7.4) to a final protein concentration of 30–50 µg per assay tube.

Step 2: Assay Assembly

  • Set up assay tubes in triplicate for Total Binding (TB) and Non-Specific Binding (NSB).

  • To all tubes, add the membrane suspension and assay buffer.

  • For NSB tubes, add an unlabeled competitor (e.g., 300 µM nicotine or 10 µM epibatidine) to saturate orthosteric sites.

  • Add the radioligand, [125I]5-Iodo-A-85380 (typically 10–500 pM for saturation assays), last to initiate the reaction.

Step 3: Equilibrium Incubation

  • Incubate the reaction mixture at 24°C for exactly 2 hours[3]. This specific time-temperature pairing ensures the reaction reaches equilibrium and stabilizes the high-affinity desensitized state of the receptor[1].

Step 4: Termination and Rapid Filtration

  • Terminate the assay by rapid vacuum filtration through Whatman GF/B glass fiber filters. Critical: Filters must be pre-soaked in 0.5% polyethylenimine (PEI) for at least 1 hour to neutralize the negative charge of the glass fibers, preventing non-specific adhesion of the radioligand.

  • Wash the filters rapidly three times with 3 mL of ice-cold 50 mM Tris-HCl buffer to clear unbound radioligand while minimizing dissociation from the receptor.

Step 5: Quantification

  • Transfer filters to vials and quantify radioactivity using a gamma counter.

Experimental Workflows and Mechanistic Pathways

G Prep Membrane Preparation (50 mM Tris-HCl, pH 7.4) Tracer Add [125I]5-Iodo-A-85380 (10 - 500 pM) Prep->Tracer Incubate Equilibrium Incubation (24°C for 2 hours) Tracer->Incubate Filter Rapid Vacuum Filtration (GF/B filters + 0.5% PEI) Incubate->Filter Wash Washing (Ice-cold Buffer, 3x) Filter->Wash Count Gamma Counting (Quantification) Wash->Count

Standardized workflow for [125I]5-Iodo-A-85380 in vitro radioligand binding assays.

G Resting Resting State (Closed, Low Affinity) Open Active State (Open Channel) Resting->Open Agonist Desensitized Desensitized State (Closed, High Affinity) Open->Desensitized Prolonged Incubation Desensitized->Resting Washout Ligand 5-Iodo-A-85380 Binding Ligand->Desensitized Stabilizes

nAChR state transitions showing 5-Iodo-A-85380 stabilizing the high-affinity desensitized state.

Quantitative Data Presentation

The following table summarizes the validated parameters for 5-Iodo-A-85380 binding assays to ensure optimal signal-to-noise ratios.

ParameterRecommended ValueScientific Rationale
Incubation Temperature 24°C (Room Temp)Balances the kinetics of association with receptor stability[3].
Incubation Time 2 hoursSufficient time to reach equilibrium and stabilize the desensitized (high-affinity) state of the nAChR[1],[3].
Assay Buffer 50 mM Tris-HCl (pH 7.0 - 7.4)Maintains physiological pH; can be supplemented with 120 mM NaCl, 5 mM KCl, 2.5 mM CaCl2, and 1 mM MgCl2 to mimic extracellular fluid[4].
Kd (Affinity) ~96 pM (Rat Cerebellum)Extremely high affinity for β2-containing nAChRs dictates the need for low radioligand concentrations[3].
Protein Concentration 30 - 50 µ g/well Prevents ligand depletion; ensures bound radioligand remains <10% of total added.

Troubleshooting Guide

Q: Why is my specific binding signal too low compared to total binding (poor signal-to-noise ratio)? A: High non-specific binding (NSB) is the most common culprit. Causality: Highly lipophilic or halogenated radioligands like [125I]5-Iodo-A-85380 tend to adhere to plastics and glass fiber filters. Solution: Ensure your GF/B filters are pre-soaked in 0.5% polyethylenimine (PEI) for at least 1 hour at 4°C. PEI coats the filters with positive charges, repelling the radioligand. Additionally, ensure the wash buffer is strictly ice-cold (4°C) to slow the dissociation rate of the ligand from the receptor during the rapid filtration step.

Q: Why do I see a non-linear Scatchard/Rosenthal plot or ligand depletion in my saturation binding assay? A: Causality: If the receptor concentration (Bmax) in your assay tube is too high relative to the radioligand concentration, a significant fraction of the free radioligand is consumed. This violates the assumption of pseudo-first-order kinetics required for accurate Kd determination. Solution: Reduce the protein concentration. A self-validating rule of thumb is that the total bound radioligand should not exceed 10% of the total radioligand added to the tube. If depletion occurs, either decrease the membrane protein per well (e.g., drop from 50 µg to 20 µg) or increase the assay volume while maintaining the same ligand concentration.

Q: My calculated Kd is much lower (higher affinity) than what is reported in functional electrophysiology assays. Is my assay flawed? A: No, this is an expected physiological phenomenon. Causality: Functional assays measure the activation of the receptor (the open state), which typically has a lower affinity for agonists (Kd in the micromolar range). In contrast, equilibrium binding assays require prolonged incubation (e.g., 2 hours), which drives the nAChR into a closed, desensitized state[1]. The desensitized state inherently possesses a much higher affinity for agonists (Kd in the picomolar to nanomolar range)[1], allowing the receptor to retain the bound agonist.

Frequently Asked Questions (FAQs)

Q: How do I choose between incubating at 4°C versus 24°C? A: Temperature directly dictates both the kinetic rates (association/dissociation) and the thermodynamic equilibrium of the receptor states. At 24°C, equilibrium is reliably reached in 2 hours[3]. If you choose to incubate at 4°C to preserve membrane integrity (e.g., if protease degradation is a concern in your specific tissue prep), the kinetic rates will slow down significantly. You must compensate by extending the incubation time to 4–6 hours or overnight to ensure equilibrium is achieved.

Q: What is the optimal concentration of unlabeled competitor to define non-specific binding (NSB)? A: We recommend using 300 µM nicotine or 10 µM epibatidine. Causality: You must use a concentration high enough to fully saturate all orthosteric binding sites (typically 100-1000 times the Kd of the competitor) without causing non-specific membrane disruption or off-target allosteric effects. Epibatidine is an excellent broad-spectrum nAChR ligand that binds with very high affinity to all known heteromeric nAChRs, ensuring complete displacement of 5-Iodo-A-85380 from specific sites[3].

Q: Does the addition of salts to the Tris-HCl buffer affect 5-Iodo-A-85380 binding? A: Yes. While a simple 50 mM Tris-HCl buffer is often sufficient[2], supplementing the buffer with physiological ions (120 mM NaCl, 5 mM KCl, 2.5 mM CaCl2, 1 mM MgCl2)[4] can modulate receptor affinity and better mimic in vivo conditions. Divalent cations like Ca2+ can act as allosteric modulators at nAChRs, potentially altering the binding pocket's conformation. If you are comparing your binding data to functional in vitro assays, using the supplemented buffer is highly recommended.

References

  • Title: 18 F-ZW-104: A New Radioligand for Imaging Neuronal Nicotinic Acetylcholine Receptors—In Vitro Binding Properties and PET Studies in Baboons Source: snmjournals.org URL: [Link]

  • Title: Nicotinic acetylcholine receptors (nAChRs) are a family of ligand-gated ion channels that regulate neurotransmission Source: kyoto-u.ac.jp URL: [Link]

  • Title: Nicotinic Cholinergic Receptors in the Rat Cerebellum: Multiple Heteromeric Subtypes Source: nih.gov URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Validation of 5-Iodo-A-85380 as a Selective α4β2 nAChR Ligand: A Comparative Guide

Introduction: The Need for Subtype Selectivity in Neuropharmacology Nicotinic acetylcholine receptors (nAChRs) are pentameric ligand-gated ion channels crucial for modulating neurotransmitter release in the central and p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Need for Subtype Selectivity in Neuropharmacology

Nicotinic acetylcholine receptors (nAChRs) are pentameric ligand-gated ion channels crucial for modulating neurotransmitter release in the central and peripheral nervous systems[1]. Among the diverse subtypes, the α4β2 nAChR is the most abundantly expressed in the mammalian brain and is heavily implicated in nicotine addiction, pain modulation, and neurodegenerative disorders such as Parkinson's and Alzheimer's diseases[2][3].

Historically, researchers relied on prototypical agonists like epibatidine and nicotine to study these receptors[1]. However, the lack of subtype selectivity of these early ligands—particularly their off-target affinity for ganglionic α3β4 and muscle-type nAChRs—resulted in confounding experimental data and lethal toxicity profiles[4].

To overcome these limitations, 5-Iodo-3-(2(S)-azetidinylmethoxy)pyridine, commonly known as 5-Iodo-A-85380 (5IA) , was engineered[4]. By introducing a bulky iodine atom at the 5-position of the pyridinyl ring of the parent compound A-85380, researchers dramatically enhanced its selectivity for the α4β2 subtype without sacrificing binding affinity[5][6].

Comparative Pharmacological Profile

To validate 5-Iodo-A-85380 for neuropharmacological assays or in vivo PET/SPECT imaging, it is critical to benchmark its binding kinetics against traditional alternatives.

Table 1: Binding Affinity (Ki) Comparison Across nAChR Subtypes
Ligandα4β2 (Brain)α3β4 (Ganglionic)α7 (Homomeric)Muscle-TypeSelectivity Ratio (α4β2 vs α3β4)
5-Iodo-A-85380 10 - 12 pM~51,000 pM (51 nM)~250,000 pM~1,400,000 pM> 5,000x
Epibatidine 8 pMHigh AffinityHigh AffinityModerate AffinityPoor
Cytisine ~1 nM (Partial)Moderate AffinityLow AffinityLow AffinityModerate
Nicotine ~1-3 nMModerate AffinityLow AffinityLow AffinityLow

Data synthesized from in vitro competitive binding assays using rat and human brain homogenates[4][6].

Causality in Ligand Design: The exquisite selectivity of 5-Iodo-A-85380 (over 5,000-fold preference for α4β2 over α3β4) is driven by steric hindrance[6]. The iodine substitution exploits a specific binding pocket topology unique to the α4-β2 subunit interface, preventing the ligand from efficiently docking into the α3-β4 or α7 interfaces[5]. This makes 5-Iodo-A-85380 an indispensable tool for isolating α4β2-mediated signaling events from complex neural networks[4].

Mechanism of Action & Signaling Pathway

Upon binding to the orthosteric site at the α4-β2 interface, 5-Iodo-A-85380 stabilizes the open conformation of the receptor's central pore, initiating a signaling cascade[1].

Pathway Ligand 5-Iodo-A-85380 (Selective Agonist) Receptor α4β2 nAChR (Orthosteric Binding Site) Ligand->Receptor Binds with 10 pM Kd ConformationalChange Conformational Change (Cys-loop Mediated Pore Opening) Receptor->ConformationalChange Allosteric Activation IonInflux Na+ / Ca2+ Influx ConformationalChange->IonInflux Channel Permeation Depolarization Membrane Depolarization IonInflux->Depolarization Cation Accumulation NTRelease Neurotransmitter Release (Dopamine, GABA, Glutamate) Depolarization->NTRelease VGCC Activation

Caption: α4β2 nAChR activation pathway by 5-Iodo-A-85380 leading to neurotransmitter release.

Experimental Protocols: Validating α4β2 Binding In Vitro

To ensure reproducibility and scientific integrity, the following radioligand binding protocol utilizes a self-validating system to quantify α4β2 receptor density (Bmax) and ligand affinity (Kd) using [125I]5-Iodo-A-85380[2][4].

Self-Validating Design Principles:
  • Buffer Selection: 50 mM Tris-HCl (pH 7.0–7.4) supplemented with physiological ions (120 mM NaCl, 5 mM KCl, 2.5 mM CaCl2, 1 mM MgCl2) is strictly required to maintain the receptor in its native resting state[2].

  • Non-Specific Binding (NSB) Control: True validation requires subtracting NSB. We utilize 300 µM unlabeled nicotine or 100 µM epibatidine in parallel control tubes. If the radioligand signal persists in these tubes, it indicates non-receptor trapping or lipid partitioning, invalidating the assay[7].

Step-by-Step Radioligand Binding Assay Protocol
  • Tissue Preparation: Homogenize rat or human cortical tissue in ice-cold 50 mM Tris-HCl buffer using a Polytron homogenizer. Centrifuge at 35,000 × g for 10 minutes at 4°C. Resuspend the pellet and repeat the wash step twice to remove endogenous acetylcholine[5].

  • Assay Incubation: In a 96-well deep-well plate, combine:

    • 100 µL of membrane suspension (approx. 50 µg protein).

    • 50 µL of [125I]5-Iodo-A-85380 (concentrations ranging from 1 pM to 500 pM for saturation binding)[2].

    • 50 µL of buffer (for Total Binding) OR 50 µL of 300 µM unlabeled nicotine (for Non-Specific Binding).

  • Equilibration: Incubate the plates at 22°C for 2 hours. Causality: 5-Iodo-A-85380 has a remarkably slow rate of dissociation (t1/2 ≈ 2 hours); a full 2-hour incubation is mandatory to reach thermodynamic equilibrium[4].

  • Separation (Filtration): Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI reduces the non-specific binding of the radioligand to the glass fibers, drastically improving the signal-to-noise ratio[5].

  • Washing: Wash the filters three times with 3 mL of ice-cold Tris-HCl buffer to flush out unbound radioligand[5].

  • Quantification: Count the filter-bound radioactivity using a gamma counter. Calculate specific binding by subtracting NSB from Total Binding.

Workflow Step1 Tissue Preparation Homogenize & wash membranes in 50 mM Tris-HCl Step2 Incubation Add[125I]5-Iodo-A-85380 ± 300 µM Nicotine Step1->Step2 Removes endogenous ACh Step3 Equilibration Incubate at 22°C for 2 hours Step2->Step3 Establishes Total vs NSB Step4 Separation Rapid vacuum filtration via PEI-soaked GF/B filters Step3->Step4 Reaches thermodynamic equilibrium Step5 Washing 3x washes with ice-cold buffer Step4->Step5 Isolates receptor-ligand complexes Step6 Quantification Gamma counting & Non-linear regression Step5->Step6 Removes unbound radioligand

Caption: Step-by-step experimental workflow for[125I]5-Iodo-A-85380 radioligand binding assay.

In Vivo Applications: Why 5-Iodo-A-85380 Excels in PET/SPECT

Beyond in vitro homogenate assays, 5-Iodo-A-85380 is the gold standard for non-invasive imaging of nAChRs in living subjects[6][8]. When radiolabeled with ^123^I (for SPECT) or ^124^I/^18^F (as fluoro-analogs for PET), it exhibits:

  • High Signal-to-Noise Ratio: Driven by its extremely low non-specific binding and picomolar affinity[4].

  • Reversible Binding: Unlike irreversible toxins (e.g., α-bungarotoxin), 5-Iodo-A-85380 binds reversibly, allowing researchers to perform displacement studies (e.g., administering a cold competitor mid-scan to measure endogenous acetylcholine release)[4][7].

  • Low Toxicity: Because it avoids ganglionic α3β4 and muscle-type nAChRs, it can be administered at imaging doses without inducing the severe cardiovascular and respiratory side effects seen with epibatidine[4].

Conclusion

For researchers investigating the α4β2 nAChR, 5-Iodo-A-85380 provides an unparalleled combination of picomolar affinity and extreme subtype selectivity[4][6]. Whether mapped via autoradiography, quantified in homogenate binding assays, or visualized in vivo via SPECT, its pharmacological profile renders it far superior to legacy ligands like epibatidine or nicotine. By strictly adhering to equilibrium-driven protocols and proper non-specific binding controls, laboratories can generate highly reproducible, self-validating data sets.

Sources

Comparative

Application Guide: Cross-Reactivity and Performance of 3-(azetidin-2-ylmethoxy)-5-iodopyridine (5-Iodo-A-85380)

Executive Summary For neuropharmacologists and drug development scientists, the compound 3-(azetidin-2-ylmethoxy)-5-iodopyridine —commonly known as 5-Iodo-A-85380 —represents a cornerstone ligand for investigating neuron...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For neuropharmacologists and drug development scientists, the compound 3-(azetidin-2-ylmethoxy)-5-iodopyridine —commonly known as 5-Iodo-A-85380 —represents a cornerstone ligand for investigating neuronal nicotinic acetylcholine receptors (nAChRs). Originally synthesized as an ultra-selective radioligand for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging of α4β2* receptors, contemporary pharmacological profiling has revealed critical cross-reactivities [1].

Designing robust presynaptic release assays or in vivo imaging studies requires a precise understanding of where 5-Iodo-A-85380 excels and where its promiscuity can confound data. This guide objectively compares 5-Iodo-A-85380 against alternative nAChR ligands, maps its cross-reactivity profile, and provides a self-validating experimental workflow to accurately isolate receptor-specific responses.

Receptor Cross-Reactivity Profile

While 5-Iodo-A-85380 provides a massive selectivity window against peripheral nAChRs, its central nervous system (CNS) profile is nuanced.

  • Primary Target (α4β2 nAChR):* 5-Iodo-A-85380 binds to human and rat α4β2* receptors with exceptional affinity ( Kd​ ~10–14 pM) [1]. It functions as a full agonist at the high-sensitivity α4(2)β2(3) stoichiometry, making it highly effective for baseline receptor quantification[2][3].

  • Major Cross-Reactivity (α6β2 nAChR):* The most significant functional cross-reactivity occurs at α6β2* nAChRs. Competitive autoradiography and functional assays demonstrate that 5-Iodo-A-85380 potently activates α-conotoxin MII-sensitive α6β2* receptors ( EC50​ ~12–35 nM). In primate striatum models, it displaces >90% of [125I]α-conotoxin MII binding, proving it is not strictly α4β2*-exclusive [4][5].

  • Low-Affinity Targets (α3β4, α7, Muscle-type):* 5-Iodo-A-85380 exhibits a ~850-fold to 1000-fold selectivity for α4β2* over α3β4* receptors, and >27,000-fold selectivity over α7 receptors. It shows negligible binding in mice homozygous for a β2-subunit mutation, confirming its strict dependence on the β2 subunit [5][6].

Comparative Performance Analysis: 5-Iodo-A-85380 vs. Alternatives

When selecting a ligand for nAChR characterization, researchers must weigh absolute affinity against subtype selectivity. The table below summarizes the quantitative performance of 5-Iodo-A-85380 compared to standard alternatives.

LigandPrimary Target(s)Affinity ( Kd​ / Ki​ )Notable Cross-ReactivitySelectivity Ratio (α4β2* vs α3β4)Ideal Application
5-Iodo-A-85380 α4β2, α6β210–14 pM (α4β2)α6β2* ( EC50​ 12-35 nM)~850x to 1000xPET/SPECT Imaging, Striatal DA Release
Epibatidine Pan-nAChR~8 pM (α4β2)High affinity across α3β4, α7, α1β1~1x to 10x (Poor)Broad Autoradiography, Pan-agonist assays
Cytisine α4β2, α3β4~1 nM (α4β2)Full agonist at α3β4ModerateBehavioral assays, Smoking cessation models
α-Conotoxin MII α6β2, α3β2~1–2 nM (α6β2)Highly selective; no α4β2 bindingN/A (Favors α6)Selective Antagonist for α6β2* isolation

Strategic Takeaway: 5-Iodo-A-85380 is vastly superior to Epibatidine for isolating β2-containing CNS receptors from peripheral or α7 subtypes[6]. However, because it cannot differentiate between α4β2* and α6β2* in the striatum, researchers must pair it with a selective antagonist (like α-Conotoxin MII) to establish causality in functional assays[7].

Experimental Methodology: Validating Cross-Reactivity in Synaptosomes

Objective: To accurately quantify the distinct contributions of α4β2* and α6β2* receptors to dopamine release using 5-Iodo-A-85380. Self-Validating Design: This protocol employs a pharmacological subtraction model. By isolating the total agonist response and subsequently challenging it with a highly specific antagonist, the system internally validates that the residual signal is exclusively α4β2*-mediated, eliminating background noise from off-target activation.

Step-by-Step Protocol: [3H]Dopamine Release Assay
  • Synaptosome Preparation: Isolate synaptosomes from fresh rat striatum using a discontinuous sucrose density gradient centrifugation (0.32 M / 0.8 M / 1.2 M).

    • Causality Note: Density gradient centrifugation is chosen over simple differential centrifugation to preserve the structural integrity of the presynaptic terminals and clear myelin debris, which is critical for accurate radiotracer loading.

  • Isotope Loading: Incubate the synaptosomal fraction with 0.1 µM [3H]dopamine at 37°C for 10 minutes.

    • Causality Note: This step utilizes the endogenous dopamine transporter (DAT) to load the presynaptic vesicles with the radiotracer, allowing us to quantify receptor-mediated exocytosis directly.

  • Perfusion & Baseline Establishment: Transfer the loaded synaptosomes to a microperfusion chamber. Perfuse with oxygenated Krebs-Ringer buffer (containing 1 µM nomifensine to prevent reuptake) at 0.5 mL/min for 20 minutes. Collect 1-minute fractions to establish a stable baseline.

  • Antagonist Pre-incubation (The Subtraction Step): Switch the perfusion buffer to one containing 50 nM α-Conotoxin MII for 10 minutes in the test group (Control group receives standard buffer).

    • Causality Note: 50 nM α-Conotoxin MII is the validated concentration required to fully and selectively block α6β2* receptors without interfering with α4β2* sites[4].

  • Agonist Stimulation: Introduce 5-Iodo-A-85380 (at concentrations ranging from 1 nM to 1 µM) for 2 minutes to trigger receptor-mediated [3H]dopamine release.

  • Quantification & Analysis: Measure the radioactivity in the perfusate fractions using liquid scintillation counting. Calculate the EC50​ values. The total release minus the α-Conotoxin MII-resistant release yields the precise α6β2* functional cross-reactivity[5].

Mechanistic Pathway Visualization

The following diagram illustrates the binding logic and downstream functional pathways of 5-Iodo-A-85380, highlighting the divergence between its high-affinity targets and negligible off-target interactions.

G cluster_high_affinity High Affinity Targets (pM to low nM) cluster_low_affinity Low Affinity Targets (µM range) Ligand 5-Iodo-A-85380 (Agonist) Alpha4Beta2 α4β2* nAChR Ligand->Alpha4Beta2 Potent Activation Alpha6Beta2 α6β2* nAChR Ligand->Alpha6Beta2 Potent Activation Alpha3Beta4 α3β4* nAChR Ligand->Alpha3Beta4 Weak Activation Alpha7 α7 nAChR Ligand->Alpha7 Negligible Binding DA_Release Striatal Dopamine Release Alpha4Beta2->DA_Release Alpha6Beta2->DA_Release ACh_Release ACh / Noradrenaline Release Alpha3Beta4->ACh_Release

Fig 1: Receptor binding profile and functional downstream pathways of 5-Iodo-A-85380.

References

  • Mukhin AG, Gündisch D, Horti AG, Koren AO, Tamagnan G, Kimes AS, Chambers J, Vaupel DB, King S, Picciotto MR, Innis RB, London ED. "5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors." Molecular Pharmacology, 2000. URL:[Link]

  • Kulak JM, McIntosh JM, Yoshikami D, Olivera BM. "5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2* subtypes." Journal of Neurochemistry, 2002. URL:[Link]

  • Mogg AJ, Whiteaker P, McIntosh JM, Marks MJ, Collins AC, Wonnacott S. "Functional responses and subunit composition of presynaptic nicotinic receptor subtypes explored using the novel agonist 5-iodo-A-85380." Neuropharmacology, 2004. URL: [Link]

  • Quik M, Perez XA, Bordia T. "α6β2* and α4β2* Nicotinic Acetylcholine Receptors As Drug Targets for Parkinson's Disease." Cold Spring Harbor Perspectives in Medicine, 2011. URL:[Link]

Sources

Validation

A Comparative Pharmacological Analysis: 5-Iodo-A-85380 vs. Epibatidine

A Senior Application Scientist's Guide to Selecting the Right Nicotinic Acetylcholine Receptor Agonist For researchers navigating the complex landscape of nicotinic acetylcholine receptor (nAChR) pharmacology, the choice...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Selecting the Right Nicotinic Acetylcholine Receptor Agonist

For researchers navigating the complex landscape of nicotinic acetylcholine receptor (nAChR) pharmacology, the choice of a chemical probe is paramount. The specific scientific question dictates the required properties of the tool, with potency, selectivity, and functional efficacy being critical determinants. This guide provides an in-depth comparative analysis of two widely utilized nAChR agonists: the natural alkaloid epibatidine and the synthetic ligand 5-Iodo-A-85380. While both exhibit high affinity for nAChRs, their pharmacological profiles diverge significantly, rendering them suitable for distinct research applications.

Epibatidine, isolated from the skin of the Ecuadorian poison frog Epipedobates tricolor, garnered immense interest due to its astonishing analgesic potency, reported to be up to 200 times that of morphine.[1][2] This effect, however, is mediated not by opioid receptors but through potent activation of nAChRs.[2] In contrast, 5-Iodo-A-85380 is a synthetic derivative of A-85380, developed specifically as a selective radioligand for in vivo imaging and functional investigation of the α4β2 nAChR subtype, which is implicated in nicotine dependence, pain, and various neurodegenerative diseases.[3][4] This guide will dissect their differences in receptor binding, functional activity, and in vivo effects, providing the causal framework behind their distinct utility in research.

Part 1: Receptor Binding Profile - The Crux of Selectivity

The fundamental difference between 5-Iodo-A-85380 and epibatidine lies in their selectivity across the diverse family of nAChR subtypes. While both demonstrate exceptionally high affinity for the α4β2 subtype, epibatidine's promiscuity is the source of both its potent effects and its downfall as a potential therapeutic.

Epibatidine: The Potent, Non-Selective Agonist Epibatidine binds with picomolar affinity to α4β2 nAChRs, but also potently interacts with a broad spectrum of other subtypes.[1][5] This includes high affinity for ganglionic α3β4 nAChRs and neuronal α7 nAChRs.[1][2] It is this lack of discrimination that underlies its severe toxic effects. The activation of ganglionic and neuromuscular nAChRs throughout the body can lead to seizures, hypertension, and respiratory paralysis.[6][7] Consequently, while [3H]epibatidine is a valuable radioligand for quantifying the total population of high-affinity neuronal nAChRs in in vitro binding assays, its utility as a functional probe in vivo is severely limited by its narrow therapeutic window.[5][8]

5-Iodo-A-85380: The Selective Tool for β2-Containing Receptors 5-Iodo-A-85380 was engineered for selectivity. It matches epibatidine's picomolar affinity for the α4β2 subtype but displays dramatically lower affinity for other nAChRs.[4] Research demonstrates it is approximately 5,000-fold selective for α4β2 over α3β4, 25,000-fold over α7, and 140,000-fold over the muscle nAChR subtype.[9] This remarkable selectivity profile is the primary reason for its significantly lower toxicity compared to epibatidine.[10] Further studies have revealed that 5-Iodo-A-85380 also binds with high affinity to other β2-containing receptors, such as the α6β2 subtype, making it a valuable tool for studying these specific receptor populations.[3][10]

Table 1: Comparative nAChR Subtype Binding Affinities
Compoundα4β2α3β4α7Muscle
Epibatidine ~8-40 pM (Kᵢ/Kₐ)[1][4]High Affinity~20 nM (Kᵢ)[1]High Affinity
5-Iodo-A-85380 ~10-14 pM (Kₐ)[4][11]~1/1000th of Epibatidine's Affinity[4]~1/60th of Epibatidine's Affinity~1/190th of Epibatidine's Affinity[12]

Note: Values are compiled from multiple sources and represent typical reported affinities. Exact values can vary based on experimental conditions and tissue source.

The choice between these ligands for a binding study is therefore clear. To label the total high-affinity nAChR population in a brain membrane preparation, [3H]epibatidine is a suitable choice. However, to specifically quantify or image α4β2* (and other β2-containing) receptors, [125I]5-Iodo-A-85380 is the superior, more selective tool.[4]

cluster_workflow Workflow: Choosing a Radioligand for nAChR Binding Studies start Define Research Goal q1 Measure total high-affinity nAChR population? start->q1 q2 Specifically label/image α4β2* receptors? q1->q2 No tool1 Use [3H]Epibatidine q1->tool1 Yes tool2 Use [125I]5-Iodo-A-85380 q2->tool2 Yes note1 Note: Non-selective, useful for total binding in vitro. tool1->note1 note2 Note: Highly selective, ideal for autoradiography and in vivo imaging. tool2->note2

Choosing the right radioligand for nAChR binding studies.

Part 2: Functional Activity - Beyond Binding

Binding affinity does not tell the whole story; the functional consequence of that binding is equally critical. Here again, the two compounds show important distinctions, particularly concerning the stoichiometry of the α4β2 receptor.

The α4β2 nAChR exists in two primary stoichiometries with different sensitivities to acetylcholine: a high-sensitivity (HS) form, (α4)₂(β2)₃, and a low-sensitivity (LS) form, (α4)₃(β2)₂.[3] 5-Iodo-A-85380 exhibits differential efficacy at these two subtypes, a nuanced property not typically associated with the broad-acting epibatidine.

  • Epibatidine acts as a potent full agonist at a wide range of neuronal nAChRs, including α4β2 and α3β2 subtypes.[6] Its powerful, indiscriminate activation is a key factor in its physiological effects.

  • 5-Iodo-A-85380 is a potent agonist, but with a more complex profile. It behaves as a full agonist on the high-sensitivity (HS) α4(2)β2(3) nAChRs, but acts as a partial agonist on the low-sensitivity (LS) α4(3)β2(2) nAChRs and α6-containing subtypes.[3][13] This makes it an invaluable tool for studies aiming to dissect the distinct physiological roles of these specific α4β2 stoichiometries.

Experimental Protocol: Two-Electrode Voltage Clamp (TEVC) Assay

Determining the functional efficacy of a compound like 5-Iodo-A-85380 is typically achieved using electrophysiological methods, such as the TEVC assay in Xenopus oocytes.

  • Oocyte Preparation: Harvest and defolliculate oocytes from a female Xenopus laevis frog.

  • cRNA Injection: Microinject the oocytes with cRNAs encoding the specific nAChR subunits of interest (e.g., α4 and β2). The ratio of injected cRNAs can be varied to preferentially express HS or LS receptor isoforms.

  • Incubation: Incubate the oocytes for 2-5 days to allow for receptor expression on the cell surface.

  • Electrophysiological Recording:

    • Place an oocyte in a recording chamber continuously perfused with a buffer solution.

    • Impale the oocyte with two microelectrodes, one for voltage clamping and one for current recording.

    • Clamp the membrane potential at a holding potential (e.g., -70 mV).

  • Compound Application: Apply acetylcholine (the endogenous agonist) at a saturating concentration to elicit a maximal current response (Iₘₐₓ). After washout, apply the test compound (e.g., 5-Iodo-A-85380) at various concentrations.

  • Data Analysis: The response to the test compound is expressed as a fraction of the maximal acetylcholine response. A compound that elicits the same Iₘₐₓ is a full agonist, while one that elicits a lower maximal response, even at saturating concentrations, is a partial agonist.

cluster_workflow Workflow: Two-Electrode Voltage Clamp (TEVC) Assay A Inject Oocyte with nAChR cRNA B Incubate for Receptor Expression A->B C Voltage Clamp Oocyte at -70mV B->C D Apply Saturating ACh (Measure Imax) C->D E Apply Test Compound (Measure I-test) D->E F Calculate Efficacy (I-test / Imax) E->F

Determining agonist efficacy using a TEVC workflow.

Part 3: In Vivo Profile - Analgesia vs. Toxicity

The differences in receptor selectivity and functional activity translate directly to starkly different in vivo profiles.

Analgesic Effects Epibatidine is a famously potent analgesic in a wide range of preclinical pain models, including thermal pain assays like the hot-plate and tail-flick tests.[7][14] Its non-opioid mechanism of action was a source of great excitement.[2]

5-Iodo-A-85380 also produces dose-dependent antinociception, an effect mediated by β2-containing nAChRs.[3][15] However, its analgesic efficacy appears to be more modality-specific. For instance, studies have shown it to be effective in the formalin test (a model of inflammatory pain) but not in the hot-plate or tail-flick tests (models of acute thermal pain).[3][13] This suggests that the nAChR subtypes targeted by 5-Iodo-A-85380 are more critically involved in certain pain pathways over others.

Toxicity and Side Effects This is the most critical point of divergence. Epibatidine's clinical development was halted by its extreme toxicity.[8][16] The dose required to produce analgesia is perilously close to the dose that causes severe adverse effects, including hypertension, seizures, and lethal respiratory paralysis.[7][16] This is a direct result of its non-selective agonism at ganglionic and neuromuscular nAChRs.

In stark contrast, 5-Iodo-A-85380 has a much wider therapeutic window.[4][10] Its selectivity for neuronal β2-containing receptors allows it to largely bypass the peripheral effects that make epibatidine so dangerous. While it does produce centrally-mediated effects such as hypothermia and suppression of locomotion at effective doses, these are manageable and are themselves useful readouts for target engagement in preclinical studies.[3][17] The lack of significant binding to α3β4 and muscle-type receptors is the key structural and pharmacological feature ensuring its improved safety profile.

Table 2: Comparative In Vivo Pharmacological Profile
FeatureEpibatidine5-Iodo-A-85380
Analgesia Extremely potent in broad pain models (e.g., hot-plate, formalin).[7][14]Potent, but model-dependent (effective in formalin, not hot-plate).[3][13]
Mechanism Non-opioid, broad nAChR agonism.[2]Mediated by β2-containing nAChRs.[3]
Toxicity High; narrow therapeutic window.[8][16]Low; significantly better safety profile.[4][10]
Key Side Effects Seizures, hypertension, respiratory paralysis.[7]Hypothermia, locomotion suppression.[3]
Primary Use Lead compound for drug design; limited in vivo use.[1]Selective in vivo probe for β2* nAChR function and imaging.[4]

Conclusion and Recommendations

5-Iodo-A-85380 and epibatidine are both powerful nAChR agonists, but they represent two ends of the selectivity spectrum.

  • Epibatidine is a natural product characterized by high potency and low selectivity . Its toxicity precludes its use as a therapeutic or a routine in vivo tool. Its primary value today lies as a lead structure for medicinal chemistry efforts and as a radiolabeled probe ([3H]epibatidine) for measuring the total population of high-affinity nAChRs in in vitro preparations.

  • 5-Iodo-A-85380 is a synthetic ligand defined by high potency and high selectivity for β2-containing nAChRs, particularly the α4β2 subtype. Its favorable safety profile and specific binding characteristics make it the gold-standard tool for:

    • Investigating the physiological and behavioral roles of α4β2* and α6β2* nAChRs in vivo.

    • Dissecting the differential functions of HS and LS α4β2 receptor stoichiometries.

    • Serving as a superior radioligand ([125I] or [123I]) for non-invasive in vivo imaging studies (e.g., autoradiography, SPECT) of α4β2 nAChRs in the brain.[4]

For the modern researcher, the choice is clear. For broad, non-specific binding characterization, epibatidine has a role. For any study requiring functional selectivity, a favorable safety profile, and specific investigation into the most abundant neuronal nAChR subtypes, 5-Iodo-A-85380 is the unequivocally superior and more sophisticated scientific instrument.

References

  • Akinola, L. et al. (2022). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. Journal of Psychopharmacology, 36(11), 1280-1293. [Link]

  • Falcón, N. et al. (2018). Epibatidine: A Promising Natural Alkaloid in Health. Molecules, 24(1), 54. [Link]

  • Rathinasabapathy, T. et al. (2014). Epibatidine and its analogues as nicotinic acetylcholine receptor agonist: An update. International Journal of Pharmaceutical Sciences Review and Research, 26(2), 297-307. [Link]

  • Mukhin, A. G. et al. (2000). 5-Iodo-A-85380, an alpha4beta2 subtype-selective ligand for nicotinic acetylcholine receptors. Molecular Pharmacology, 57(3), 642-649. [Link]

  • Mukhin, A. G. et al. (2023). 5-Iodo-A-85380, an a4ß2 Subtype-Selective Ligand for Nicotinic Acetylcholine Receptors. University of Sheffield Repository. [Link]

  • Kulak, J. M. et al. (2002). 5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2* subtypes. Journal of Neurochemistry, 81(2), 403-406. [Link]

  • Badio, B., & Daly, J. W. (1994). Epibatidine, a potent analgetic and nicotinic agonist. Molecular Pharmacology, 45(4), 563-569. [Link]

  • Marks, M. J. et al. (2009). John Daly's Compound, Epibatidine, Facilitates Identification of Nicotinic Receptor Subtypes. Biochemical Pharmacology, 78(7), 798-806. [Link]

  • Inxight Drugs. (n.d.). Epibatidine. National Center for Advancing Translational Sciences. [Link]

  • Wikipedia. (n.d.). Epibatidine. [Link]

  • Akinola, L. et al. (2022). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. Journal of Psychopharmacology. [Link]

  • Zhang, C. et al. (2003). Synthesis, Nicotinic Acetylcholine Receptor Binding Affinities, and Molecular Modeling of Constrained Epibatidine Analogues. Journal of Medicinal Chemistry, 46(5), 769-775. [Link]

  • Spang, J. E. et al. (2000). Chemical modification of epibatidine causes a switch from agonist to antagonist and modifies its selectivity for neuronal nicotinic acetylcholine receptors. Chemistry & Biology, 7(8), 639-648. [Link]

  • Qian, C. et al. (1993). Epibatidine is a Nicotinic Analgesic. Bioorganic & Medicinal Chemistry Letters, 3(12), 2571-2574. [Link]

  • Papke, R. L. et al. (2020). Nicotinic Acetylcholine Receptor Accessory Subunits Determine the Activity Profile of Epibatidine Derivatives. The Journal of Pharmacology and Experimental Therapeutics, 375(3), 440-451. [Link]

  • Damaj, M. I. et al. (1994). (+/-)-Epibatidine elicits a diversity of in vitro and in vivo effects mediated by nicotinic acetylcholine receptors. The Journal of Pharmacology and Experimental Therapeutics, 271(2), 624-631. [Link]

  • Bannon, A. W. et al. (1998). Epibatidine and pain. Trends in Pharmacological Sciences, 19(5), 173-176. [Link]

  • ResearchGate. (2022). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. [Link]

  • Bannon, A. W. et al. (1998). Epibatidine and pain. Ovid. [Link]

  • Helyes, Z. et al. (2023). Evaluation of novel epibatidine analogs in the rat nicotine drug discrimination assay and in the rat chronic constriction injury neuropathic pain model. Frontiers in Pharmacology, 14, 1228549. [Link]

  • Neddenriep, D. M. et al. (2016). Effects of Nicotinic Acetylcholine Receptor Agonists in Assays of Acute Pain-Stimulated and Pain-Depressed Behaviors in Rats. The Journal of Pain, 17(9), 1039-1049. [Link]

  • Hamouda, A. K. et al. (2009). Photoaffinity Labeling the Agonist Binding Domain of α4β4 and α4β2 Neuronal Nicotinic Acetylcholine Receptors with [125I]Epibatidine and 5[125I]A-85380. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1788(9), 1987-1994. [Link]

  • Khan, I. M. et al. (2001). A-85380 and Epibatidine Each Interact With Disparate Spinal Nicotinic Receptor Subtypes to Achieve Analgesia and Nociception. The Journal of Pharmacology and Experimental Therapeutics, 297(1), 229-237. [Link]

  • ResearchGate. (n.d.). Structures of nicotine 1 and epibatidine 2. [Link]

  • Helyes, Z. et al. (2023). Evaluation of novel epibatidine analogs in the rat nicotine drug discrimination assay and in the rat chronic constriction injury neuropathic pain model. Frontiers Publishing Partnerships. [Link]

Sources

Comparative

In Vivo Validation of [123I]5-I-A-85380 SPECT Imaging: A Methodological Comparison and Histological Correlation Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Nicotinic Acetylcholine Receptor (nAChR) Imaging, Radioligand Validation, and Translational Neuroscience Introduction: Bridg...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Nicotinic Acetylcholine Receptor (nAChR) Imaging, Radioligand Validation, and Translational Neuroscience

Introduction: Bridging the Macroscopic and Microscopic

The accurate quantification of β2-containing nicotinic acetylcholine receptors (α4β2* nAChRs) is critical for understanding the pathophysiology of neurodegenerative diseases, such as Alzheimer's, and the neurobiology of addiction[1]. Among the available molecular imaging tools, [123I]5-I-A-85380 ([123I]5-IA) has emerged as a premier Single Photon Emission Computed Tomography (SPECT) radiotracer[2].

However, macroscopic SPECT signals are inherently limited by spatial resolution and partial volume effects. To confidently use [123I]5-IA in clinical drug development—such as determining receptor occupancy for novel smoking cessation therapies—the in vivo kinetic models must be rigorously validated against microscopic ground truths. As an application scientist, I approach this validation not merely as a set of steps, but as a self-validating system : every in vivo assumption must be challenged and confirmed by an ex vivo histological counterpart[3].

Mechanistic Grounding: The Target and the Tracer

[123I]5-IA is an iodinated derivative of A-85380. It exhibits exceptional properties for in vivo imaging: high affinity ( KD​≈11 pM), minimal toxicity, and high selectivity for the β2 subunit of the nAChR[4].

Because nAChRs are ion channels that rapidly desensitize upon endogenous acetylcholine (ACh) binding, a successful radiotracer must bind with high enough affinity to resist rapid displacement, yet reversibly enough to allow for kinetic modeling.

Pathway Ligand [123I]5-I-A-85380 (Radiotracer) Receptor α4β2 nAChR (Target) Ligand->Receptor Specific Binding (KD ~11 pM) Signal 159 keV Gamma Emission (SPECT Detection) Ligand->Signal Radioactive Decay Competitor Endogenous ACh or Nicotine Competitor->Receptor Competitive Displacement

Mechanism of [123I]5-IA binding to α4β2 nAChRs and competitive displacement.

Comparative Analysis: [123I]5-IA vs. Alternative Radioligands

When designing an imaging study, researchers must choose between SPECT and Positron Emission Tomography (PET) radioligands. While PET agents like 2-[18F]F-A-85380 (2-FA) offer higher spatial resolution, [123I]5-IA remains highly relevant due to the widespread availability of SPECT and its specific kinetic profile[5].

Quantitative Comparison of nAChR Radioligands
RadioligandModalityTargetAffinity ( KD​/Ki​ )Time to EquilibriumPrimary Advantage / Limitation
[123I]5-I-A-85380 SPECTα4β2* nAChR~11 pM6–8 hoursAdvantage: Excellent test-retest reliability via constant infusion[6].Limitation: Long scan day required.
2-[18F]F-A-85380 PETα4β2* nAChR~40 pM>4 hoursAdvantage: Higher spatial resolution than SPECT[7].Limitation: Fails to reach steady state in thalamus quickly[5].
[18F]AZAN PETα4β2* nAChR~26 pM90–100 minsAdvantage: Rapid kinetics, shorter scan time[5].Limitation: Complex radiosynthesis compared to iodination.

The Causality Behind the Choice: The slow kinetics of [123I]5-IA initially presented a challenge for traditional bolus-injection modeling. However, by implementing a bolus-plus-constant-infusion paradigm , researchers can force the system into a true equilibrium state[6]. This eliminates the confounding variables of cerebral blood flow and radiotracer delivery, allowing the measured Volume of Distribution ( VT​ ) to directly reflect receptor density ( Bmax​ )[4].

Experimental Protocol: In Vivo SPECT to Ex Vivo Histology Validation

To prove that the SPECT signal accurately represents nAChR distribution, an in vivo imaging session must be directly coupled with ex vivo histological validation. The following self-validating workflow utilizes[125I]5-IA for autoradiography.

Why switch isotopes? [123I] has a half-life of 13.2 hours, which is too short for the multi-day film exposures required for high-resolution receptor mapping. [125I] (half-life 59.4 days) shares identical pharmacology but allows for optimal ex vivo detection[8].

Step-by-Step Methodology

Phase 1: In Vivo Equilibrium SPECT Imaging

  • Subject Preparation: Administer a saturated potassium iodide (KI) solution (0.6 g) 1 hour prior to block thyroid uptake of free radioactive iodine[2].

  • Radiotracer Administration: Administer [123I]5-IA using a bolus-plus-constant-infusion protocol. A typical bolus-to-infusion ratio is 7.0 hours (e.g., 150 MBq bolus / 21.5 MBq/h infusion)[2].

  • Equilibration: Allow 6 to 8 hours for the radiotracer to reach steady-state equilibrium in the brain tissues[1].

  • SPECT Acquisition: Acquire emission scans (e.g., three 30-minute frames) using a multi-headed gamma camera equipped with ultra-high-resolution fan-beam collimators.

  • Blood Sampling: Concurrently draw venous blood to measure the free parent plasma concentration ( f1​ ), which is required to calculate the equilibrium volume of distribution ( VT​ )[4].

Phase 2: Ex Vivo Histological Validation 6. Tissue Extraction: Following the in vivo scan, euthanize the animal model (if preclinical) and rapidly extract the brain. Flash-freeze in isopentane at -80°C to preserve receptor integrity[8]. 7. Cryosectioning: Cut 20 μm coronal sections using a cryostat and thaw-mount onto gelatin-coated slides. 8. Autoradiography (The Ground Truth): Incubate adjacent sections with varying concentrations of [125I]5-IA to perform an in vitro saturation binding assay. 9. Non-Specific Binding Control: Co-incubate a subset of slides with 300 μM of a displacing agent (e.g., (-)-nicotine or epibatidine) to determine non-displaceable binding[7]. 10. Image Analysis: Expose slides to phosphor imaging plates for 3–5 days. Digitally quantify the optical density to calculate the exact Bmax​ (fmol/mg protein) in regions of interest (e.g., thalamus, striatum, cortex)[8].

Workflow A In Vivo SPECT Imaging ([123I]5-IA Infusion) B Kinetic Modeling (VT Calculation) A->B C Brain Extraction & Cryosectioning A->C Post-scan E Spatial Co-registration & Correlation B->E D Ex Vivo Autoradiography (Bmax Determination) C->D D->E

Workflow for validating in vivo [123I]5-IA SPECT signals using ex vivo autoradiography.

Data Synthesis & Histological Correlation

The ultimate test of trustworthiness in molecular imaging is the linear correlation between the macroscopic and microscopic data.

In a properly executed validation study, the regional VT​ values derived from the in vivo SPECT scans must strongly correlate ( r>0.90 ) with the Bmax​ values derived from the ex vivo [125I]5-IA autoradiography[4][8].

  • High-Density Regions: The thalamus will exhibit the highest VT​ and the darkest autoradiographic signal.

  • Moderate-Density Regions: The striatum and cortex will show intermediate values.

  • Low-Density Regions: The cerebellum serves as a pseudo-reference region, demonstrating minimal specific binding in both modalities[5].

By confirming this linear relationship, researchers validate that the in vivo [123I]5-IA SPECT signal is not an artifact of blood flow or non-specific trapping, but a true, quantifiable representation of α4β2 nAChR availability[9].

References

  • Cosgrove, K. P., Mitsis, E. M., Bois, F., Frohlich, E., Tamagnan, G. D., Krantzler, E., ... & Staley, J. K. (2007). 123I-5-IA-85380 SPECT Imaging of Nicotinic Acetylcholine Receptor Availability in Nonsmokers: Effects of Sex and Menstrual Phase. Journal of Nuclear Medicine.[Link]

  • Mitsis, E. M., Reech, K. M., Bois, F., Tamagnan, G. D., MacAvoy, M. G., Seibyl, J. P., ... & van Dyck, C. H. (2009). 123I-5-IA-85380 SPECT Imaging of Nicotinic Receptors in Alzheimer Disease and Mild Cognitive Impairment. Journal of Nuclear Medicine.[Link]

  • Kimes, A. S., Horti, A. G., London, E. D., Chefer, S. I., Contoreggi, C., Ernst, M., ... & Mukhin, A. G. (2003). Age-related decline in nicotinic receptor availability with [123I]5-IA-85380 SPECT. National Institutes of Health (PMC).[Link]

  • Horti, A. G., & Van Zandt, M. C. (2014). Clinical Perspective and Recent Development of PET Radioligands for Imaging Cerebral Nicotinic Acetylcholine Receptors. National Institutes of Health (PMC).[Link]

  • Kanegawa, N., et al. (2010). Nicotinic acetylcholine receptors expressed in the ventralposterolateral thalamic nucleus play an important role in anti-allodynic effects. National Institutes of Health (PMC).[Link]

Sources

Validation

Assessing the Subtype Selectivity of 3-(Azetidin-2-ylmethoxy)-5-iodopyridine Analogs: A Comparative Guide

The characterization of neuronal nicotinic acetylcholine receptors (nAChRs) has historically been hindered by a lack of highly selective ligands. While endogenous acetylcholine and classical agonists like nicotine and ep...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The characterization of neuronal nicotinic acetylcholine receptors (nAChRs) has historically been hindered by a lack of highly selective ligands. While endogenous acetylcholine and classical agonists like nicotine and epibatidine bind nAChRs with high affinity, their broad subtype cross-reactivity limits their utility in targeted neuropharmacology. Enter 3-(azetidin-2-ylmethoxy)-5-iodopyridine —widely known in the literature as 5-Iodo-A-85380 . As a highly potent and subtype-selective agonist, this compound has become the gold standard for isolating α4β2 and α6β2 nAChR activity in both in vitro assays and in vivo molecular imaging (PET/SPECT)[1][2].

This guide objectively compares the performance of 5-Iodo-A-85380 against traditional alternatives, details the causality behind its superior selectivity, and provides a self-validating experimental workflow for conducting competitive radioligand binding assays.

Mechanistic Overview: Why Subtype Selectivity Matters

Neuronal nAChRs are pentameric ligand-gated ion channels. The α4β2 subtype is the most abundant nAChR in the mammalian brain, heavily implicated in cognitive processing, pain modulation, and nicotine addiction[3][4]. When an agonist binds to the orthosteric site at the α-β subunit interface, it triggers a conformational shift that opens the central pore, allowing Ca²⁺ and Na⁺ influx.

Pathway Ligand 5-Iodo-A-85380 (High-Affinity Agonist) Receptor α4β2 / α6β2 nAChR (Target Receptor) Ligand->Receptor Binds (Kd ~10-14 pM) Channel Ion Channel Opening Receptor->Channel Conformational Change Influx Ca²⁺ / Na⁺ Influx Channel->Influx Cation Permeability Effect Membrane Depolarization & Neurotransmitter Release Influx->Effect Presynaptic Activation

Fig 1. 5-Iodo-A-85380 selectively activates α4β2/α6β2 nAChRs, inducing cation influx and NT release.

The addition of an iodine atom at the 5-position of the pyridinyl ring in the A-85380 scaffold does not diminish its affinity but drastically enhances its selectivity for the α4β2 subtype over peripheral and other central subtypes[5].

Quantitative Comparison: 5-Iodo-A-85380 vs. Alternatives

To appreciate the utility of 5-Iodo-A-85380, we must compare its binding profile against classical nAChR ligands like Epibatidine, Cytisine, and Nicotine. While shares a similar picomolar affinity for α4β2, it is notoriously non-selective and highly toxic[1].

The table below summarizes the binding affinities and selectivity ratios based on standardized rat/human brain homogenate assays[1][6].

LigandPrimary TargetAffinity (K_d for α4β2)Selectivity Profile (α4β2 vs. others)In Vivo Utility & Toxicity
5-Iodo-A-85380 α4β2, α6β2~10 - 14 pMExtremely High: ~5,000-fold over α3β4; ~25,000-fold over α7; ~140,000-fold over muscle nAChR.Low toxicity; Gold standard radiotracer for PET/SPECT imaging.
Epibatidine Non-selective~8 pMLow: Potent at α3β4, α7, and muscle subtypes. 5-Iodo-A-85380 binds α3β4 with 1/1000th the affinity of epibatidine.Highly toxic; Unsuitable for human in vivo imaging.
Cytisine α4β2 (Partial)~0.1 - 1 nMModerate: Binds α3β4 and α7 at higher concentrations.Low toxicity; Used clinically for smoking cessation.
Nicotine Non-selective~1 - 10 nMLow: Activates multiple peripheral and central subtypes indiscriminately.Moderate toxicity; High addiction liability.

Expert Insight on Causality: Why choose 5-Iodo-A-85380 over Epibatidine for mapping receptors? Epibatidine's lack of selectivity means that in complex tissues (like the adrenal gland or striatum), the signal is confounded by α3β4 or α7 binding[1][7]. 5-Iodo-A-85380's strict steric requirements at the receptor binding pocket prevent it from efficiently docking into α3β4 or muscle-type receptors, ensuring that your resulting data directly reflects α4β2/α6β2 populations[1][8].

Experimental Methodology: Competitive Radioligand Binding Assay

As a Senior Application Scientist, I frequently observe researchers struggling with high background noise in nAChR assays due to the lipophilic nature of many nicotinic ligands partitioning into lipid bilayers. To counter this, the following protocol is designed as a self-validating system . By running parallel non-specific binding (NSB) controls and utilizing polyethylenimine (PEI)-treated filters, we ensure that the assay exclusively measures receptor-mediated interactions[5].

Step-by-Step Protocol

1. Tissue Preparation (Membrane Isolation)

  • Action: Homogenize rat forebrain tissue in 10 volumes of ice-cold 50 mM Tris-HCl buffer (pH 7.4 at 4°C). Centrifuge at 30,000 × g for 15 minutes.

  • Causality: Washing and re-centrifuging the pellet twice removes endogenous acetylcholine, which would otherwise compete with the radioligand and artificially lower the apparent affinity of your test compounds.

2. Filter Pre-treatment

  • Action: Pre-soak GF/B glass fiber filters in 0.5% polyethylenimine (PEI) for at least 1 hour prior to filtration.

  • Causality: PEI is a cationic polymer. It neutralizes the inherent negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged 5-Iodo-A-85380, thereby maximizing the signal-to-noise ratio.

3. Incubation Setup (The Self-Validating Step)

  • Action: In a final volume of 500 µL, combine:

    • Membrane suspension (~50–100 µg protein).

    • Radioligand: [¹²⁵I]5-Iodo-A-85380 at a fixed concentration (e.g., 50 pM).

    • Competitor: Unlabeled 3-(azetidin-2-ylmethoxy)-5-iodopyridine analogs at varying concentrations (10⁻¹² to 10⁻⁵ M).

  • Validation Control: To define Non-Specific Binding (NSB), include a set of tubes containing a saturating concentration of a structurally distinct unlabeled ligand (e.g., 300 µM (-)-nicotine or 100 µM epibatidine). True specific binding is Total Binding minus NSB. If NSB exceeds 15-20% of total binding, the membrane washing steps must be optimized.

4. Equilibrium and Filtration

  • Action: Incubate the mixture at 22°C for 2 hours. Terminate the reaction by rapid vacuum filtration over the PEI-soaked GF/B filters.

  • Causality: 5-Iodo-A-85380 has a remarkably slow rate of dissociation (t₁/₂ ≈ 2 hours)[1]. A 2-hour incubation is strictly required to reach thermodynamic equilibrium. Rapid filtration ensures the receptor-ligand complex is trapped before dissociation can occur.

5. Washing and Detection

  • Action: Wash filters rapidly with 3 × 3 mL of ice-cold Tris-HCl buffer. Quantify bound radioactivity using a gamma counter.

Workflow Prep 1. Tissue Preparation Homogenize tissue & isolate membranes Incubate 2. Radioligand Incubation Add [¹²⁵I]5-I-A-85380 ± unlabeled competitors Prep->Incubate Filter 3. Rapid Vacuum Filtration Use PEI-soaked GF/B filters to trap membranes Incubate->Filter Equilibrium (~2 hrs at 22°C) Wash 4. Washing Flush with ice-cold buffer to remove free ligand Filter->Wash Detect 5. Detection & Analysis Gamma counting & non-linear regression (IC₅₀) Wash->Detect

Fig 2. Radioligand binding assay workflow for assessing nAChR subtype selectivity.

Conclusion

For researchers assessing novel nicotinic analogs, utilizing 5-Iodo-A-85380 as the benchmark reference ligand provides unparalleled resolution of α4β2 and α6β2 receptor dynamics[6][8]. Its superior selectivity profile effectively eliminates the confounding variables introduced by off-target binding, ensuring that experimental outcomes are both highly accurate and translatable to in vivo neuroimaging applications[2][9].

References

  • Mukhin, A. G., et al. "5-Iodo-A-85380, an α4β2 subtype-selective ligand for nicotinic acetylcholine receptors." Molecular Pharmacology 57.3 (2000): 642-649. URL:[Link]

  • Fujita, M., et al. "Measurement of α4β2 nicotinic acetylcholine receptors with [123I]5-I-A85380 SPECT." Journal of Nuclear Medicine 41.9 (2000): 1552-1560. URL:[Link]

  • Whiteaker, P., et al. "Identification of a novel nicotinic binding site in mouse brain using [125I]-epibatidine." British Journal of Pharmacology 131.4 (2000): 729-739. URL:[Link]

Sources

Comparative

Reproducibility and Performance of 5-Iodo-A-85380 Synthesis: A Comparative Guide for nAChR Radioligands

Executive Summary The α4​β2​ nicotinic acetylcholine receptor (nAChR) is a critical biomarker for neurodegenerative diseases (such as Alzheimer's and Parkinson's) and nicotine dependence. Accurate in vivo quantification...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The α4​β2​ nicotinic acetylcholine receptor (nAChR) is a critical biomarker for neurodegenerative diseases (such as Alzheimer's and Parkinson's) and nicotine dependence. Accurate in vivo quantification of these receptors requires radioligands with exceptional affinity, subtype selectivity, and reproducible radiochemical yields. 5-Iodo-A-85380 (5IA) has established itself as a benchmark radioligand for Single-Photon Emission Computed Tomography (SPECT) and preclinical autoradiography[1].

This guide provides an objective, data-driven comparison of 5IA against alternative α4​β2​ ligands (2-Fluoro-A-85380 and Epibatidine) and details a self-validating, step-by-step protocol for its synthesis and purification to ensure maximum reproducibility in radiochemistry workflows.

Mechanistic Grounding: The Chemistry of 5-Iodo-A-85380

The synthesis of 5IA relies on the electrophilic iododestannylation of a tributylstannyl precursor[2]. This method is preferred over direct halogen exchange because it allows for rapid, regiospecific incorporation of radioiodine under mild conditions, which is crucial given the short half-lives of radioisotopes.

  • Causality of Precursor Design: The secondary amine of the azetidine ring in A-85380 is highly nucleophilic and basic. To prevent unwanted N -iodination or oxidative degradation during radiolabeling, an N-tert-butoxycarbonyl (N-Boc) protecting group is mandatory[2].

  • Causality of Oxidation: Chloramine-T is utilized as a mild oxidant to convert aqueous radioiodide ( 123 I or 125 I ) into the highly reactive electrophilic iodonium ion ( I+ ). This species selectively attacks the stannyl-bearing carbon of the pyridine ring, driven by the excellent leaving-group ability of the tributyltin moiety[2].

G Precursor N-Boc-5-tributylstannyl- A-85380 Iodination Electrophilic Iododestannylation (Na[125I]I + Chloramine-T) Precursor->Iodination Intermediate N-Boc-5-[125I]Iodo- A-85380 Iodination->Intermediate Deprotection Acidic Cleavage (HCl/Ethanol or TFA) Intermediate->Deprotection Crude Crude 5-[125I]Iodo- A-85380 Deprotection->Crude Purification Preparative HPLC (0.1% TFA/MeCN) Crude->Purification Product Pure 5-[125I]Iodo- A-85380 Purification->Product

Caption: Workflow for the synthesis and purification of 5-[125I]Iodo-A-85380 via electrophilic destannylation.

Comparative Performance Analysis

To contextualize the utility of 5IA, it must be evaluated against its fluorinated analog 2-Fluoro-A-85380 (2FA) and the highly potent natural alkaloid Epibatidine .

Quantitative Comparison Table
RadioligandTarget SubtypeAffinity ( Ki​ / Kd​ )Radiochemical YieldSpecific ActivityPrimary Modality
5-Iodo-A-85380 (5IA) α4​β2​ 10 - 12 pM[3]50 - 52%[2]> 55 GBq/µmol[2]SPECT ( 123 I) / Autoradiography ( 125 I)
2-Fluoro-A-85380 (2FA) α4​β2​ 46 - 50 pM[3]49 - 72%[4]148 - 259 GBq/µmol[4]PET ( 18 F)[5]
Epibatidine ( 11 C-Me) α4​β2​ , α3​β4​ , α7​ ~43 pM[6]4 - 15%[7]55 - 66 GBq/µmol[7]PET ( 11 C) (Preclinical only)
Performance Insights
  • Affinity & Selectivity: While Epibatidine boasts exceptional affinity, its high toxicity and poor subtype selectivity (binding strongly to α3​β4​ and α7​ ) preclude its use in human neuroimaging. 5IA provides the highest affinity (10-12 pM) and superior selectivity for the α4​β2​ subtype over muscle-type receptors[3].

  • Radiochemical Efficiency: The synthesis of 11 C-Epibatidine requires harsh conditions (185°C) resulting in poor yields (4-15%)[7]. Conversely, 5IA and 2FA offer robust yields (~50% and up to 72%, respectively)[4],[2].

  • In Vivo Kinetics: The primary trade-off for 5IA is its slow in vivo kinetics. Because of its extreme affinity, the tracer requires longer acquisition times (up to 4-6 hours) to reach binding equilibrium in the brain compared to lower-affinity antagonists[5].

Pathway Ligand 5-Iodo-A-85380 (High Affinity Agonist) Receptor α4β2 nAChR (Orthosteric Binding Site) Ligand->Receptor Binds (Kd ~10 pM) Channel Ion Channel Opening (Na+, Ca2+ Influx) Receptor->Channel Conformational Change Signaling Membrane Depolarization & Neurotransmitter Release Channel->Signaling

Caption: Mechanism of action of 5-Iodo-A-85380 binding to the α4β2 nicotinic acetylcholine receptor.

Self-Validating Experimental Protocols

The following protocols are engineered to ensure high specific activity (>55 GBq/µmol) and radiochemical purity (>98%)[2].

Protocol 1: Synthesis of 125 I-5-Iodo-A-85380 via Chloramine-T Oxidation
  • Step 1: Precursor Preparation. Dissolve 50 µg of N-Boc-5-tributylstannyl-3-(2(S)-azetidinylmethoxy)pyridine in 50 µL of absolute ethanol.

  • Step 2: Radioiodination. To a specialized conical reaction vial, add the precursor solution, followed by 370 MBq (10 mCi) of Na[ 125 I]I in 10 µL of 0.1 M NaOH.

  • Step 3: Oxidation. Add 50 µL of freshly prepared Chloramine-T solution (1 mg/mL in 0.1 M phosphate buffer, pH 7.4). Incubate at room temperature for exactly 15 minutes.

    • Causality: Room temperature is strictly maintained. Elevated temperatures increase the risk of non-specific oxidation and radiolytic degradation of the azetidine ring.

  • Step 4: Quenching. Terminate the reaction by adding 50 µL of sodium metabisulfite (2 mg/mL in water) to reduce unreacted 125 I + back to 125 I .

  • Step 5: Deprotection. Add 100 µL of saturated HCl in ethanol. Stir the mixture for 4.5 hours at room temperature[2].

    • Causality: The highly acidic environment quantitatively cleaves the N-Boc protecting group. Ethanol is utilized as the solvent to prevent the precipitation of the highly lipophilic intermediate.

  • Step 6: Neutralization. Neutralize the mixture with 1 M NaOH prior to injection into the HPLC system.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Purification

Solid Phase Extraction (SPE) is insufficient for this workflow because it cannot separate the des-stannylated byproduct (cold A-85380) from the iodinated product, which would drastically lower the specific activity.

  • Step 1: Column Selection. Utilize a semi-preparative Reverse-Phase C18 column (e.g., 10 mm x 250 mm, 5 µm).

  • Step 2: Mobile Phase Configuration. Isocratic elution using 0.1% Trifluoroacetic acid (TFA) in Water : Acetonitrile (82:18 v/v).

    • Causality: The addition of 0.1% TFA is critical. It acts as an ion-pairing agent that protonates the basic azetidine nitrogen, preventing peak tailing and ensuring sharp chromatographic resolution between the radioiodinated product and the lipophilic tributyltin residues.

  • Step 3: Elution & Collection. Maintain a flow rate of 2.0 mL/min. Monitor UV absorbance at 254 nm in series with a radiometric detector. Collect the radioactive fraction corresponding to the retention time of the 5IA reference standard.

  • Step 4: Formulation. Evaporate the collected fraction under a gentle stream of argon and reconstitute in sterile 0.9% saline for biological assays.

Reproducibility & Troubleshooting Matrix

Observed IssuePrimary CauseCorrective Action
Low Radiochemical Yield (<20%) Degradation of Chloramine-T (loss of oxidative power).Always prepare Chloramine-T solutions immediately before use. Store the solid reagent in a desiccator protected from light.
Poor Specific Activity Co-elution of the des-stannylated byproduct (cold A-85380) during HPLC.Decrease the acetonitrile concentration in the mobile phase by 2-3% to increase retention time and improve peak resolution.
Incomplete Deprotection Insufficient acid concentration or reaction time.Ensure the ethanolic HCl is fully saturated. If time is a constraint, deprotection can be accelerated by heating to 80°C for 15 minutes, though this requires careful monitoring to prevent thermal degradation.

References

  • Dollé, F., et al. "Synthesis and Evaluation of N-[11C]Methylated Analogues of Epibatidine as Tracers for Positron Emission Tomographic Studies of Nicotinic Acetylcholine Receptors". Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Kimes, A. S., et al. "2-[F-18]F-A85380: PET imaging of brain nicotinic acetylcholine receptors and whole body distribution in humans". ResearchGate. Available at:[Link]

  • Mukhin, A. G., et al. "Radiosynthesis of 5-(2-(4-pyridinyl)vinyl)-6-chloro-3-(1-[11C]methyl-2-(S)-pyrrolidinylmethoxy)pyridine, a high affinity ligand for studying nicotinic acetylcholine receptors by positron emission tomography". ResearchGate. Available at:[Link]

  • Saji, H., et al. "Evaluation of radioiodinated 5-iodo-3-(2(S)-azetidinylmethoxy)pyridine as a ligand for SPECT investigations of brain nicotinic acetylcholine receptors". Annals of Nuclear Medicine. Available at: [Link]

  • Wong, D., et al. "Human imaging of α4β2 nicotinic acetylcholine receptors (nAChRs) in vivo using 123I 5-iodo-A-85380". ResearchGate. Available at: [Link]

  • Zoghbi, S. S., et al. "Synthesis of an I-123 analog of A-85380 and preliminary SPECT imaging of nicotinic receptors in baboon". Sci-Hub. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

3-(azetidin-2-ylmethoxy)-5-iodopyridine;dihydrochloride proper disposal procedures

Comprehensive Disposal and Handling Guide for 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride The safe handling and disposal of highly potent, halogenated neurochemicals require strict adherence to environmental...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Disposal and Handling Guide for 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride

The safe handling and disposal of highly potent, halogenated neurochemicals require strict adherence to environmental regulations and laboratory safety protocols. 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride (widely known in pharmacological research as 5-Iodo-A-85380 dihydrochloride) is a potent neuronal nicotinic acetylcholine receptor (nAChR) agonist[1].

Because of its extreme biological potency, halogenated structure, and acidic salt formulation, this compound cannot be treated as standard organic waste. This guide provides step-by-step, self-validating protocols for researchers and safety officers to manage its disposal safely and in compliance with EPA and Resource Conservation and Recovery Act (RCRA) standards[2].

Physicochemical Hazard Profiling & Causality

To design a safe disposal protocol, we must first understand the chemical causality behind the compound's hazards. Every structural feature of 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride dictates a specific logistical response.

  • The Iodine Atom (Halogenation): The presence of iodine classifies this compound as a halogenated organic . Halogenated waste must be strictly segregated from non-halogenated waste[3]. During incineration, halogens can form corrosive hydrogen halide gases (e.g., hydrogen iodide) or highly toxic dioxins. Therefore, halogenated waste requires specialized, high-temperature catalytic incinerators equipped with alkaline scrubbers[4].

  • The Dihydrochloride Salt: As a dihydrochloride salt, the compound is highly water-soluble and will yield an acidic aqueous solution. This acidity means it must never be mixed with cyanides, sulfides, or bleach (sodium hypochlorite), as doing so can trigger the release of toxic gases[5].

  • Picomolar Potency: With a binding affinity ( Kd​ ) of ≈12−14 pM for α4β2 nAChRs, the compound is acutely toxic[1]. Even trace amounts (such as dust from the lyophilized solid or residue in "empty" vials) pose a severe neurotoxic exposure risk[4].

Table 1: Quantitative Hazard Profile

PropertyValueOperational Implication
Molecular Weight 363.02 g/mol Critical for calculating molarity in stock solutions to minimize excess waste generation.
Receptor Affinity ( Kd​ ) ≈12−14 pMExtreme biological potency; mandates handling as an acutely toxic substance.
Halogen Content Iodine (I)Mandates strict segregation into Halogenated waste streams[3].
Salt Form Dihydrochloride (2HCl)Aqueous solutions are acidic; requires pH monitoring before combining with other aqueous wastes.

Waste Segregation Logic & Workflow

The overriding principle of laboratory waste management is that no activity should begin unless a disposal plan has been formulated[4]. Mixing halogenated solvents with non-halogenated streams not only violates environmental regulations but can increase disposal costs by up to 300%, as the entire mixed batch becomes ineligible for standard solvent recovery[3].

G Start Waste Generated: 3-(azetidin-2-ylmethoxy)- 5-iodopyridine 2HCl State Physical State? Start->State Solid Solid Powder or Contaminated PPE State->Solid Solid LiquidOrg Organic Solution (e.g., DMSO, MeOH) State->LiquidOrg Organic LiquidAq Aqueous Solution (Assay Buffers) State->LiquidAq Aqueous SolidDisp Double-bag in Sealable Biohazard/Toxic Bin Solid->SolidDisp OrgDisp Halogenated Organic Waste Container LiquidOrg->OrgDisp AqDisp Aqueous Halogenated Waste Container (Check pH) LiquidAq->AqDisp

Figure 1: Decision tree for the segregation of 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride waste streams.

Table 2: Waste Stream Compatibility Matrix

Waste StreamCompatible WithStrictly Incompatible With
Halogenated Organic Chloroform, DCM, DMSO, MethanolNon-halogenated solvents (Acetone, Hexane), Strong bases.
Aqueous Halogenated Water, neutral biological buffersBleach (Sodium hypochlorite), Cyanides, Strong acids.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste & Empty Containers

Because of the compound's picomolar potency, empty vials that previously held the solid powder cannot be disposed of in standard glass recycling or normal trash. They must be treated as acutely hazardous waste[4][5].

  • Segregation: Collect all unused solid powder, contaminated weighing paper, and disposable spatulas in a sealable, puncture-resistant container.

  • Triple-Rinsing Empty Vials: In a certified chemical fume hood, add a small volume of a compatible solvent (e.g., methanol or DMSO) to the "empty" vial. Cap and agitate carefully.

  • Transfer Rinsate: Transfer the rinsate to the Halogenated Organic Waste liquid container. Repeat this process three times[4].

  • Vial Disposal: Once triple-rinsed, the glass vial can be defaced and disposed of in standard laboratory glass waste.

  • Labeling: Label the solid waste container explicitly: "Toxic Solid Waste: Contains Halogenated Pyridine Derivative (3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride)."[2]

Protocol B: Organic Liquid Waste (Stock Solutions)

Researchers typically prepare stock solutions of this compound in DMSO or Methanol.

  • Verify Compatibility: Ensure the receiving waste carboy is explicitly designated for Halogenated Solvents [3].

  • Transfer: Using a funnel in a fume hood, slowly pour the stock solution into the carboy.

  • Cap and Seal: Keep the waste container tightly closed at all times except when actively adding waste. Funnels must not be left in the bottle mouth[5].

  • Secondary Containment: Ensure the halogenated waste carboy is stored in a secondary containment tray to prevent environmental release in the event of a leak[3].

Protocol C: Aqueous Liquid Waste (Assay Buffers)

Aqueous solutions containing the dihydrochloride salt will be mildly acidic.

  • pH Verification: Before adding to a bulk aqueous waste container, check the pH of the solution.

  • Neutralization (If Necessary): If the pH is below 5.0, carefully neutralize the solution to a pH between 6.0 and 8.0 using dilute sodium hydroxide (NaOH)[5]. Caution: Perform this slowly on ice if the volume is large, as neutralization is exothermic.

  • Disposal: Pour the neutralized solution into an Aqueous Halogenated Waste container. Do not pour down the sanitary sewer, as the iodine and neurotoxic properties violate wastewater discharge limits[4].

Spill Response and Decontamination Workflow

A spill of 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride requires immediate, calculated action. Because the compound is a potent nAChR agonist, inhalation of the powder or transdermal absorption of a DMSO solution can cause rapid neurological symptoms.

Spill Spill Spill Detected Evac Isolate Area & Don PPE (Nitrile, N95/Respirator) Spill->Evac Type Spill Type? Evac->Type Powder Dry Powder Type->Powder Liquid Liquid Solution Type->Liquid WetTowel Cover with Damp Absorbent Towel (Avoid Dusting) Powder->WetTowel Absorb Apply Inert Absorbent (e.g., Vermiculite) Liquid->Absorb Collect Collect in Sealable Container WetTowel->Collect Absorb->Collect Label Label as Toxic Halogenated Waste Collect->Label

Figure 2: Immediate operational workflow for containing and neutralizing a chemical spill.

Spill Clean-up Methodology:

  • Isolate and Protect: Evacuate unnecessary personnel. Don appropriate PPE: double nitrile gloves, a fitted N95 or P100 respirator (if powder is aerosolized outside a hood), safety goggles, and a lab coat[6].

  • For Solid Spills: Do not dry sweep, as this aerosolizes the neurotoxic powder. Cover the spill with damp absorbent paper towels (using water or a mild solvent) to suppress dust, then carefully wipe it up.

  • For Liquid Spills: Surround the spill with an inert absorbent material like vermiculite or universal spill pads[3]. Crucial Note: Do not use bleach to decontaminate the area, as the acidic dihydrochloride salt can react with sodium hypochlorite to release toxic chlorine gas.

  • Collection: Place all used absorbent materials, paper towels, and the outer layer of your contaminated gloves into a heavy-duty hazardous waste bag.

  • Final Wash: Wash the contaminated surface with copious amounts of soap and water to remove any residual salt.

References

  • Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. National Institutes of Health. Available at:[Link]

  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US EPA. Environmental Protection Agency. Available at:[Link]

  • Chemical Waste Disposal Guidelines. Hong Kong University of Science and Technology. Available at:[Link]

  • Halogenated Solvents in Laboratories - Campus Operations. Temple University. Available at:[Link]

Sources

Handling

Personal protective equipment for handling 3-(azetidin-2-ylmethoxy)-5-iodopyridine;dihydrochloride

Chemical Synonyms: 5-Iodo-A-85380 dihydrochloride CAS Number: 1217837-17-6 (Anhydrous) / 213550-82-4 (Hydrate) As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Chemical Synonyms: 5-Iodo-A-85380 dihydrochloride CAS Number: 1217837-17-6 (Anhydrous) / 213550-82-4 (Hydrate)

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of highly potent active pharmaceutical ingredients (HPAPIs) and neuroreceptor ligands. 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride is a highly potent, subtype-selective agonist for α4β2 and α6β2 nicotinic acetylcholine receptors (nAChRs). Because it binds with extreme picomolar affinity (Kd ≈ 12-14 pM) , any accidental occupational exposure poses a severe, immediate physiological risk.

This guide provides the essential safety protocols, causality-driven PPE requirements, and logistical workflows necessary to handle this compound without compromising scientific integrity or personnel safety.

Mechanistic Hazard Profile: The "Why" Behind the PPE

Understanding the toxicological mechanism of a compound is the first step in designing a self-validating safety protocol. 5-Iodo-A-85380 dihydrochloride is not a standard bench reagent; it is a profound neurostimulant.

  • Extreme Potency: The compound's Kd of 12-14 pM means that microgram quantities can trigger massive systemic receptor activation .

  • High Aqueous Solubility: Supplied as a dihydrochloride salt, this compound is highly soluble in water (up to 22 mg/mL). If the dry powder contacts mucous membranes, sweat on the skin, or the respiratory tract, it will dissolve and absorb systemically within seconds.

  • Physiological Consequence: Unintended systemic absorption leads to the rapid opening of Na⁺/Ca²⁺ channels, causing acute neuromuscular and autonomic overstimulation, which can manifest as respiratory distress, hypertension, and neuromuscular blockade.

Pathway A Accidental Exposure (Inhalation/Dermal) B Rapid Systemic Absorption (High Aqueous Solubility) A->B C Binding to α4β2 nAChRs (Kd ≈ 12-14 pM) B->C D Cation Channel Opening (Na⁺/Ca²⁺ Influx) C->D E Neuromuscular & Autonomic Overstimulation D->E

Pathophysiological mechanism of 5-Iodo-A-85380 toxicity following accidental occupational exposure.

Mandatory Personal Protective Equipment (PPE) Matrix

To mitigate the risks outlined above, PPE must be scaled according to the physical state of the chemical. Handling the lyophilized powder requires significantly more rigorous controls than handling a nanomolar working solution.

Table 1: Quantitative PPE and Engineering Control Matrix

Operational ScaleRespiratory ProtectionDermal ProtectionEye/Face ProtectionRequired Engineering Controls
Solid/Powder Handling N95 or P100 Half-MaskDouble Nitrile (Extended Cuff)Chemical Splash GogglesClass II Type B2 BSC or Powder Isolator
Stock Solutions (>1 mM) Surgical MaskDouble NitrileSafety Glasses w/ Side ShieldsStandard Chemical Fume Hood
Dilute Solutions (<1 µM) None requiredSingle NitrileSafety GlassesStandard Laboratory Bench
Spill Clean-Up (Solid) P100 Full-Face RespiratorDouble Nitrile + Tyvek SleevesFace Shield + GogglesWet-wipe method (No sweeping)

Operational Workflow: Safe Reconstitution Protocol

The highest risk of exposure occurs during the transfer and weighing of the dry powder. Because static electricity can cause the highly soluble powder to aerosolize, in situ reconstitution is the gold standard for laboratory safety.

Step-by-Step Methodology:

  • Preparation: Verify the inward airflow of the Class II Biological Safety Cabinet (BSC) or dedicated powder weighing isolator. Do not use a standard turbulent fume hood for weighing, as high airflow can scatter the powder.

  • Donning PPE: Equip a disposable Tyvek lab coat, chemical splash goggles, an N95/P100 respirator, and double nitrile gloves.

  • Vial Equilibration: Allow the sealed vial of 5-Iodo-A-85380 dihydrochloride to equilibrate to room temperature in a desiccator before opening to prevent condensation, which can degrade the compound .

  • In Situ Solubilization: Instead of transferring the powder to a weigh boat, inject the primary solvent (e.g., DMSO or sterile H₂O) directly into the supplier's vial through the septum using a Luer-lock syringe. If the vial lacks a septum, carefully uncap it deep within the BSC and pipette the solvent directly into the vial.

  • Aliquoting: Once solubilized into a primary stock (e.g., 10 mM), immediately create single-use aliquots. This prevents repeated freeze-thaw cycles and minimizes future handling of highly concentrated liquids. Store aliquots at -20°C or -80°C.

  • Decontamination: Wipe down the exterior of all sealed aliquot tubes with a 10% sodium hypochlorite (bleach) solution, followed by 70% ethanol, before removing them from the BSC.

Workflow Step1 1. Don High-Level PPE (Double Nitrile, Respirator) Step2 2. Prepare Containment (Class II BSC or Isolator) Step1->Step2 Step3 3. In Situ Reconstitution (Avoid Powder Transfer) Step2->Step3 Step4 4. Serial Dilution (Achieve Working Aliquots) Step3->Step4 Step5 5. Chemical Decontamination (Wet Wiping Protocol) Step4->Step5

Step-by-step operational workflow for the safe handling and reconstitution of highly potent ligands.

Spill Response and Disposal Plan

A self-validating safety system must account for operational failures. If a spill occurs, immediate containment is critical to prevent aerosolization and cross-contamination.

Step-by-Step Spill Response Protocol:

  • Evacuate and Assess: Immediately step back and assess the spill size. If outside a containment hood, evacuate the immediate area to allow any aerosolized dust to settle.

  • Upgrade PPE: Don a P100 respirator and a face shield.

  • Wet-Wipe Containment (Crucial Step): Never sweep or brush a solid spill of a potent neurotoxin. Cover the powder with absorbent paper towels. Gently pour a solvent (water or 10% bleach) over the towels to dissolve and trap the powder without generating dust.

  • Collection: Carefully fold the wet towels inward and place them into a designated, sealable hazardous waste container.

  • Secondary Cleaning: Wash the spill area twice with 10% bleach, followed by water, to ensure complete chemical degradation and removal.

Disposal Plan: All materials that have come into contact with 3-(azetidin-2-ylmethoxy)-5-iodopyridine dihydrochloride (including empty vials, pipette tips, and gloves) must be treated as highly hazardous chemical waste. Collect in tightly sealed, properly labeled containers. Incineration is the only approved method for the final destruction of highly potent nAChR ligands.

References

© Copyright 2026 BenchChem. All Rights Reserved.